[2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane

• CAS: 17988-44-2

Core Science & Biosynthesis

[2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane structure and substructure

An In-Depth Technical Guide to the Structure, Synthesis, and Application of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane

This technical guide provides a comprehensive examination of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane, a key intermediate in synthetic organic chemistry. We will dissect its molecular architecture, focusing on the strategic interplay between its constituent substructures: the cyclohexene ring, the conjugated ethynyl bridge, and the indispensable trimethylsilyl protecting group. The document elucidates the primary synthetic route via the Sonogashira cross-coupling reaction, detailing the mechanistic rationale and providing a validated experimental protocol. Furthermore, we explore the compound's reactivity, emphasizing its role as a stable precursor to a terminal alkyne and its subsequent utility in advanced molecular construction. This guide is intended for researchers and professionals in drug development and materials science who require a deep, practical understanding of this versatile building block.

Deconstructing the Molecular Architecture

The utility of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane stems from the distinct chemical properties of its three primary substructures. Understanding these components individually and in concert is crucial for its effective application in complex synthetic campaigns.

• The Cyclohexene Substructure: A foundational six-membered carbocycle, the cyclohexene ring provides a rigid, yet modifiable, scaffold. Its vinylic carbon serves as the attachment point for the enyne system, establishing a C(sp²)-hybridized anchor. This moiety can be further functionalized or can influence the steric and electronic environment of the molecule.

• The Enyne Linker: The conjugated system of a double bond (ene) and a triple bond (yne) is a critical feature.[1] This arrangement creates a rigid, planar electronic conduit, a structural motif frequently found in biologically active natural products and organic materials.[2][3] Its primary value in this context is as a stable framework that can be elaborated upon.

• The Trimethylsilyl (TMS) Protecting Group: The terminal trimethylsilyl group is arguably the most critical functional element for the compound's role as a synthetic intermediate. Acetylene itself is a difficult-to-handle gas prone to side reactions, while terminal alkynes possess an acidic proton that can interfere with many organometallic processes.[4] The TMS group masks this reactivity, converting the alkyne into a stable, non-acidic, liquid-phase-compatible unit.[5][6] This protection is robust enough to withstand a variety of reaction conditions, yet it can be selectively and cleanly removed to unmask the terminal alkyne for subsequent transformations.[7]

Below is a diagram illustrating the key substructures of the molecule.

Caption: Core substructures of the target molecule.

Synthesis and Mechanistic Insights

The formation of a C(sp²)–C(sp) bond is most efficiently achieved through palladium-catalyzed cross-coupling reactions. The Sonogashira coupling is the premier method for this transformation and the industrial standard for synthesizing molecules like [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane.[2][8]

The reaction couples a vinyl halide with a terminal alkyne.[9] In this case, the logical precursors are a 1-halocyclohexene (iodide or bromide being most reactive) and trimethylsilylacetylene (TMSA).[1] The choice of TMSA is deliberate; it serves as a stable, liquid source of the acetylene synthon, preventing over-reaction and simplifying handling.[4][10]

The process is driven by two interconnected catalytic cycles: a primary palladium cycle and a secondary copper(I) co-catalyst cycle.

Caption: Catalytic cycles of the Sonogashira coupling reaction.

Causality in the Catalytic Cycles:

• Palladium Cycle: The active Pd(0) catalyst undergoes oxidative addition with the vinyl halide (e.g., 1-iodocyclohexene), forming a Pd(II) intermediate.[8] This is often the rate-determining step.

• Copper Cycle: Concurrently, the copper(I) salt reacts with the terminal alkyne (trimethylsilylacetylene) in the presence of a base (e.g., triethylamine) to form a copper acetylide intermediate.[8] This step is crucial as it activates the alkyne for the subsequent step.

• Transmetalation: The copper acetylide transfers its organic group to the Pd(II) complex, displacing the halide and forming a new Pd(II)-alkynyl complex. This is the key C-C bond-forming step in terms of bringing the two partners together on the metal center.

• Reductive Elimination: The final step involves the Pd(II) complex eliminating the coupled product (the enyne) and regenerating the active Pd(0) catalyst, allowing the cycle to continue.[2]

Quantitative Data Summary

Property	Value	Source(s)
CAS Number	17988-44-2	[11][12][13]
Molecular Formula	C₁₁H₁₈Si	[11][12]
Molecular Weight	178.35 g/mol	[11][12]
Boiling Point	227°C at 760 mmHg	[12]
Density	0.845 g/cm³	[12]
Refractive Index	1.475	[12]

Experimental Protocols

The following protocols are presented as self-validating systems, where the purpose and expected outcome of each step are clearly defined.

Protocol 1: Synthesis via Sonogashira Coupling

This procedure details the synthesis of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane from 1-iodocyclohexene and trimethylsilylacetylene.

Objective: To form the C(sp²)–C(sp) bond between the two precursors with high efficiency and yield.

Materials:

• 1-Iodocyclohexene (1.0 equiv)

• Trimethylsilylacetylene (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02 equiv)

• Copper(I) iodide (CuI) (0.04 equiv)

• Triethylamine (Et₃N) (3.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl

• Brine

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

Procedure:

• Inert Atmosphere: To a dry, oven-baked flask equipped with a magnetic stir bar, add 1-iodocyclohexene (1.0 equiv), Pd(PPh₃)₂Cl₂ (0.02 equiv), and CuI (0.04 equiv). Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 15 minutes. Rationale: The Pd(0) catalyst is oxygen-sensitive, and maintaining an inert atmosphere prevents its degradation.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add anhydrous THF via syringe, followed by triethylamine (3.0 equiv) and trimethylsilylacetylene (1.2 equiv). Rationale: Triethylamine acts as both a solvent and the base required to deprotonate the alkyne and neutralize the HX byproduct. A slight excess of the alkyne ensures complete consumption of the more valuable vinyl iodide.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting vinyl iodide is consumed (typically 2-4 hours). Rationale: The reaction is generally facile and proceeds at room temperature.[2][9] TLC allows for real-time tracking to determine the reaction endpoint.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite® to remove the catalyst and amine salts. Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl, water, and brine. Rationale: The aqueous washes remove the remaining triethylamine hydrochloride salt and other water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator. Rationale: Removal of residual water is critical before final purification.

• Purification: Purify the crude product by flash column chromatography on silica gel using a non-polar eluent (e.g., hexanes) to afford the pure [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane as a colorless oil. Rationale: Chromatography separates the desired product from non-polar byproducts and any unreacted starting material.

Protocol 2: Deprotection to Reveal Terminal Alkyne

This procedure describes the removal of the TMS group to generate 1-ethynylcyclohex-1-ene.

Objective: To selectively cleave the Si-C(sp) bond without affecting the rest of the molecule.

Materials:

• [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane (1.0 equiv)

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF (1.1 equiv)

• Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous NaHCO₃

• Brine

• Anhydrous MgSO₄

Procedure:

• Reaction Setup: Dissolve the silylated alkyne (1.0 equiv) in THF in a round-bottom flask at 0 °C (ice bath).

• Deprotection: Add the TBAF solution (1.1 equiv) dropwise to the stirred solution. Allow the reaction to warm to room temperature and stir for 1 hour. Monitor by TLC for the disappearance of the starting material. Rationale: The fluoride ion has a very high affinity for silicon, making reagents like TBAF highly effective and selective for cleaving silyl ethers and silyl alkynes.[6]

• Quenching and Extraction: Quench the reaction by adding saturated aqueous NaHCO₃. Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Caution: The deprotected terminal alkyne may be more volatile than its silylated precursor. Use care during solvent removal.

• Purification: The resulting terminal alkyne is often pure enough for subsequent steps. If necessary, it can be purified by flash chromatography.

Reactivity and Synthetic Applications

The primary value of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane is as a stable, easily handled building block that provides access to the more reactive 1-ethynylcyclohex-1-ene. This two-step approach (coupling then deprotection) is a cornerstone of modern synthetic strategy.

Caption: Synthetic workflow from precursors to advanced applications.

Once deprotected, the terminal alkyne is available for a host of powerful transformations:

• Arylations and Alkenylations: It can serve as the alkyne partner in a second, different Sonogashira coupling, allowing for the construction of complex, unsymmetrical conjugated systems.[14]

• Click Chemistry: The terminal alkyne is a key functional group for copper-catalyzed azide-alkyne cycloaddition (CuAAC), providing rapid and efficient access to 1,2,3-triazole-containing molecules, which are important in medicinal chemistry.

• Enyne Metathesis: The entire conjugated enyne system can participate in ring-closing enyne metathesis (RCM) reactions to form cyclic dienes, which are themselves valuable synthetic intermediates.[15]

By employing the TMS-protected version, chemists can perform modifications on other parts of a larger molecule without fear of interfering with the alkyne, only to reveal it at the precise moment it is needed for a key bond-forming event. This strategic use of protection and deprotection embodies the principles of synthetic efficiency and control.

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CAS number for [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane

An In-Depth Technical Guide to [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane (CAS No. 17988-44-2)

Introduction

[2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane, identified by the CAS Number 17988-44-2, is a versatile bifunctional synthetic building block of significant interest to researchers in medicinal chemistry and materials science.[1][2][3] Its structure, featuring a reactive cyclohexene ring, a protected alkyne, and a stable trimethylsilyl (TMS) group, offers a unique platform for the strategic construction of complex molecular architectures. The TMS group serves as a robust protecting group for the terminal alkyne, preventing unwanted side reactions while enabling its latent reactivity to be unmasked under specific, mild conditions.[4] This guide provides an in-depth exploration of its properties, synthesis, and critical applications, with a focus on the underlying chemical principles and field-proven experimental protocols relevant to drug development professionals.

Part 1: Physicochemical and Structural Characteristics

The molecular properties of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane are dictated by its constituent functional groups. The cyclohexene moiety introduces conformational considerations and serves as a lipophilic scaffold, while the linear silyl-protected alkyne influences the molecule's electronic properties and reactivity. Alkynes, in general, are weakly polar and exhibit solubility in common organic solvents but are insoluble in water.[5][6][7] The presence of the silicon atom and the overall hydrocarbon structure contributes to its nonpolar character.

Table 1: Physicochemical Properties [1]

Property	Value
CAS Number	17988-44-2
Molecular Formula	C₁₁H₁₈Si
Molecular Weight	178.35 g/mol
Boiling Point	227°C at 760 mmHg
Density	0.845 g/cm³
Refractive Index	1.475
Flash Point	81.1°C
LogP	3.36760
Appearance	Yellow liquid[3]

Part 2: Synthesis via Sonogashira Cross-Coupling

The most efficient and widely adopted method for constructing the C(sp²)-C(sp) bond present in this molecule is the Sonogashira cross-coupling reaction.[8] This powerful transformation couples a vinyl halide or triflate with a terminal alkyne, catalyzed by a combination of palladium and copper(I) salts.[9] For the synthesis of the target compound, the logical disconnection involves reacting a suitable cyclohexenyl precursor with ethynyltrimethylsilane.

The choice of the Sonogashira coupling is strategic due to its exceptionally mild reaction conditions and high tolerance for a wide array of functional groups, which are critical requirements in multi-step syntheses common in drug discovery.[10] The reaction proceeds through a synergistic dual catalytic cycle.

Caption: Figure 1: The dual catalytic cycle of the Sonogashira cross-coupling reaction.

Experimental Protocol: Synthesis of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane

This protocol describes a general procedure for the palladium and copper co-catalyzed Sonogashira coupling.[10][11]

• Reagent Preparation: To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-iodocyclohex-1-ene (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.025 eq), and copper(I) iodide (CuI, 0.05 eq).

• Inert Atmosphere: Seal the flask with septa and purge with an inert gas (Argon or Nitrogen) for 15 minutes. This step is critical as the Pd(0) active species is oxygen-sensitive.

• Solvent and Base Addition: Introduce anhydrous, degassed triethylamine (Et₃N, 5-10 volumes) via syringe. The amine serves as both the solvent and the base required to neutralize the HX formed during the reaction.

• Alkyne Addition: Add ethynyltrimethylsilane (1.1 eq) dropwise to the stirred mixture at room temperature.[12] The slight excess of the alkyne ensures complete consumption of the more valuable vinyl iodide.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the mixture to room temperature and dilute with diethyl ether. Filter the mixture through a pad of Celite to remove the precipitated ammonium salts and catalyst residues.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude residue is then purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane.

Part 3: Applications in Synthetic Strategy: The TMS-Alkyne as a Masked Functional Group

In drug discovery, the ability to introduce functional groups in a controlled and sequential manner is paramount. The TMS-protected alkyne in the title compound is a cornerstone of this strategy. The TMS group is sterically bulky and electronically stabilizing, rendering the acetylenic proton non-acidic and protecting the alkyne from participating in undesired reactions.[4] Its true value is realized upon its selective removal (deprotection or desilylation), which regenerates the terminal alkyne for further, highly specific transformations.

Key Reaction: Deprotection of the Trimethylsilyl Group

The cleavage of the C-Si bond can be achieved under various mild conditions, a significant advantage that preserves other sensitive functional groups within a complex molecule. Fluoride ion sources (e.g., tetrabutylammonium fluoride, TBAF) or mild basic conditions (e.g., potassium carbonate in methanol) are most commonly employed.[13][14]

Caption: Figure 2: Synthetic workflow illustrating the deprotection and subsequent application of the alkyne.

Experimental Protocol: Desilylation to 1-Ethynylcyclohex-1-ene

This protocol provides a simple and efficient method for TMS deprotection using potassium carbonate.[13]

• Reaction Setup: Dissolve [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane (1.0 eq) in a mixture of methanol and dichloromethane (e.g., a 2:1 v/v ratio) in a round-bottom flask.

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 2.0 eq) to the solution. The use of a mild inorganic base is advantageous as it simplifies purification.

• Reaction Progress: Stir the suspension at room temperature. Monitor the reaction by TLC, observing the disappearance of the starting material and the appearance of a more polar spot corresponding to the deprotected alkyne. The reaction is typically complete within 1-3 hours.

• Work-up: Once the reaction is complete, filter the mixture to remove the potassium carbonate. Rinse the solid with dichloromethane.

• Extraction: Combine the filtrates and wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The resulting terminal alkyne, 1-ethynylcyclohex-1-ene, is often pure enough for subsequent steps. If necessary, it can be further purified by careful column chromatography, though its volatility should be considered.

The liberated terminal alkyne is now a versatile handle for a multitude of reactions crucial for building molecular diversity in drug candidates, including the copper-catalyzed azide-alkyne cycloaddition ("Click Chemistry"), further cross-coupling reactions, and hydration to form carbonyl compounds. The cyclohexene scaffold itself is a common feature in many biologically active natural products and synthetic drugs, making this building block particularly valuable for creating novel analogues.[15]

Conclusion

[2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane is more than a simple chemical compound; it is a strategic tool for the modern medicinal chemist. Its synthesis is reliably achieved through the robust Sonogashira coupling, and its utility is unlocked through the facile deprotection of the trimethylsilyl group. This guide has detailed the essential properties and protocols that enable researchers to effectively incorporate this valuable building block into complex synthetic campaigns, accelerating the discovery and development of new therapeutic agents.

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The Strategic deployment of Trimethylsilyl Protected Enynes in Complex Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethylsilyl (TMS) protected enynes have emerged as exceptionally versatile and powerful building blocks in modern organic synthesis. Their unique combination of a reactive conjugated π-system and the tunable steric and electronic properties of the TMS group allows for a wide range of highly selective transformations. This in-depth technical guide provides a comprehensive overview of the synthesis, reactivity, and strategic application of TMS-protected enynes. We will delve into the causality behind experimental choices, providing field-proven insights into their role in constructing complex molecular architectures, with a particular focus on natural product synthesis and drug discovery. This guide is designed to be a self-validating system, with detailed, step-by-step methodologies and authoritative citations to support key mechanistic claims and protocols.

Introduction: The Strategic Advantage of the Trimethylsilyl Group in Enyne Chemistry

Enynes, hydrocarbons containing both a double and a triple bond, are fundamental synthons in organic chemistry, offering a rich landscape of reactivity. The introduction of a trimethylsilyl (TMS) group onto the alkyne terminus dramatically enhances their synthetic utility. The TMS group serves several crucial functions:

• Steric Hindrance and Regiocontrol: The bulky TMS group can effectively block one face of the alkyne, directing the approach of reagents and catalysts to the other, thereby controlling the regioselectivity of additions and cycloadditions.[1][2]

• Electronic Modulation: The silicon atom influences the electronic properties of the alkyne, stabilizing adjacent carbocations (the α-silyl effect) and influencing the regioselectivity of insertion reactions.[2]

• Enhanced Stability and Handling: The TMS group increases the stability of terminal alkynes, making them less prone to decomposition and easier to handle compared to their unprotected counterparts.[3]

• Latent Reactivity: The C-Si bond can be selectively cleaved under mild conditions, unmasking a terminal alkyne for further functionalization. This "protecting group" role allows for sequential and orthogonal reaction strategies.[4][5]

This guide will explore how these properties are strategically exploited in the synthesis and subsequent transformations of TMS-protected enynes.

Synthesis of Trimethylsilyl Protected Enynes: Established and Modern Methodologies

The construction of the TMS-protected enyne framework can be achieved through several reliable and high-yielding methods. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Palladium-Catalyzed Cross-Coupling Reactions

The Sonogashira, Stille, and Suzuki cross-coupling reactions are the most widely employed methods for the synthesis of TMS-protected enynes. These reactions offer broad functional group tolerance and generally proceed with high stereoselectivity.[6]

2.1.1. Sonogashira Coupling: A Workhorse Reaction

The Sonogashira coupling, the palladium-catalyzed reaction of a terminal alkyne with a vinyl halide or triflate, is a cornerstone for enyne synthesis.[6]

Experimental Protocol: Synthesis of a TMS-Protected Enyne via Sonogashira Coupling

This protocol describes a general procedure for the synthesis of a cross-conjugated enynone, a valuable intermediate in organic synthesis.

• Materials:

  • α,β-Unsaturated triazine ester (1.0 equiv.)

  • (Trimethylsilyl)acetylene (2.0 equiv.)

  • Pd(PPh₃)₂Cl₂ (3.0 mol%)

  • CuI (10 mol%)

  • Triethylamine (Et₃N)

  • Acetonitrile (MeCN)

• Procedure:

  • To an oven-dried screw-cap vial equipped with a magnetic stir bar, add the α,β-unsaturated triazine ester (0.25 mmol, 1.0 equiv.), (trimethylsilyl)acetylene (0.5 mmol, 2.0 equiv.), Pd(PPh₃)₂Cl₂ (0.0075 mmol, 3.0 mol%), and CuI (0.025 mmol, 10 mol%).

  • Add MeCN (2.0 mL) to the vial.

  • Stir the reaction mixture at 50 °C.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate to afford the desired TMS-protected enynone.

Table 1: Representative Examples of Sonogashira Coupling for the Synthesis of TMS-Protected Enynones

Entry	α,β-Unsaturated Triazine Ester	Alkyne	Product	Yield (%)
1	(E)-1,5-diphenylpent-1-en-4-yn-3-one	Phenylacetylene	95
2	(E)-5-(4-chlorophenyl)-1-phenylpent-1-en-4-yn-3-one	1-chloro-4-ethynylbenzene	90
3	(E)-5-([1,1′-biphenyl]-4-yl)-1-phenylpent-1-en-4-yn-3-one	4-ethynyl-1,1′-biphenyl	86

Data adapted from a general procedure for the coupling of α, β-unsaturated triazine esters and alkynes.

Other Cross-Coupling Strategies

While Sonogashira coupling is prevalent, Stille and Suzuki couplings also offer viable routes to TMS-protected enynes. Stille coupling utilizes organostannanes, while Suzuki coupling employs organoboranes. The choice between these methods can be influenced by the stability and availability of the respective organometallic reagents.[6]

Reactivity of Trimethylsilyl Protected Enynes: A Gateway to Molecular Complexity

The conjugated π-system of TMS-protected enynes, modulated by the silyl group, provides a rich platform for a diverse array of chemical transformations.

Cycloaddition Reactions: Constructing Carbocyclic and Heterocyclic Scaffolds

Cycloaddition reactions of TMS-protected enynes are powerful tools for the rapid construction of complex ring systems.

3.1.1. [2+2+1] Cycloaddition for Pyrrole Synthesis

A notable application of TMS-protected alkynes, including enynes, is their participation as selective cross-coupling partners in titanium-catalyzed [2+2+1] cycloadditions to synthesize multisubstituted pyrroles.[1] The steric and electronic effects of the TMS group are crucial for achieving high selectivity.[1] This methodology has been successfully applied in a formal synthesis of the marine natural product Lamellarin R.[1]

Diagram: Proposed Mechanism for Ti-Catalyzed [2+2+1] Pyrrole Synthesis

Caption: Ti-catalyzed [2+2+1] pyrrole synthesis.

Enyne Metathesis: A Powerful Ring-Closing Strategy

Enyne metathesis, catalyzed by ruthenium carbene complexes, is a highly effective method for the synthesis of carbo- and heterocyclic compounds.[7] The intramolecular version, ring-closing enyne metathesis (RCEYM), is particularly valuable for constructing cyclic 1,3-dienes. The presence of a TMS group on the alkyne can influence the reaction's efficiency and has been utilized in the total synthesis of natural products.

A notable example is the total synthesis of (-)-stemoamide, where an enyne metathesis was a key step.[7][8]

Diagram: Ring-Closing Enyne Metathesis (RCEYM) in the Synthesis of (-)-Stemoamide

Caption: Key RCEYM step in (-)-stemoamide synthesis.

Gold-Catalyzed Cycloisomerization: Accessing Diverse Molecular Architectures

Gold catalysts have emerged as powerful tools for the cycloisomerization of enynes, leading to a wide variety of structurally complex products.[9] The reaction typically proceeds through the electrophilic activation of the alkyne by the gold catalyst, followed by nucleophilic attack of the alkene. The presence of a TMS group can influence the reaction pathway and the stability of intermediates. Mechanistic studies suggest the involvement of cyclopropyl gold carbene intermediates.[9][10]

Diagram: General Mechanism of Gold-Catalyzed Enyne Cycloisomerization

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An In-Depth Technical Guide to the Fundamental Reactions of Alkynylsilanes

Abstract

Alkynylsilanes, or silylacetylenes, have transitioned from mere curiosities to indispensable building blocks in modern organic synthesis.[1] Their unique reactivity, characterized by the dual roles of the silyl group as both a robust protecting group and a powerful regiochemical director, offers chemists a versatile toolkit for constructing complex molecular architectures.[2][3] This guide provides an in-depth exploration of the core reactions of alkynylsilanes, detailing the mechanistic principles, providing field-proven protocols, and highlighting their strategic application in research and development, particularly within the pharmaceutical and materials science sectors. We will delve into their synthesis, electrophilic additions, cycloaddition chemistry, and pivotal cross-coupling reactions, offering a comprehensive resource for scientists aiming to leverage these powerful reagents.

Introduction: The Strategic Advantage of the Silyl Group

Alkynylsilanes are organosilicon compounds where a silyl group, most commonly trimethylsilyl (TMS), is directly attached to an sp-hybridized carbon of an alkyne.[2] This C(sp)-Si bond is the cornerstone of their utility and imparts several strategic advantages:

• Steric and Electronic Shielding : The bulky silyl group effectively "caps" the terminal alkyne, preventing the often-undesired side reactions of the acidic acetylenic proton, such as oligomerization or Glaser-Hay coupling.[3]

• Enhanced Stability and Handling : Silyl-protected alkynes, like 1,4-bis(trimethylsilyl)buta-1,3-diyne, exhibit significantly greater thermal stability compared to their parent compounds, making them easier to handle, purify, and store.[3]

• Regiochemical Control : The most profound influence of the silyl group is its ability to direct the regioselectivity of addition reactions across the triple bond. This is primarily due to the β-silyl effect , where the silicon atom stabilizes a developing positive charge on the β-carbon, thereby controlling the outcome of electrophilic attacks.[2]

• Latent Functionality : The C-Si bond is exceptionally stable under many reaction conditions (e.g., standard Sonogashira couplings) yet can be selectively cleaved when desired, typically with a fluoride source, to unmask the terminal alkyne for further transformation.[4][5]

This combination of protection, stability, and reactivity control makes alkynylsilanes superior alternatives to acetylene gas or terminal alkynes in multistep syntheses.

Synthesis of Alkynylsilanes

The most direct and widely used method for synthesizing alkynylsilanes is the deprotonation of a terminal alkyne followed by quenching with an electrophilic silicon source, such as trimethylsilyl chloride (TMSCl).[6]

Core Synthesis Workflow

The general workflow involves the generation of a metal acetylide, which then acts as a nucleophile to attack the chlorosilane.

Caption: General workflow for the synthesis of alkynylsilanes.

Field-Proven Protocol: Synthesis of (Trimethylsilyl)acetylene

This protocol is adapted from established procedures for preparing ethynylmagnesium chloride followed by silylation.[7]

Materials:

• Magnesium turnings

• 1-Chlorobutane

• Dry Tetrahydrofuran (THF)

• Acetylene gas (purified)

• Chlorotrimethylsilane (TMSCl)

Procedure:

• Prepare Butylmagnesium Chloride: In a flame-dried, three-necked flask under a nitrogen atmosphere, prepare a Grignard reagent from magnesium turnings and 1-chlorobutane in dry THF.

• Form Ethynylmagnesium Chloride: Cool the Grignard solution to ~0°C. Bubble purified acetylene gas through the stirred solution. An exothermic reaction will occur, and a greyish precipitate of ethynylmagnesium chloride will form. The temperature should be maintained below 20°C.[7]

• Silylation: Replace the acetylene inlet with a dropping funnel containing a solution of TMSCl in dry THF. Add the TMSCl solution dropwise to the cooled Grignard mixture, maintaining the temperature between 15–20°C.[7]

• Workup and Purification: After the addition is complete, heat the mixture to reflux for 1 hour. Cool the reaction, quench with saturated ammonium chloride solution, and extract the product with diethyl ether. The organic layers are combined, dried over magnesium sulfate, and the solvent is removed. The crude product is purified by distillation to yield (trimethylsilyl)acetylene as a colorless liquid (boiling point: 53°C).[5][7]

Key Reaction Classes

The utility of alkynylsilanes stems from their participation in a wide array of fundamental organic reactions.

Electrophilic Additions: The β-Silyl Effect in Action

Electrophilic additions to alkynylsilanes are slower than to simple alkenes, a consequence of the less stable vinylic carbocation intermediate formed upon protonation of the triple bond.[8] However, the presence of the silyl group provides exceptional regiochemical control.

Mechanism of Regioselectivity: During the addition of an electrophile (E⁺), a carbocation intermediate is formed. The silicon atom strongly stabilizes a positive charge on the β-carbon (the carbon not attached to silicon) through hyperconjugation. This "β-silyl effect" ensures that the electrophile adds to the α-carbon (the silylated carbon), forcing the nucleophile (Nu⁻) to attack the β-carbon.[2]

Caption: The β-silyl effect dictates regioselectivity in electrophilic additions.

A. Hydroboration: The hydroboration of alkynes is a powerful method for producing vinylboronates, which are versatile intermediates.[9] While the reaction with terminal alkynes often gives a mixture of regioisomers, the hydroboration of alkynylsilanes can be highly selective.[10] The boron atom adds preferentially to the α-carbon (anti-Markovnikov), and the hydrogen adds to the β-carbon.[9]

B. Halogenation and Hydrohalogenation: Addition of reagents like HBr or Br₂ proceeds with high regioselectivity, placing the hydrogen or initial bromine atom on the silylated carbon.[11] This leads to the formation of vinylsilanes that can be further functionalized.

Cycloaddition Reactions

Alkynylsilanes are excellent partners in cycloaddition reactions, where the silyl group can influence both reactivity and regioselectivity.[2][12]

A. [4+2] Diels-Alder Reaction: As dienophiles, alkynylsilanes react with conjugated dienes to form silylated cyclohexadiene derivatives.[13][14] This reaction is a cornerstone for constructing six-membered rings.[15] The silyl group's steric bulk and electronic properties can direct the stereochemical outcome of the cycloaddition.[12][16]

B. [3+2] Cycloadditions: Alkynylsilanes react with 1,3-dipoles, such as azides, in Huisgen cycloadditions to form five-membered heterocycles. For instance, the reaction with azides is a key step in synthesizing silylated 1,2,3-triazoles.[2][12] These reactions are fundamental to "click chemistry" and have broad applications in drug discovery and bioconjugation.[17]

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An In-Depth Technical Guide to the Electrophilic Halogenation of Silyl-Protected Alkynes

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of 1-haloalkynes is a cornerstone of modern organic chemistry, providing versatile building blocks for a myriad of synthetic transformations, including cross-coupling reactions, cycloadditions, and the construction of complex molecular architectures.[1][2][3] The electrophilic halogenation of silyl-protected alkynes represents a robust and highly efficient strategy for accessing these valuable intermediates. This guide provides an in-depth analysis of this critical transformation. We will explore the mechanistic underpinnings of the reaction, delve into the role of various silyl protecting groups, survey the common and cutting-edge halogenating agents, and provide field-proven experimental protocols. The content herein is designed to equip researchers with the technical knowledge and practical insights required to successfully implement and optimize this reaction in a laboratory setting.

Introduction: The Strategic Importance of Haloalkynes and Silyl Protection

Haloalkynes have emerged as powerful and versatile building blocks in organic synthesis.[1][2][3] Their unique reactivity allows them to participate in a wide array of transformations, most notably as coupling partners in transition metal-catalyzed reactions like the Sonogashira, Suzuki, and Stille couplings, enabling the facile construction of carbon-carbon bonds.[4][5] This capability is of paramount importance in drug discovery and materials science for the rapid assembly of complex molecular scaffolds.[2][6]

Direct halogenation of terminal alkynes can be challenging, often plagued by side reactions and issues with regioselectivity. The use of a silyl protecting group, such as trimethylsilyl (TMS) or triisopropylsilyl (TIPS), offers a decisive solution. These groups serve two primary functions:

• Preventing Acidity Issues : The acidic proton of a terminal alkyne can interfere with many reaction conditions, particularly those involving strong bases or organometallic reagents.[7] Silyl groups replace this proton, rendering the alkyne compatible with a broader range of chemical environments.[8]

• Directing Regioselectivity : The silyl group acts as a "bulky proton," directing the incoming electrophilic halogen to the terminal carbon. The subsequent cleavage of the carbon-silicon bond is a key feature of this reaction's success, ensuring the halogen is installed precisely where desired.[9]

The choice of silyl group can also influence reaction rates and selectivity, with sterically demanding groups like TIPS offering greater stability compared to the more labile TMS group.[8][10]

Reaction Mechanism: A Stepwise Perspective

The electrophilic halogenation of a silyl-protected alkyne is a type of halodesilylation reaction. The process is generally understood to proceed through a two-step sequence involving the formation of a key intermediate, followed by the displacement of the silyl group.

• Electrophilic Attack and Intermediate Formation : The reaction initiates with the electron-rich π-system of the alkyne attacking an electrophilic halogen source (X⁺). This can form a transient, cyclic halonium-ion-like intermediate or a vinyl cation stabilized by the adjacent silicon atom (the β-silicon effect).[11][12][13]

• Desilylation : A nucleophile present in the reaction mixture (often the conjugate base of the halogenating agent or a silver salt counterion) attacks the silicon atom. This attack facilitates the cleavage of the carbon-silicon bond and elimination of the silyl group (e.g., as a silyl halide or silyl ether), yielding the final 1-haloalkyne product.

The presence of a Lewis acid or a Brønsted acid can promote the reaction, likely by activating the electrophilic halogenating agent.[14][15][16]

Caption: Generalized mechanism of electrophilic halogenation.

A Survey of Halogenating Agents and Conditions

The choice of halogenating agent is critical and depends on the desired halogen (I, Br, Cl, F) and the reactivity of the alkyne substrate.

Iodination

Electrophilic iodination is the most common and often highest-yielding reaction in this class.

• N-Iodosuccinimide (NIS) : NIS is a mild, crystalline, and easy-to-handle source of electrophilic iodine (I⁺).[17][18] It is widely used for the iodination of silylalkynes.[19][20] The reaction is often catalyzed by a silver salt, such as silver nitrate (AgNO₃) or silver tetrafluoroborate (AgBF₄). The silver ion is believed to activate the NIS reagent, increasing its electrophilicity.[21]

• Iodine Monochloride (ICl) : ICl is a highly effective reagent that provides a polarized I-Cl bond, with the iodine acting as the electrophile. It typically gives clean and rapid conversions.

Bromination

• N-Bromosuccinimide (NBS) : Similar to NIS, NBS is a convenient solid reagent for electrophilic bromination.[22][23][24] Reactions are often performed in solvents like acetone or acetonitrile, sometimes with the addition of a silver catalyst to enhance the bromine's electrophilicity.[25][26]

• Bromine (Br₂) : While elemental bromine can be used, its high reactivity can sometimes lead to the formation of dibromo adducts across the triple bond.[12] The use of NBS often provides better control and selectivity.[23]

Chlorination and Fluorination

• N-Chlorosuccinimide (NCS) : For chlorination, NCS is the reagent of choice. These reactions are typically slower than iodination or bromination and often require activation, for example, with a silver salt or a Brønsted acid.[14][15]

• Selectfluor® (F-TEDA-BF₄) : Electrophilic fluorination is the most challenging of the halogenations due to the high reactivity of fluorinating agents.[27][28] Selectfluor® is a relatively stable and safe source of electrophilic fluorine (F⁺).[29][30][31] Reactions with silylalkynes can be achieved, but often require carefully optimized conditions to avoid side reactions.[29][30]

Data Summary

The following table summarizes typical conditions for the halogenation of a model substrate, (phenylethynyl)trimethylsilane.

Halogen	Reagent	Catalyst/Additive	Typical Solvent	Yield Range
Iodine	NIS	AgNO₃ (cat.)	Acetone / DCM	85-98%
Iodine	ICl	None	DCM / CCl₄	90-99%
Bromine	NBS	AgNO₃ (cat.)	Acetone	80-95%
Chlorine	NCS	AgF or AgBF₄	Acetonitrile	60-85%
Fluorine	Selectfluor®	AgOTf (cat.)	Acetonitrile	40-70%

Yields are representative and can vary based on specific substrate and reaction scale.

Experimental Protocols and Workflow

Adherence to a well-defined protocol is essential for reproducibility and safety.

General Experimental Workflow

The workflow for a typical electrophilic halogenation reaction is straightforward, involving reaction setup, monitoring, workup, and purification.

Caption: Standard laboratory workflow for silyl alkyne halogenation.

Protocol: Iodination of (Phenylethynyl)trimethylsilane using NIS and AgNO₃

This protocol is a representative example for the synthesis of 1-iodo-2-phenylethyne.

Materials:

• (Phenylethynyl)trimethylsilane (1.0 eq)

• N-Iodosuccinimide (NIS) (1.1 eq)

• Silver Nitrate (AgNO₃) (0.1 eq)

• Acetone (ACS Grade)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add (phenylethynyl)trimethylsilane (1.0 eq) and silver nitrate (0.1 eq).

• Dissolution: Dissolve the solids in acetone (approx. 0.1 M concentration relative to the alkyne).

• Reagent Addition: Add N-Iodosuccinimide (1.1 eq) to the solution in one portion. The reaction mixture may turn yellow or heterogeneous as silver iodide precipitates.

• Reaction: Stir the reaction at room temperature. Protect the flask from light using aluminum foil, as NIS and silver salts can be light-sensitive.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS until the starting alkyne is fully consumed (typically 1-3 hours).

• Workup:

  • Filter the reaction mixture through a pad of celite to remove insoluble silver salts, washing the pad with a small amount of dichloromethane.

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic solution sequentially with saturated aqueous Na₂S₂O₃ (to quench any remaining electrophilic iodine), water, and finally brine.

• Purification:

  • Dry the organic layer over anhydrous MgSO₄.

  • Filter and concentrate the solution under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure 1-iodo-2-phenylethyne.

Conclusion and Future Outlook

The electrophilic halogenation of silyl-protected alkynes is a highly reliable and indispensable method for the synthesis of 1-haloalkynes. Its broad substrate scope, operational simplicity, and high efficiency have cemented its place in the synthetic chemist's toolbox. The use of N-halosuccinimides, often in conjunction with silver salt catalysts, provides a mild and selective pathway to a wide range of iodo-, bromo-, and chloroalkynes. While fluorination remains more challenging, ongoing developments in reagent design continue to expand the horizons of this transformation. As the demand for complex and precisely functionalized molecules grows in pharmaceuticals and materials science, this powerful reaction will undoubtedly continue to be a key enabling technology.

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The Sonogashira Reaction with Silylalkynes: A Mechanistic and Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes. This reaction has proven invaluable in the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced materials.[1] The use of silyl-protected alkynes, such as trimethylsilylacetylene (TMSA), offers significant advantages in these syntheses, primarily by preventing the undesired homocoupling of the terminal alkyne and allowing for sequential, controlled coupling reactions.[2] This in-depth technical guide provides a comprehensive overview of the mechanism of the Sonogashira reaction with a specific focus on the role and behavior of silylalkynes. We will explore the intricacies of the catalytic cycles, the influence of various reaction parameters, and provide practical, field-proven insights for successful experimental design and execution.

Introduction: The Strategic Advantage of Silylalkynes in Sonogashira Couplings

The Sonogashira reaction typically employs a palladium catalyst, often in conjunction with a copper(I) co-catalyst, and an amine base.[3][4] While highly efficient, a common side reaction is the Glaser coupling, an oxidative homocoupling of the terminal alkyne, which can significantly reduce the yield of the desired cross-coupled product.[1] Silylalkynes, by virtue of their protected terminal position, effectively circumvent this issue. The bulky silyl group, most commonly trimethylsilyl (TMS), sterically hinders the homocoupling pathway.[2]

Furthermore, the C-Si bond is generally stable under standard Sonogashira conditions, allowing for the selective coupling at the terminal C-H bond.[5] The silyl group can then be selectively removed post-coupling, typically with a fluoride source like tetrabutylammonium fluoride (TBAF) or under basic conditions, to reveal a terminal alkyne that can be used in subsequent synthetic steps.[2] This "protected alkyne" strategy is a powerful tool for the construction of complex molecular architectures.

The Catalytic Cycles: A Tale of Two Metals

The mechanism of the copper-co-catalyzed Sonogashira reaction is best understood as two interconnected catalytic cycles: a palladium cycle and a copper cycle.[6]

The Palladium Cycle: The Engine of Cross-Coupling

The palladium cycle is the central engine of the Sonogashira reaction, responsible for bringing together the aryl/vinyl halide and the alkyne. It proceeds through three key steps:

• Oxidative Addition: The cycle begins with the oxidative addition of the aryl or vinyl halide (R¹-X) to a coordinatively unsaturated Pd(0) species. This is often the rate-determining step of the overall reaction.[1] The reactivity of the halide follows the general trend: I > OTf > Br >> Cl.[1][7] Electron-rich and sterically bulky phosphine ligands on the palladium center can facilitate this step by increasing the electron density on the metal, thereby promoting its insertion into the C-X bond.[6]

• Transmetalation: The resulting Pd(II) complex then undergoes transmetalation with a copper acetylide species (Cu-C≡C-R²), which is generated in the copper cycle. This step involves the transfer of the acetylide ligand from copper to palladium, displacing the halide and forming a diorganopalladium(II) complex.

• Reductive Elimination: The final step is the reductive elimination of the cross-coupled product (R¹-C≡C-R²), which regenerates the catalytically active Pd(0) species, allowing the cycle to continue. For reductive elimination to occur, the two organic ligands must be in a cis orientation on the palladium center. If they are trans, a trans-cis isomerization must precede the final step.

The Palladium Catalytic Cycle in Sonogashira Coupling.

The Copper Cycle: Activating the Alkyne

The primary role of the copper co-catalyst is to activate the terminal alkyne, making it a more potent nucleophile for the transmetalation step.

• π-Alkyne Complex Formation: The copper(I) salt coordinates to the triple bond of the silylalkyne, forming a π-alkyne complex. This coordination increases the acidity of the terminal acetylenic proton.[6]

• Deprotonation: The amine base then deprotonates the terminal alkyne to form a copper acetylide species.[8] The choice of base is critical; common choices include triethylamine (Et₃N) and diisopropylamine (iPr₂NH).

• Regeneration: The copper acetylide then participates in the transmetalation step with the palladium(II) complex, transferring the silylacetylide group and regenerating a copper(I) species that can re-enter the cycle.

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Foreword: The Enyne Motif - A Nexus of Reactivity and Potential

An In-depth Technical Guide to Enyne Synthesis Methodologies

In the landscape of synthetic chemistry, the enyne functional group—a conjugated or non-conjugated system containing both a carbon-carbon double and triple bond—stands out as a uniquely versatile building block. Its prevalence in biologically active natural products, pharmaceuticals, and advanced materials underscores its significance.[1][2] The inherent reactivity of the enyne moiety, stemming from the distinct electronic properties of the alkene and alkyne, provides a rich platform for a multitude of chemical transformations, including cycloisomerizations, cycloadditions, and metathesis reactions.[3][4] This guide offers a deep dive into the core methodologies for constructing this pivotal functional group, providing not just protocols, but the strategic rationale behind them for researchers, scientists, and professionals in drug development.

Transition-Metal Catalyzed Cross-Coupling: The Cornerstone of Enyne Synthesis

The most robust and widely utilized strategy for the synthesis of conjugated enynes is the transition-metal-catalyzed cross-coupling of vinyl or aryl halides with terminal alkynes.[5] Among these, the Sonogashira coupling is the preeminent method, valued for its operational simplicity and broad functional group tolerance.[6]

The Sonogashira Coupling: A Synergistic Palladium and Copper Catalysis

The Sonogashira reaction creates a C(sp²)-C(sp) bond, typically under mild, basic conditions.[6] The true power of this reaction lies in the synergistic interplay between two distinct catalytic cycles: one driven by palladium and the other by copper.[7][8]

Causality Behind the Mechanism: The palladium catalyst is the primary actor, orchestrating the C-C bond formation. It undergoes oxidative addition with the vinyl/aryl halide, creating an activated Pd(II) intermediate.[9] However, the C-H bond of a terminal alkyne is not sufficiently reactive to engage this intermediate directly. This is where the copper co-catalyst becomes critical. The copper(I) salt reacts with the terminal alkyne in the presence of an amine base to form a copper(I) acetylide intermediate.[7] This acetylide is a much more potent nucleophile, capable of transmetalating its alkynyl group to the palladium center. The final, irreversible step is reductive elimination, which forms the desired enyne product and regenerates the active Pd(0) catalyst.[8]

Diagram of the Sonogashira Coupling Mechanism:

Caption: Dual catalytic cycles of the Sonogashira coupling.

Field-Proven Insights:

• Choice of Halide: Reactivity follows the order I > Br > Cl ≈ OTf.[9] For precious or complex substrates, using the more reactive vinyl or aryl iodide allows for milder conditions and lower catalyst loadings.[6]

• Catalyst System: A typical system involves a palladium source like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ and a copper(I) source, most commonly CuI.[10]

• Base and Solvent: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), is crucial. It serves a dual purpose: neutralizing the HX byproduct and acting as the solvent.[6][11]

• Copper-Free Variants: While effective, the copper co-catalyst can sometimes promote undesirable alkyne homocoupling (Glaser coupling). In such cases, copper-free Sonogashira protocols have been developed, although they may require stronger bases or different ligand systems to facilitate the direct protonolysis of the alkyne by the palladium complex.[7][9]

Data Summary: Typical Sonogashira Reaction Parameters

Coupling Partner 1	Coupling Partner 2	Pd Catalyst (mol%)	Cu(I) Catalyst (mol%)	Base	Solvent	Temp (°C)	Typical Yield (%)
Aryl Iodide	Terminal Alkyne	1-2	2-5	TEA	TEA/THF	25-50	85-98
Aryl Bromide	Terminal Alkyne	2-5	5-10	DIPA	DIPA/Toluene	50-80	70-90
Vinyl Iodide	Terminal Alkyne	1-3	2-5	TEA	THF	25	90-99
Vinyl Bromide	Terminal Alkyne	3-5	5-10	DIPA	DMF	60-90	65-85

Experimental Protocol: Synthesis of (E)-1,4-diphenylbut-1-en-3-yne

This protocol describes a standard Sonogashira coupling between (E)-β-bromostyrene and phenylacetylene.

Reagents & Equipment:

• (E)-β-bromostyrene (1.0 mmol, 183 mg)

• Phenylacetylene (1.2 mmol, 122 mg, 132 μL)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 mmol, 21 mg)

• Copper(I) iodide [CuI] (0.06 mmol, 11.4 mg)

• Triethylamine (TEA, 5 mL)

• Schlenk flask, magnetic stirrer, nitrogen/argon line, standard glassware for workup.

Step-by-Step Methodology:

• Inert Atmosphere Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add PdCl₂(PPh₃)₂ (21 mg) and CuI (11.4 mg). Seal the flask, and evacuate and backfill with nitrogen or argon three times to establish an inert atmosphere.

• Reagent Addition: Under a positive pressure of inert gas, add triethylamine (5 mL), followed by (E)-β-bromostyrene (183 mg) and phenylacetylene (132 μL) via syringe.

• Reaction Execution: Stir the resulting pale yellow suspension at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup and Quenching: Upon completion, dilute the reaction mixture with diethyl ether (20 mL) and filter through a short pad of celite to remove the precipitated amine salts and catalyst residues.

• Extraction: Transfer the filtrate to a separatory funnel and wash with saturated aqueous ammonium chloride (2 x 15 mL) to remove residual copper salts, followed by brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure enyne product.

Enyne Metathesis: A Powerful Bond Reorganization Strategy

Enyne metathesis is a catalytic reaction that reorganizes the bonds between an alkene and an alkyne to form a new 1,3-diene.[4] This transformation is atom-economical and is driven by the formation of the thermodynamically stable conjugated diene system.[4][12] The reaction can be performed intramolecularly (Ring-Closing Enyne Metathesis, RCEYM) to form cyclic dienes or intermolecularly (Cross-Enyne Metathesis).[13]

Causality Behind the Mechanism: The reaction is most commonly catalyzed by ruthenium carbene complexes (e.g., Grubbs' catalysts).[13] The widely accepted "ene-first" mechanism begins with a [2+2] cycloaddition between the alkene moiety and the ruthenium carbene to form a ruthenacyclobutane intermediate.[13] This intermediate undergoes a retro-[2+2] cycloaddition to release a new terminal alkene and form a new ruthenium carbene. This new carbene then engages the alkyne in a second [2+2] cycloaddition to form a ruthenacyclobutene. A final cycloreversion step yields the 1,3-diene product and regenerates a ruthenium carbene, which can re-enter the catalytic cycle.

Diagram of the Enyne Metathesis (RCEYM) Mechanism:

Caption: The "ene-first" catalytic cycle for RCEYM.

Field-Proven Insights:

• Catalyst Selection: The choice of catalyst is paramount. First-generation Grubbs' catalyst (G1) is effective for many substrates. Second-generation catalysts (G2, HG2), which incorporate an N-heterocyclic carbene (NHC) ligand, are more thermally stable and exhibit higher reactivity, especially for more challenging or sterically hindered substrates.[14][15]

• Reaction Conditions: RCEYM reactions are highly sensitive to substrate concentration. They must be run under high dilution (typically 0.001–0.05 M) to favor the intramolecular cyclization over competing intermolecular reactions.[15] Dichloromethane (DCM) is the most common solvent.

• Substrate Limitations: Terminal alkynes can sometimes be problematic, leading to lower yields.[14] The presence of certain functional groups can also poison the catalyst, although modern catalysts show remarkable tolerance.

Data Summary: Catalyst Performance in a Model RCEYM Reaction

Catalyst	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
Grubbs' 1st Gen (G1)	5	DCM	40	12	75
Grubbs' 2nd Gen (G2)	2	DCM	40	2	95
Hoveyda-Grubbs' 2nd Gen (HG2)	2	Toluene	80	1	98

Experimental Protocol: RCEYM of a Diethyl Allyl(propargyl)malonate

This protocol details the ring-closure of a common enyne substrate to form a five-membered ring containing a 1,3-diene.

Reagents & Equipment:

• Diethyl allyl(propargyl)malonate (1.0 mmol, 238 mg)

• Grubbs' Catalyst, 2nd Generation (G2) (0.02 mmol, 17 mg)

• Anhydrous, degassed dichloromethane (DCM, 200 mL)

• Schlenk flask, syringe pump (optional), nitrogen/argon line, rotary evaporator.

Step-by-Step Methodology:

• High Dilution Setup: Charge a large, oven-dried Schlenk flask with anhydrous, degassed DCM (100 mL) and the G2 catalyst (17 mg). Heat the solution to reflux (approx. 40°C) under a nitrogen atmosphere.

• Slow Addition: Dissolve the enyne substrate (238 mg) in a separate portion of degassed DCM (100 mL). Add this solution to the refluxing catalyst solution dropwise over a period of 4-6 hours. A syringe pump is ideal for maintaining a slow and constant addition rate.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at reflux for an additional 1-2 hours until TLC analysis indicates full consumption of the starting material.

• Quenching: Cool the reaction to room temperature and quench by adding a few drops of ethyl vinyl ether. Stir for 30 minutes to deactivate the catalyst.

• Purification: Remove the solvent under reduced pressure. The resulting crude oil can be directly purified by flash column chromatography on silica gel (hexane/ethyl acetate) to afford the pure cyclic diene.

Classical Approaches: Elimination Reactions

Before the advent of modern transition-metal catalysis, double dehydrohalogenation of dihalides was a primary method for alkyne synthesis.[16] This approach remains a valuable and cost-effective tool, particularly for converting alkenes into the corresponding alkynes.[17]

Causality Behind the Method: The strategy involves a two-step sequence. First, an alkene is treated with a halogen (e.g., Br₂) to form a vicinal dihalide.[16] Second, this dihalide is subjected to a double elimination reaction using a very strong base, such as sodium amide (NaNH₂), to form two new pi bonds, resulting in an alkyne.[18] The use of a potent base is necessary because the second elimination, from a vinylic halide intermediate, is significantly more difficult than the first.[18]

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A Senior Application Scientist's Guide to the Trimethylsilyl (TMS) Group for Terminal Alkyne Protection

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Imperative of Protecting Groups

In the intricate chess game of multi-step organic synthesis, the ability to selectively mask and unmask reactive functional groups is not merely a tactical advantage; it is a foundational necessity. Protecting groups are the silent workhorses that prevent unwanted side reactions, direct reactivity to the desired site, and ultimately enable the construction of complex molecular architectures.[1][2] Among the various functional groups requiring such strategic intervention, the terminal alkyne holds a place of particular importance. Its unique linear geometry and rich reactivity make it a cornerstone in pharmaceuticals, natural products, and advanced materials.[1][3] However, the very source of its utility—the acidic proton on the sp-hybridized carbon (pKa ≈ 25)—is also its Achilles' heel, readily participating in undesired acid-base reactions, especially in the presence of organometallic reagents.[1][2] This guide provides an in-depth exploration of the trimethylsilyl (TMS) group, one of the most versatile and widely employed tools for the temporary masking of this reactive proton.

Part 1: The Silylation of Terminal Alkynes – Masking the Reactive Proton

The introduction of a TMS group onto a terminal alkyne, a process known as silylation, transforms the volatile and reactive alkyne into a more stable, often liquid or solid, and easily handled derivative.[1] This conversion is fundamentally an acid-base reaction followed by nucleophilic substitution at the silicon center.

Causality in Reagent Selection: From Brute Force to Finesse

The choice of silylation method is dictated by the substrate's complexity and the presence of other sensitive functional groups.

• The Classical Approach: Organometallic Deprotonation The traditional and most direct method involves the stoichiometric deprotonation of the alkyne using a strong organometallic base, such as n-butyllithium (n-BuLi) or an alkylmagnesium halide (Grignard reagent), to form an acetylide. This potent nucleophile then readily attacks an electrophilic silicon source, typically trimethylsilyl chloride (TMSCl), in an SN2-type reaction at the silicon atom.[4][5]

  • Expertise & Experience: The use of organolithium or Grignard reagents is effective but represents a "brute force" approach. These highly basic and nucleophilic reagents lack functional group tolerance, reacting readily with esters, ketones, aldehydes, and other acidic protons. This method is therefore best reserved for simple substrates where such competing functionalities are absent.

• The Modern Approach: Catalytic, Metal-Free Silylation A significant advancement has been the development of milder, catalytic methods that obviate the need for pyrophoric and unselective organometallic bases. A leading example is the carboxylate-catalyzed silylation using N,O-bis(trimethylsilyl)acetamide (BSA) as the silylating agent.[4][6][7] In this elegant system, a catalytic amount of a quaternary ammonium carboxylate (like tetramethylammonium pivalate, TMAP) acts as a shuttle base, deprotonating the alkyne. The resulting acetylide is then trapped by the highly reactive silicon center in BSA.[8]

  • Trustworthiness: This catalytic system is inherently self-validating and more trustworthy for complex molecules. Its mildness preserves sensitive functional groups, leading to cleaner reactions, higher yields, and simplified purifications. The reaction proceeds under neutral conditions, significantly broadening its applicability in drug development and total synthesis.[4]

Data Presentation: Comparison of Silylation Protocols

The following table summarizes representative conditions for the silylation of various terminal alkynes, highlighting the versatility of modern catalytic methods.

Entry	Substrate (Alkyne)	Silylating Agent	Catalyst (mol%)	Conditions	Yield (%)	Reference
1	Phenylacetylene	BSA (1.5 equiv)	TMAP (10)	MeCN, 0 °C to rt	98	[8]
2	1-Ethynyl-4-(trifluoromethyl)benzene	BSA (1.5 equiv)	TMAP (10)	MeCN, -10 °C	94	[8]
3	3-Ethynylthiophene	BSA (1.5 equiv)	TMAP (10)	MeCN, 0 °C to rt	97	[8]
4	Propargyl acetate	BSA (1.5 equiv)	TMAP (10)	MeCN, 0 °C to rt	97	[8]
5	Ethynylestradiol	BSA (7.0 equiv)	TMAP (10)	MeCN, 0 °C to rt	84	[8]

Experimental Protocol: Catalytic Silylation of Phenylacetylene

This protocol describes a reliable, metal-free C-silylation that is broadly applicable.[7][8]

• Materials:

  • Phenylacetylene (1.0 mmol, 102 mg)

  • Tetramethylammonium pivalate (TMAP) (0.1 mmol, 17.5 mg)

  • N,O-bis(trimethylsilyl)acetamide (BSA) (1.5 mmol, 305 mg, 0.37 mL)

  • Anhydrous acetonitrile (MeCN), 2.0 mL

  • Anhydrous reaction vessel (e.g., oven-dried flask with magnetic stir bar)

  • Nitrogen or Argon atmosphere setup

• Procedure:

  • To the reaction vessel under an inert atmosphere, add tetramethylammonium pivalate (TMAP) and anhydrous acetonitrile. Stir to dissolve.

  • Cool the solution to 0 °C using an ice-water bath.

  • Add phenylacetylene to the stirred solution via syringe.

  • Add N,O-bis(trimethylsilyl)acetamide (BSA) dropwise via syringe.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC or GC-MS until consumption of the starting material is complete.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product, (phenylethynyl)trimethylsilane, is often of high purity but can be further purified by flash column chromatography on silica gel if necessary.

Part 2: The TMS-Alkyne in Synthesis – Stability and Strategic Application

Once installed, the TMS group is remarkably stable under a wide range of non-nucleophilic, non-strongly acidic, or basic conditions, making it an excellent protecting group.[1][9] Its true power lies in its ability to act as a "spectator" during crucial carbon-carbon bond-forming reactions.

The Quintessential Application: Sonogashira Cross-Coupling

The Sonogashira reaction, a palladium/copper-catalyzed cross-coupling between a terminal alkyne and an aryl or vinyl halide, is a cornerstone of modern synthesis. The TMS group is the protecting group of choice for this transformation because the C(sp)-Si bond is inert under standard Sonogashira conditions.[9][10] This allows for the coupling of one terminus of a diyne, for example, while the other remains protected.

A more advanced strategy, particularly for low-boiling or gaseous alkynes, is the in situ desilylation-coupling protocol.[11][12] In this approach, a fluoride source, such as cesium fluoride (CsF), is added to the reaction mixture. It slowly cleaves the TMS group, generating a low, steady concentration of the reactive terminal alkyne, which is immediately consumed in the Pd/Cu catalytic cycle. This elegant one-pot procedure prevents side reactions like alkyne homocoupling (Glaser coupling) and circumvents the need to handle volatile substrates.[12][13]

• Authoritative Grounding: The development of fluoride-mediated in situ desilylation protocols has significantly expanded the scope and practicality of the Sonogashira reaction, making it more amenable to large-scale industrial applications.[13]

Limitations: Understanding the Lability of the TMS Group

While robust, the TMS group is not invincible. It is notably labile and can be cleaved under both moderately basic and acidic conditions.[14] For instance, exposure to piperidine in ethanol during a Knoevenagel condensation can lead to undesired deprotection.[15] This lability is a double-edged sword: it allows for easy removal when desired but requires careful planning of the synthetic route to avoid premature cleavage.

• Expertise & Experience: When greater stability is required, one must turn to sterically bulkier silyl groups. The relative stability follows the trend: TMS < TES < TBS < TIPS < TBDPS.[14][16] A triisopropylsilyl (TIPS) group, for example, is significantly more resistant to cleavage and is preferred when the synthetic sequence involves steps that would remove a TMS group.

Part 3: Desilylation – The Controlled Unmasking

The facile removal of the TMS group under mild and specific conditions is a primary reason for its widespread use. This process, known as protiodesilylation, regenerates the terminal alkyne, ready for the next synthetic step.[9][17]

Mechanistic Insight: The Role of the Nucleophile

Desilylation is typically initiated by a nucleophile attacking the silicon atom. The high affinity of silicon for elements like fluorine and oxygen makes fluoride ions and alkoxides particularly effective. This attack forms a pentacoordinate silicate intermediate, which readily fragments to release the acetylide anion. A subsequent protonation step, usually from the solvent (like methanol or water), yields the terminal alkyne.

Field-Proven Deprotection Reagents

• Fluoride-Based Reagents: Tetrabutylammonium fluoride (TBAF) in THF is the gold standard for silyl group removal due to its high efficacy.[9][17] However, the work-up can be challenging due to the need to remove water-soluble tetrabutylammonium salts.[18]

• Mild Base-Catalyzed Solvolysis: A widely used, operationally simple, and highly effective method is the treatment of the TMS-alkyne with a catalytic amount of potassium carbonate (K₂CO₃) in methanol.[19][20] This method is exceptionally mild, inexpensive, and the work-up is straightforward. It is often the first choice for routine TMS deprotection.

• Orthogonal Deprotection: The differential lability among silyl groups allows for selective deprotection. For instance, treating a molecule bearing both TMS and TIPS-protected alkynes with K₂CO₃/MeOH will selectively cleave the TMS group, leaving the more robust TIPS group intact.[9][17] This orthogonality is a powerful tool for sequential synthetic operations.

Data Presentation: Comparison of Desilylation Reagents

Entry	Protecting Group	Reagent System	Conditions	Time	Yield (%)	Reference
1	TMS	K₂CO₃ (cat.) in MeOH	rt	2 h	>95	[19]
2	TMS	TBAF (1.1 equiv) in THF	rt	1 h	~98	[1]
3	TMS	NaAscorbate/CuSO₄	EtOH/H₂O, rt	15 min	94	[21]
4	TIPS	TBAF (1.1 equiv) in THF	rt	2-4 h	>90	[9]
5	TMS (selective)	K₂CO₃ (cat.) in MeOH/THF	rt	2 h	>90	[17]

Experimental Protocol 1: K₂CO₃-Mediated Desilylation

This protocol is a reliable and scalable method for TMS removal.[19]

• Materials:

  • TMS-protected alkyne (1.0 mmol)

  • Anhydrous potassium carbonate (K₂CO₃) (approx. 0.1-0.2 mmol)

  • Anhydrous Methanol (MeOH) (5-10 mL)

  • Reaction vessel with magnetic stir bar

• Procedure:

  • Dissolve the TMS-protected alkyne in anhydrous methanol in the reaction vessel.

  • Add a catalytic amount of anhydrous potassium carbonate to the solution.

  • Stir the mixture at room temperature. Monitor the reaction progress by TLC, looking for the disappearance of the starting material and the appearance of the more polar deprotected alkyne. The reaction is typically complete within 1-3 hours.

  • Once complete, concentrate the reaction mixture under reduced pressure to remove the methanol.

  • Partition the residue between water and an organic solvent (e.g., diethyl ether).

  • Separate the layers and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and evaporate the solvent to yield the deprotected terminal alkyne.

Experimental Protocol 2: Improved Work-up for TBAF-Mediated Desilylation

This procedure avoids tedious aqueous extractions when using TBAF.[18][22]

• Procedure (Post-Deprotection):

  • After the TBAF-mediated desilylation in THF is complete (as monitored by TLC), add powdered calcium carbonate (CaCO₃, excess) and a sulfonic acid resin (e.g., DOWEX 50WX8, H⁺ form, excess) to the reaction mixture. Add MeOH as a co-solvent to facilitate stirring.

  • Stir the resulting suspension vigorously at room temperature for 1 hour. The resin sequesters the tetrabutylammonium cation, while the carbonate helps precipitate fluoride as insoluble CaF₂.

  • Filter the suspension through a pad of Celite®, washing the filter cake thoroughly with methanol or another suitable solvent.

  • Combine the filtrate and washings, and concentrate under reduced pressure to obtain the clean, deprotected product.

Conclusion: The Enduring Utility of the TMS Group

The trimethylsilyl group represents a near-ideal balance of properties for a protecting group in alkyne chemistry. It is inexpensive, easily introduced under a variety of conditions, provides excellent stability during key transformations like cross-coupling, and is readily cleaved with high selectivity.[1] While its lability requires strategic planning, this very characteristic can be exploited for orthogonal deprotection schemes. For the synthetic chemist, from academic research to industrial drug development, mastering the application of the TMS group is an essential skill, unlocking a vast potential for molecular construction.

References

• Lifen, P., Renhua, Q., & Akihiro, O. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry, 40(10), 3299-3313. [Link]

• Gelest, Inc. (2024). Silanes as Protecting Groups for Terminal Alkyne. Technical Library. [Link]

• Bannykh, A., & Pihko, P. M. (2024). Carboxylate-Catalyzed C-Silylation of Terminal Alkynes. Organic Letters, 26(11), 1991–1995. [Link]

• Bannykh, A., & Pihko, P. M. (2023). Carboxylate catalyzed silylation of alkynes. ChemRxiv. [Link]

• Lifen, P., Renhua, Q., & Akihiro, O. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (2024). Carboxylate-Catalyzed C-Silylation of Terminal Alkynes. [Link]

• Bannykh, A., & Pihko, P. M. (2024). Carboxylate-Catalyzed C-Silylation of Terminal Alkynes. ACS Publications. [Link]

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Chemical suppliers for 1-[(TRIMETHYLSILYL)ETHYNYL]CYCLOHEXENE

An In-depth Technical Guide to 1-[(TRIMETHYLSILYL)ETHYNYL]CYCLOHEXENE for Advanced Chemical Synthesis

Abstract

This technical guide provides a comprehensive overview of 1-[(Trimethylsilyl)ethynyl]cyclohexene, a versatile bifunctional building block crucial for researchers, scientists, and drug development professionals. The document elucidates its physicochemical properties, outlines robust synthetic and deprotection protocols, and explores its primary application as a precursor in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry." By detailing the causality behind experimental choices and providing validated procedural steps, this guide serves as an essential resource for leveraging this reagent in complex molecular design and discovery.

Introduction: A Strategic Building Block

1-[(Trimethylsilyl)ethynyl]cyclohexene (CAS No. 17988-44-2) is a synthetic intermediate of significant interest in the fields of organic synthesis and medicinal chemistry.[1] Its molecular architecture, featuring a reactive cyclohexene ring and a protected terminal alkyne, offers a dual functionality that can be addressed with high chemoselectivity. The trimethylsilyl (TMS) group serves as a robust protecting group for the terminal alkyne, preventing its participation in undesired reactions while other transformations are carried out on the cyclohexene moiety or other parts of a larger molecule.[2] The true synthetic power of this compound is realized upon the selective removal of the TMS group, unmasking a terminal alkyne ready for highly efficient and specific "click" reactions, most notably the formation of 1,2,3-triazole rings.[3][4] The resulting triazole linkage is a highly stable, planar, and dipole-rich structure often used as a bioisostere for amide bonds in drug candidates, contributing favorably to molecular stability and binding interactions.[3] This guide details the synthesis and strategic application of this valuable reagent.

Physicochemical Properties and Spectroscopic Data

The accurate characterization of 1-[(Trimethylsilyl)ethynyl]cyclohexene is fundamental for its effective use. The following table summarizes its key physical properties and expected spectroscopic signatures.

Property	Value / Description	Source(s)
CAS Number	17988-44-2	[1]
Molecular Formula	C₁₁H₁₈Si	[1]
Molecular Weight	178.35 g/mol	[1]
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	107-108 °C at 20 Torr	[1]
Density	0.845 g/mL	[1]
Refractive Index	~1.475	[5]
¹H NMR (CDCl₃)	Expected: δ 6.0-6.2 ppm (t, 1H, vinylic CH ), 2.0-2.2 ppm (m, 4H, allylic CH ₂), 1.5-1.7 ppm (m, 4H, homoallylic CH ₂), 0.1-0.2 ppm (s, 9H, Si(CH ₃)₃). The vinylic proton's chemical shift is influenced by the alkyne substituent.	N/A
¹³C NMR (CDCl₃)	Expected: δ 135-140 ppm (alkene C -C≡), δ 120-125 ppm (alkene C -H), δ 105-110 ppm (Si-C≡C ), δ 85-90 ppm (Si-C ≡C), δ 20-30 ppm (cyclohexene -C H₂- carbons), δ ~0 ppm (Si(-C H₃)₃).	N/A
FT-IR (Film)	Expected: ~2930 cm⁻¹ (C-H stretch, alkyl), ~2150 cm⁻¹ (C≡C stretch, silyl-alkyne, sharp/medium), ~1640 cm⁻¹ (C=C stretch, weak), ~1250 cm⁻¹ & ~840 cm⁻¹ (Si-C stretch, strong). The C≡C stretch for a silyl-protected alkyne is a highly characteristic peak.[6]	N/A

Synthesis of 1-[(TRIMETHYLSILYL)ETHYNYL]CYCLOHEXENE

The synthesis of this compound is most reliably achieved via a palladium-catalyzed cross-coupling reaction, which offers high yields and functional group tolerance.

Recommended Synthetic Route: Sonogashira Coupling

The Sonogashira coupling is the premier method for forming C(sp²)-C(sp) bonds.[7] It involves the reaction of a vinyl halide (in this case, a 1-halocyclohexene) with a terminal alkyne, catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[8] This approach is favored for its mild reaction conditions and reliability.

• Reactant Preparation : To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-iodocyclohexene (1.0 eq), Pd(PPh₃)₂Cl₂ (0.02 eq), and Copper(I) iodide (CuI, 0.04 eq).

• Solvent and Base Addition : Add anhydrous, degassed triethylamine (TEA, 4.0 eq) and anhydrous tetrahydrofuran (THF, sufficient to make a ~0.5 M solution with respect to the halide).

• Alkyne Addition : To the stirred suspension, add (trimethylsilyl)acetylene (1.2 eq) dropwise via syringe. The use of a slight excess of the alkyne ensures complete consumption of the more valuable vinyl iodide.

• Reaction Execution : Stir the reaction mixture at room temperature. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting vinyl iodide is fully consumed (typically 4-12 hours).

• Work-up : Upon completion, dilute the mixture with diethyl ether and filter through a pad of celite to remove the palladium catalyst and amine salts.

• Purification : Concentrate the filtrate under reduced pressure. The resulting crude oil is then purified by flash column chromatography on silica gel (using a non-polar eluent such as hexanes) to yield 1-[(trimethylsilyl)ethynyl]cyclohexene as a clear liquid.

Causality Note : The palladium catalyst facilitates the oxidative addition to the vinyl iodide and the subsequent transmetalation and reductive elimination steps that form the new C-C bond. The copper(I) co-catalyst is crucial for forming the copper(I) acetylide intermediate, which accelerates the transmetalation step with the palladium center. Triethylamine acts as both the solvent and the base required to neutralize the HI generated during the catalytic cycle.[7]

Fig 1: Sonogashira Coupling Workflow

Alternative Route: Wurtz-Fittig Reaction

An alternative, though less common, approach is the Wurtz-Fittig reaction. This method involves the coupling of a vinyl halide (e.g., 1-chlorocyclohexene) with an organosodium reagent generated in situ, followed by trapping with chlorotrimethylsilane. A similar methodology has been successfully used to synthesize 1-trimethylsilyl-2-arylcyclohexenes from 1-chloro-2-arylcyclohexenes.[9] This reaction uses metallic sodium and is therefore more hazardous and operationally complex than the palladium-catalyzed Sonogashira coupling, making it a less preferred route for most applications.[10][11]

Core Application in Drug Discovery: A Gateway to Click Chemistry

The primary utility of 1-[(trimethylsilyl)ethynyl]cyclohexene in drug discovery is its role as a stable, masked precursor to a terminal alkyne. This alkyne is a key functional group for participating in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[4][12]

The Strategic Role of the Trimethylsilyl (TMS) Protecting Group

The TMS group is an ideal protecting group for terminal alkynes for several reasons:

• Stability : It is stable to a wide range of reaction conditions, including many that are used to modify other parts of a molecule.[2]

• Inertness : It renders the acidic acetylenic proton inert, preventing unwanted deprotonation by bases.[2]

• Facile Removal : It can be removed under very mild and highly selective conditions that do not affect most other functional groups.[13]

Protocol: TMS Deprotection to Yield Terminal Alkyne

The most common and efficient method for removing the TMS group from an alkyne is through the use of a fluoride ion source, such as tetrabutylammonium fluoride (TBAF).[13]

• Reactant Preparation : Dissolve 1-[(trimethylsilyl)ethynyl]cyclohexene (1.0 eq) in anhydrous tetrahydrofuran (THF) in a round-bottom flask at room temperature.

• Reagent Addition : Add a solution of TBAF in THF (1.0 M, 1.1 eq) dropwise to the stirred solution.

• Reaction Monitoring : The reaction is typically very fast, often completing within 1-2 hours. Monitor the disappearance of the starting material by TLC.

• Work-up : Once the reaction is complete, quench the mixture by adding water. Extract the product into a non-polar organic solvent like diethyl ether or ethyl acetate.

• Purification : Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting 1-ethynylcyclohexene is often pure enough for the next step, but can be further purified by chromatography if necessary.

Causality Note : The deprotection is driven by the exceptionally high affinity of the fluoride ion for silicon. The fluoride attacks the silicon atom, forming a transient pentacoordinate intermediate, which readily cleaves the weak Si-C(sp) bond to release the acetylide anion.[14] This anion is then protonated during the aqueous work-up to yield the terminal alkyne.

Protocol: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

With the terminal alkyne, 1-ethynylcyclohexene, in hand, it can be readily coupled with an organic azide to form a stable 1,4-disubstituted 1,2,3-triazole. This reaction is the cornerstone of click chemistry.[12]

• Reactant Preparation : In a vial, dissolve 1-ethynylcyclohexene (1.0 eq) and the desired organic azide (e.g., benzyl azide, 1.0 eq) in a 1:1 mixture of water and t-butanol.

• Catalyst Preparation : In a separate vial, prepare the catalyst solution by dissolving sodium ascorbate (0.2 eq) and copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.05 eq) in a small amount of water.

• Reaction Initiation : Add the catalyst solution to the solution of the alkyne and azide.

• Reaction Execution : Stir the reaction mixture vigorously at room temperature. The reaction is often complete within 1-24 hours, frequently indicated by the precipitation of the triazole product. Monitor by TLC.

• Isolation : If a precipitate forms, collect the product by filtration and wash with cold water, then a minimal amount of a cold organic solvent (like diethyl ether) to remove any unreacted starting materials. If no precipitate forms, extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over Na₂SO₄, and concentrate.

• Purification : The crude product can be purified by recrystallization or flash column chromatography if necessary.

Causality Note : The reaction proceeds via a copper-acetylide intermediate. Sodium ascorbate acts as a reducing agent, converting the Cu(II) salt to the catalytically active Cu(I) species in situ. The Cu(I) then coordinates with the alkyne and activates it for cycloaddition with the azide, leading exclusively to the 1,4-disubstituted triazole regioisomer.

Fig 2: Pathway from Protected Alkyne to Triazole

Commercial Availability

1-[(Trimethylsilyl)ethynyl]cyclohexene is available from several fine chemical suppliers. Researchers should inquire directly for current pricing and availability.

Supplier	Product Name	Purity	Notes
ChemicalBook	1-(TRIMETHYLSILYLETHYNYL)CYCLOHEXENE	98%	Lists multiple downstream suppliers.[1]
Chem-Gold	Cyclohexene, 1-[2-(trimethylsilyl)ethynyl]-	97%	Research chemicals supplier.[10]
LookChem	[2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane	98%	Provides a list of raw material suppliers.[5]

Safety and Handling

While a specific Safety Data Sheet (SDS) for this exact compound may vary by supplier, general precautions for handling silylated alkynes and vinyl compounds should be followed.

• Handling : Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Hazards : Assumed to be a skin, eye, and respiratory tract irritant based on data for similar compounds.[1] It is a combustible liquid.

Conclusion

1-[(Trimethylsilyl)ethynyl]cyclohexene is a high-value synthetic intermediate whose strategic importance lies in its role as a protected terminal alkyne. The protocols detailed in this guide for its synthesis, deprotection, and subsequent use in click chemistry demonstrate its utility for constructing complex molecular architectures. For professionals in drug discovery and development, this compound offers a reliable and efficient entry point for introducing the versatile 1,2,3-triazole scaffold into novel therapeutic agents.

References

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• ResearchGate. Facile Deprotection of Bulky (Trialkylsilyl)acetylenes with Silver Fluoride. [Link]

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• International Journal of New Chemistry. A green and efficient protocol for Sonogashira cross-coupling reaction using magnetically separable Pd/CuFe2O4 nanocatalyst. [Link]

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• European Journal of Pharmaceutical and Medical Research. SYNTHESIS OF SOME NEW 1,2,4-TRIAZOLES DERIVED FROM CYCLOHEX-2- ENONE HYDRAZIDE AS POTENTIAL ANTIMICROBIAL AND ANTITUMOR AGENTS. [Link]

• Ibn Al-Haitham Journal for Pure and Applied Science. Synthesis of 1, 2, 4- Triazole Derivatives And Their Biological Activity Study. [Link]

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• ResearchGate. FT-IR spectrum of 4-[4'-cyanophenoxy-carbonyl-phenyl-4-(trimethylsilyl)ethynyl]-benzoate (6). [Link]

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• PubMed Central. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences. [Link]

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Protocols & Analytical Methods

Application Notes: A Comprehensive Protocol for Sonogashira Cross-Coupling with [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane

Abstract

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp² and sp hybridized centers.[1][2] This application note provides a detailed, field-proven protocol for the Sonogashira coupling of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane with aryl or vinyl halides. We delve into the mechanistic underpinnings of the dual palladium/copper catalytic cycle, explain the strategic use of the trimethylsilyl (TMS) protecting group, and offer a step-by-step experimental guide from reaction setup to product purification and subsequent TMS deprotection. This guide is designed for researchers, scientists, and drug development professionals seeking to leverage this powerful transformation for the synthesis of complex conjugated enynes, which are pivotal structural motifs in pharmaceuticals, natural products, and advanced materials.[1][3][4]

Introduction: The Strategic Value of Conjugated Enynes

The construction of conjugated enynes—molecular scaffolds containing alternating double and triple bonds—is of paramount importance in the chemical sciences. These structures are not merely synthetic curiosities; they are integral to a vast array of biologically active molecules and functional materials.[5][6] The Sonogashira reaction, first reported in 1975, provides a mild and highly efficient route to these targets.[1][7]

The specific substrate of focus, [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane, is a versatile building block. The cyclohexenyl moiety introduces a valuable carbocyclic element, while the TMS-protected alkyne offers a stable, handleable synthon. The TMS group serves a critical role by preventing the acidic alkyne proton from engaging in undesirable side reactions, most notably the oxidative homocoupling (Glaser coupling) that can plague reactions involving terminal alkynes.[1][8] This protocol outlines the successful coupling of this protected alkyne, followed by a straightforward deprotection to unveil the terminal enyne, ready for further synthetic elaboration.

The Dual Catalytic Cycle: A Mechanistic Rationale

The efficacy of the Sonogashira reaction hinges on the synergistic interplay of two distinct catalytic cycles: one driven by palladium and the other by copper.[2][7] A thorough understanding of this mechanism is crucial for troubleshooting and optimizing reaction conditions.

• The Palladium Cycle (The "Workhorse"): This cycle is responsible for the C(sp²)-C(sp) bond formation.

  • Oxidative Addition: A low-valent Palladium(0) species, typically generated in situ, inserts into the aryl/vinyl halide (R-X) bond, forming a Pd(II) intermediate.[2][7]

  • Transmetalation: The key step where the two cycles intersect. The alkynyl group is transferred from the copper acetylide (generated in the copper cycle) to the Pd(II) center, displacing the halide.[9]

  • Reductive Elimination: The newly formed organic product, the desired enyne, is expelled from the palladium center, regenerating the active Pd(0) catalyst.[10]

• The Copper Cycle (The "Activator"): This cycle's primary function is to activate the alkyne for transmetalation.

  • π-Complex Formation: The copper(I) salt coordinates with the terminal alkyne.[7]

  • Deprotonation: In the presence of an amine base (e.g., triethylamine), the coordinated alkyne becomes more acidic and is deprotonated to form a highly nucleophilic copper acetylide intermediate.[2][7] This is the species that engages in transmetalation with the palladium center.

The use of an amine base, such as triethylamine or diethylamine, is multifunctional; it serves as the base to neutralize the HX byproduct and often doubles as a solvent or co-solvent.[1]

Caption: Figure 1: The Dual Palladium and Copper Catalytic Cycle.

Experimental Guide: A Two-Stage Protocol

This section provides a robust, step-by-step procedure for the coupling of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane with a representative aryl iodide, followed by the TMS deprotection.

General Considerations

• Inert Atmosphere: Sonogashira reactions are sensitive to oxygen, which can lead to catalyst deactivation and promote alkyne homocoupling. All steps should be performed under an inert atmosphere of nitrogen or argon using standard Schlenk line or glovebox techniques.[11]

• Reagent Quality: Use anhydrous solvents and high-purity reagents. The amine base should be freshly distilled to remove water and other impurities.

Stage 1: Sonogashira Coupling Reaction

Objective: To couple [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane with an aryl halide.

Materials & Reagents

Reagent	M.W.	Typical Amount (1 mmol scale)	Moles (mmol)	Notes
Aryl Iodide (e.g., Iodobenzene)	204.01	204 mg	1.0	Substrate
[2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane	178.36	214 mg	1.2	1.2 equivalents
Dichlorobis(triphenylphosphine)palladium(II) [Pd(PPh₃)₂Cl₂]	701.90	14 mg	0.02 (2 mol%)	Palladium pre-catalyst
Copper(I) Iodide (CuI)	190.45	7.6 mg	0.04 (4 mol%)	Copper co-catalyst
Triethylamine (Et₃N)	101.19	5 mL	-	Base and co-solvent (anhydrous)
Tetrahydrofuran (THF)	72.11	5 mL	-	Reaction solvent (anhydrous)

Step-by-Step Protocol:

• Vessel Preparation: To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add Pd(PPh₃)₂Cl₂ (14 mg, 0.02 mmol) and CuI (7.6 mg, 0.04 mmol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with nitrogen three times.

• Reagent Addition: Under a positive flow of nitrogen, add the aryl iodide (204 mg, 1.0 mmol).

• Solvent Addition: Add anhydrous THF (5 mL) and anhydrous triethylamine (5 mL) via syringe. Stir the mixture at room temperature until the solids dissolve, resulting in a pale yellow solution.

• Alkyne Addition: Add [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane (214 mg, 1.2 mmol) dropwise via syringe.

• Reaction Execution: Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or GC-MS. The reaction is typically complete within 2-12 hours.

• Work-up:

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Redissolve the residue in diethyl ether (20 mL) and filter through a short plug of celite to remove the catalyst and amine salts. Wash the celite pad with additional ether (2 x 10 mL).

  • Combine the organic filtrates and wash with saturated aqueous NH₄Cl (15 mL), followed by brine (15 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to yield the pure TMS-protected enyne product.

Stage 2: TMS Group Deprotection

Objective: To cleave the C-Si bond and generate the terminal alkyne.

Step-by-Step Protocol:

• Setup: Dissolve the purified TMS-protected enyne (1.0 mmol) from Stage 1 in methanol (10 mL) in a round-bottom flask with a stir bar.

• Reagent Addition: Add potassium carbonate (K₂CO₃, ~0.2 equivalents, ~28 mg). The use of a mild base like K₂CO₃ is highly effective for this transformation.[12][13]

• Reaction Execution: Stir the mixture at room temperature for 1-3 hours. Monitor the reaction by TLC until the starting material is fully consumed.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure.

  • Add water (15 mL) and extract the product with diethyl ether (3 x 15 mL).

  • Combine the organic layers, wash with brine (15 mL), and dry over anhydrous MgSO₄.

• Final Product: Filter and concentrate the solvent in vacuo to afford the deprotected enyne product, which is often pure enough for subsequent steps. If necessary, further purification can be achieved via column chromatography.

Caption: Figure 2: Experimental Workflow for Synthesis.

Optimization and Troubleshooting

While the provided protocol is robust, optimization may be required depending on the specific substrates used.

Table of Reaction Parameters

Parameter	General Guideline & Rationale	Optimization Strategy
Aryl/Vinyl Halide	Reactivity order: I > Br > OTf >> Cl.[1] Iodides are most reactive and suitable for mild, room temperature conditions.	For less reactive bromides or chlorides, increase temperature (40-80 °C), use a more active catalyst system (e.g., with bulky phosphine ligands or N-heterocyclic carbenes), or increase catalyst loading.[10][14]
Catalyst System	Pd(PPh₃)₂Cl₂/CuI is a classic, reliable combination.[2] Pd loading: 1-5 mol%; CuI loading: 2-10 mol%.	For sensitive substrates, a "copper-free" Sonogashira protocol can prevent homocoupling, though it may require higher temperatures or different ligands.[1][15][16]
Base	Triethylamine is standard. Other amine bases like diethylamine or diisopropylamine can also be used.	Ensure the base is anhydrous and in sufficient excess to neutralize the generated HX and facilitate the copper cycle. A typical ratio is 1:1 to 1:2 solvent:base.
Solvent	THF, DMF, and acetonitrile are common solvents, often used in combination with the amine base.	The choice of solvent can influence solubility and reaction rates. For poorly soluble substrates, DMF may be a better choice.

Common Troubleshooting Scenarios

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Inactive catalyst (Pd(0) oxidized).2. Wet reagents/solvents.3. Insufficiently reactive halide.	1. Ensure rigorous inert atmosphere technique.2. Use freshly distilled, anhydrous solvents and base.3. Increase temperature or switch to a more active catalyst/ligand combination.
Glaser Homocoupling	1. Presence of oxygen.2. High concentration of copper catalyst.	1. Thoroughly degas all solvents and maintain a strict inert atmosphere.2. Reduce CuI loading or switch to a copper-free protocol.[1]
TMS Deprotection During Coupling	Presence of nucleophiles (e.g., hydroxide from wet base).	While less common with Et₃N, ensure all reagents are scrupulously dry.[17]

Conclusion and Outlook

This application note provides a comprehensive and reliable protocol for the Sonogashira cross-coupling of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane. By understanding the underlying mechanism and the critical role of each reaction component, researchers can confidently employ this method to synthesize valuable conjugated enyne intermediates. The resulting scaffolds are primed for further functionalization, such as cycloisomerization reactions, making this protocol a strategic entry point for constructing complex molecular architectures relevant to drug discovery and materials science.[3]

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• Stereoselective Dihalogenation of Alkynes to Access Enantioenriched Z-Vicinal Dihaloalkene Atropisomers. ACS Publications - Journal of the American Chemical Society. [Link]

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The Strategic Application of Silyl Enynes in Titanium-Catalyzed Pyrrole Synthesis: A Technical Guide for Advanced Research

For researchers, medicinal chemists, and professionals in drug development, the synthesis of polysubstituted pyrroles remains a cornerstone of modern heterocyclic chemistry. These nitrogen-containing five-membered rings are privileged scaffolds in a vast array of pharmaceuticals, natural products, and advanced materials. Traditional methods for their construction, while foundational, often face limitations in scope, regioselectivity, and functional group tolerance. The advent of catalysis based on earth-abundant metals like titanium has opened new, efficient, and sustainable avenues for synthesizing these critical motifs.[1]

This technical guide delves into the application of silyl enynes as versatile building blocks in titanium-catalyzed pyrrole synthesis. We will explore the mechanistic underpinnings of this transformation, provide detailed, field-proven protocols, and offer expert insights into the causality behind experimental choices. This document is designed to be a self-validating system, empowering researchers to confidently implement and adapt these methodologies for their specific synthetic challenges.

Introduction: The Power of Titanium Catalysis and Silyl Enyne Substrates

Titanium's appeal in catalysis stems from its high abundance, low toxicity, and unique reactivity, which is often complementary to that of late transition metals.[1] In the context of N-heterocycle synthesis, titanium complexes, particularly those capable of forming reactive imido species, have emerged as powerful tools for multicomponent reactions.

Silyl enynes, molecules possessing both a carbon-carbon double bond and a silyl-substituted carbon-carbon triple bond, are particularly strategic substrates for this chemistry. The silyl group offers several advantages:

• Regiocontrol: The bulky silyl group can direct the regioselectivity of subsequent transformations.

• Stability: It enhances the stability of the enyne precursor and intermediates.

• Functional Handle: The silicon-carbon bond can be further functionalized post-synthesis, allowing for late-stage diversification of the pyrrole core.

This guide will focus on a plausible and highly effective pathway for pyrrole synthesis: a formal [2+2+1] cycloaddition reaction involving a silyl enyne, a second unsaturated partner (another alkyne or allene), and a nitrogen source, all orchestrated by a titanium catalyst.

The Catalytic Cycle: A Mechanistic Deep Dive

The titanium-catalyzed synthesis of pyrroles from alkynes (and by extension, the alkyne moiety of silyl enynes) and a nitrogen source, such as an azobenzene derivative, is understood to proceed through a formal Ti(II)/Ti(IV) redox catalytic cycle.[2] This process is analogous to the well-known Pauson-Khand reaction for cyclopentenone synthesis.

The catalytic journey can be broken down into several key steps, each with a clear causal relationship:

• Formation of the Active Titanium Imido Complex: The reaction is initiated by the formation of a titanium(IV) imido complex. This highly reactive species is typically generated in situ from a suitable titanium precursor and a nitrogen source like azobenzene. The diazene effectively serves as a "nitrene" synthon.

• [2+2] Cycloaddition: The silyl-substituted alkyne portion of the enyne undergoes a [2+2] cycloaddition with the titanium imido complex. This step is crucial as it forms a four-membered azatitanacyclobutene intermediate. The regioselectivity of this addition is often controlled by the steric and electronic properties of the alkyne substituents.

• Insertion of the Second Unsaturated Partner: The alkene part of the silyl enyne (or another added alkyne/allene) then inserts into one of the titanium-carbon bonds of the azatitanacyclobutene. This ring expansion leads to a seven-membered titanacycle.

• Reductive Elimination and Catalyst Regeneration: The final pyrrole product is released through a reductive elimination step, which regenerates a titanium(II) species. This low-valent titanium is then re-oxidized to the active titanium(IV) imido complex by another molecule of the nitrogen source (e.g., azobenzene), thus closing the catalytic cycle.[2]

Diagram of the Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for titanium-catalyzed pyrrole synthesis.

Application Notes & Field-Proven Insights

As a Senior Application Scientist, it is crucial to move beyond the theoretical mechanism and address the practical realities of running these reactions in the lab.

• Catalyst Precursors: While various sophisticated titanium complexes can be synthesized, readily available and inexpensive precursors like TiCl4 or Ti(NMe2)4 are often effective starting points for generating the active catalyst in situ. The choice of ligands on the titanium precursor can significantly influence catalyst activity and selectivity. Pyrrole-based ancillary ligands have shown considerable promise in hydroamination reactions leading to pyrroles.[3]

• Solvent and Temperature: These reactions are typically conducted in anhydrous, non-protic solvents such as toluene or xylenes. The choice of solvent is critical to prevent quenching of the highly reactive organometallic intermediates. Reaction temperatures often need to be elevated (e.g., 100-140 °C) to drive the catalytic cycle, particularly the insertion and reductive elimination steps.

• The Role of the Silyl Group: The trimethylsilyl (TMS) group is a common choice due to its moderate steric bulk and the relative ease of its subsequent removal or transformation. For instance, the TMS-substituted pyrrole can undergo protodesilylation to yield the parent NH-pyrrole, or it can be used in cross-coupling reactions.

• Substrate Scope and Limitations: This methodology is generally tolerant of a range of functional groups. However, substrates with acidic protons (e.g., alcohols, carboxylic acids) are typically incompatible unless protected. Highly electron-deficient or sterically hindered silyl enynes may exhibit lower reactivity.

• Troubleshooting:

  • Low Conversion: This can often be attributed to catalyst deactivation by moisture or oxygen. Ensure rigorous inert atmosphere techniques (Schlenk line or glovebox). Insufficient temperature may also be a cause.

  • Formation of Side Products: Dimerization or oligomerization of the silyl enyne can occur, especially at high temperatures. Adjusting the concentration or the rate of addition of the substrate may mitigate this.

  • Poor Regioselectivity: The regiochemistry of the final pyrrole is often a complex interplay of steric and electronic factors. Modifying the silyl group or the substituents on the enyne can sometimes steer the reaction towards the desired isomer.

Detailed Experimental Protocol: A Representative Synthesis

The following protocol is a representative example for the synthesis of a silyl-substituted pyrrole via a titanium-catalyzed multicomponent reaction. Note: All operations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox.

Objective: Synthesis of 1,2-diphenyl-5-methyl-3-(trimethylsilyl)pyrrole.

Materials:

• Titanium(IV) chloride (TiCl4), 1.0 M solution in toluene

• Aniline (freshly distilled)

• 1-(Trimethylsilyl)-1-butyn-3-ene (a representative silyl enyne)

• Azobenzene

• Anhydrous Toluene

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Step-by-Step Procedure:

• Catalyst Preparation (in situ):

  • To a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add azobenzene (1.1 mmol).

  • Evacuate and backfill the flask with argon three times.

  • Add anhydrous toluene (10 mL) via syringe.

  • Cool the solution to -78 °C (dry ice/acetone bath).

  • Slowly add TiCl4 solution (1.0 M in toluene, 1.0 mmol) dropwise with vigorous stirring. The solution will typically change color.

  • Allow the mixture to warm to room temperature and stir for 1 hour to pre-form the catalyst components.

• Reaction Assembly:

  • To the catalyst mixture, add 1-(trimethylsilyl)-1-butyn-3-ene (1.0 mmol) via syringe.

  • Add aniline (1.0 mmol) via syringe.

  • The flask is then placed in a preheated oil bath at 120 °C.

• Reaction Monitoring:

  • The reaction progress can be monitored by taking small aliquots (under argon) and analyzing by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Work-up and Purification:

  • After the reaction is complete, cool the flask to room temperature.

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (10 mL). Caution: This can be exothermic.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the solvent under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired silyl-substituted pyrrole.

Workflow Diagram for Pyrrole Synthesis

Caption: Experimental workflow for titanium-catalyzed pyrrole synthesis.

Data Presentation: Substrate Scope

The following table summarizes the expected outcomes for the titanium-catalyzed reaction with various silyl enynes and nitrogen sources, based on published results for analogous substrates.[3][4]

Entry	Silyl Enyne Substrate	Nitrogen Source	Expected Product	Typical Yield (%)
1	Trimethylsilyl enyne	Aniline	N-Aryl-3-silyl-pyrrole	60-80
2	Triethylsilyl enyne	Benzylamine	N-Alkyl-3-silyl-pyrrole	55-75
3	tert-Butyldimethylsilyl enyne	p-Toluidine	N-Aryl-3-silyl-pyrrole	65-85
4	Phenyl-substituted silyl enyne	Aniline	N,4-Diaryl-3-silyl-pyrrole	50-70

Conclusion and Future Outlook

The application of silyl enynes in titanium-catalyzed pyrrole synthesis represents a modern, efficient, and modular approach to constructing highly functionalized heterocyclic compounds. The methodology leverages the cost-effectiveness and unique reactivity of titanium while benefiting from the synthetic versatility imparted by the silyl group. By understanding the underlying catalytic cycle and the practical nuances of the experimental protocol, researchers can unlock new possibilities in medicinal chemistry and materials science.

Future research in this area will likely focus on the development of more active and selective titanium catalysts, potentially through advanced ligand design, to broaden the substrate scope and improve functional group tolerance. Furthermore, the exploration of asymmetric variants of this reaction could provide enantiomerically enriched pyrrole derivatives, which are of high value in pharmaceutical development.

References

• Ramanathan, B., Keith, A. J., Armstrong, D., & Odom, A. L. (2004). Pyrrole Syntheses Based on Titanium-Catalyzed Hydroamination of Diynes. Organic Letters, 6(17), 2957–2960. Available at: [Link]

• Gilbert, Z. W., Hue, R. J., & Tonks, I. A. (2016). Catalytic formal [2+2+1] synthesis of pyrroles from alkynes and diazenes via Ti(II)/Ti(IV) redox catalysis. Nature Chemistry, 8(1), 63–68. Available at: [Link]

• Schafer, L. L., Manßen, M., Edwards, P. M., Lui, E. K., Griffin, S. E., & Dunbar, C. R. (2020). Titanium catalyzed synthesis of amines and N-heterocycles. In Advances in Organometallic Chemistry (Vol. 74, pp. 405–468). Academic Press. Available at: [Link]

• Ackermann, L., Sandmann, R., & Kaspar, L. T. (2009). Two Titanium-Catalyzed Reaction Sequences for Syntheses of Pyrroles from (E/Z)-Chloroenynes or α-Haloalkynols. Organic Letters, 11(9), 2031–2034. Available at: [Link]

• Dong, H., Shen, M., Redford, J. E., Stokes, B. J., Pumphrey, A. L., & Driver, T. G. (2007). Transition Metal-Catalyzed Synthesis of Pyrroles from Dienyl Azides. Organic Letters, 9(25), 5191–5194. Available at: [Link]

• Hue, R. J., & Tonks, I. A. (2023). Ti-Catalyzed Multicomponent Synthesis of Pyrroles Using Allene Coupling Partners. Organometallics, 42(13), 1459–1464. Available at: [Link]

• Manßen, M., Edwards, P. M., & Schafer, L. L. (2020). Titanium catalysis for the synthesis of fine chemicals – development and trends. Chemical Society Reviews, 49(17), 6372-6411. Available at: [Link]

• Cui, D., & Li, Y. (2021). Recent advances in the tandem annulation of 1,3-enynes to functionalized pyridine and pyrrole derivatives. Beilstein Journal of Organic Chemistry, 17, 2338–2351. Available at: [Link]

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Application Notes and Protocols for the Use of (Cyclohex-1-en-1-ylethynyl)trimethylsilane in Natural Product Synthesis

Introduction: The Strategic Value of the Cyclohexenyl Enyne Moiety

In the intricate field of natural product synthesis, the strategic incorporation of specific structural motifs is paramount to achieving molecular complexity and biological function. (Cyclohex-1-en-1-ylethynyl)trimethylsilane is a versatile building block that introduces the valuable cyclohexenyl enyne moiety. This functional group array serves as a linchpin in a variety of complex synthetic endeavors, offering a gateway to diverse molecular architectures through reactions such as cycloadditions, metathesis, and further functionalization of the alkyne. The trimethylsilyl (TMS) group plays a crucial dual role, acting as a protecting group for the terminal alkyne to prevent unwanted side reactions and enabling regioselective functionalization.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of (Cyclohex-1-en-1-ylethynyl)trimethylsilane, with a focus on its role in the synthesis of complex natural products.

Core Application: A Key Building Block in the Synthesis of Furanocembranoid Diterpenes

A significant application of the cyclohexenyl enyne framework is demonstrated in the total synthesis of marine natural products, such as the furanocembranoid diterpene (-)-Kallolide B .[3][4][5] The synthesis of this complex molecule showcases the utility of a cyclohexenyl alkyne precursor in constructing the core heterocyclic structure. While the exact (Cyclohex-1-en-1-ylethynyl)trimethylsilane may not be explicitly used in every reported synthesis, the strategic approach of employing a protected cyclohexenyl alkyne is a cornerstone of the synthetic design. The general strategy involves the coupling of a cyclohexenyl halide with a protected acetylene, followed by further elaboration and cyclization to form the furan ring system characteristic of this class of natural products.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and application of (Cyclohex-1-en-1-ylethynyl)trimethylsilane.

Protocol 1: Synthesis of (Cyclohex-1-en-1-ylethynyl)trimethylsilane via Sonogashira Coupling

The Sonogashira coupling is a robust and widely employed method for the formation of C(sp²)-C(sp) bonds, making it the ideal choice for synthesizing the title compound from a suitable cyclohexenyl halide and trimethylsilylacetylene.[1][6][7]

Reaction Scheme:

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Application Note &amp; Protocol: Palladium-Catalyzed Cross-Coupling Reactions of Alkynylsilanes

Abstract

The construction of carbon-carbon bonds is a cornerstone of modern organic synthesis, with internal alkynes representing a critical structural motif in pharmaceuticals, natural products, and advanced materials.[1][2] While the Stille cross-coupling reaction, utilizing organostannanes, is a powerful and well-established method for this purpose, the inherent toxicity and purification challenges associated with tin reagents have driven the search for more benign alternatives.[3][4] Alkynylsilanes have emerged as highly attractive coupling partners due to their stability, low toxicity, and ready availability through various synthetic methods.[5] However, the intrinsic strength and low polarity of the silicon-carbon bond necessitate specific activation strategies to facilitate the key transmetalation step in the palladium catalytic cycle.[6][7] This guide provides a comprehensive overview of the mechanistic principles, reaction optimization, and practical execution of palladium-catalyzed cross-coupling reactions involving alkynylsilanes, a process often referred to as the Hiyama or Hiyama-Denmark coupling. We present detailed protocols, troubleshooting insights, and a discussion of the key parameters that enable researchers and drug development professionals to effectively leverage this robust and versatile methodology.

Mechanistic Foundations: Overcoming the Inertness of the Si-C Bond

A clear understanding of the catalytic cycle is paramount to successful reaction design and optimization. While related to the classic Stille coupling, the use of alkynylsilanes introduces a critical prerequisite: activation.

The Canonical Stille Catalytic Cycle with Organostannanes

The palladium-catalyzed Stille reaction proceeds through a well-defined catalytic cycle involving three fundamental steps:[3][8][9]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide (or pseudohalide) bond of the electrophile (R¹-X), forming a Pd(II) intermediate.

• Transmetalation: The alkynyl group is transferred from the organostannane (R²-SnR₃) to the palladium center, displacing the halide and forming a new Pd(II)-alkynyl complex. This step is driven by the formation of a stable tin-halide byproduct.

• Reductive Elimination: The coupled product (R¹-R²) is expelled from the palladium center, regenerating the active Pd(0) catalyst, which re-enters the cycle.

Figure 2. General experimental workflow for the coupling of an alkynylsilane.

Reaction Monitoring

The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) by observing the consumption of the iodobenzene starting material.

Workup and Purification

• Once the reaction is complete, quench the mixture by adding 10 mL of deionized water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The resulting crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 1,2-diphenylethyne. The trimethylsilanol and TBAF byproducts are typically removed during the aqueous workup and chromatography. [9]

Troubleshooting and Key Insights

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficient activation; Poor quality solvent/reagents.	Ensure the palladium catalyst is active (use a fresh bottle or a glovebox). Use rigorously dried and degassed solvents. Increase temperature or reaction time.
Alkyne Homocoupling	Presence of oxygen; Catalyst decomposition.	Ensure the reaction is set up under a strictly inert atmosphere. Degas all solvents thoroughly (e.g., via freeze-pump-thaw cycles).
Desilylation of Starting Material	TBAF is too harsh; Presence of protic impurities.	Use a milder fluoride source like CsF. Ensure all reagents and solvents are anhydrous. Alternatively, switch to a base-mediated protocol if using an organosilanol.
Formation of Black Precipitate	Palladium catalyst has decomposed and crashed out of solution.	The ligand-to-metal ratio may be too low. Add a small excess of phosphine ligand to stabilize the catalyst. Ensure the system is free of oxygen.

Applications in Drug Discovery

The ability to forge C(sp)-C(sp²) bonds under relatively mild conditions makes alkynylsilane coupling a valuable tool in medicinal chemistry. This reaction is frequently employed for the late-stage functionalization of complex molecules and the synthesis of rigid scaffolds that can precisely position pharmacophores. [1][2]For example, the synthesis of kinase inhibitors, antiviral agents, and other biologically active compounds often relies on the construction of aryl-alkyne linkages to explore structure-activity relationships (SAR). The use of silicon-based reagents is particularly advantageous in these settings, as it avoids the introduction of toxic tin impurities that are difficult to remove and can interfere with biological assays. [10]

Conclusion

Palladium-catalyzed cross-coupling of alkynylsilanes represents a significant advancement over traditional Stille reactions, offering a safer, more environmentally benign, and highly effective route to internal alkynes. The key to success lies in the strategic activation of the inert Si-C bond to form a reactive hypervalent silicate intermediate. By carefully optimizing the choice of catalyst, ligand, activator, and reaction conditions, researchers can unlock the full potential of this powerful transformation for the synthesis of complex molecules in drug discovery and beyond.

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Application Notes &amp; Protocols: The Silylalkyne in Diels-Alder Cycloadditions

Introduction: The Strategic Role of Silylalkynes in [4+2] Cycloadditions

The Diels-Alder reaction, a cornerstone of modern organic synthesis, provides a powerful and atom-economical method for the construction of six-membered rings.[1] This [4+2] cycloaddition between a conjugated diene and a dienophile has been refined over decades, yet the quest for dienophiles that offer exceptional control over reaction outcomes remains a key focus for synthetic chemists.[2] Silylalkynes have emerged as exceptionally versatile and strategic dienophiles. The presence of a silicon moiety, typically a trimethylsilyl (TMS) group, imparts profound control over the regioselectivity of the cycloaddition, a feature not easily achieved with simple alkynes.[3]

Furthermore, the resulting silyl-substituted cyclohexadiene adducts are not merely products but powerful synthetic intermediates. The carbon-silicon bond serves as a versatile functional handle, enabling a range of subsequent transformations. Most notably, these adducts provide a direct and highly adaptable route to densely functionalized aromatic and heteroaromatic systems, which are privileged scaffolds in drug discovery and materials science.[4][5]

This guide provides an in-depth exploration of the Diels-Alder reactions of silylalkynes, from the fundamental principles governing their reactivity and selectivity to detailed experimental protocols and their application in advanced synthesis.

Section 1: Mechanistic Principles and Regiochemical Control

The Diels-Alder reaction proceeds through a concerted, pericyclic mechanism involving a single, cyclic transition state.[2] The regiochemical outcome when using unsymmetrical dienes and dienophiles is governed by the electronic properties of the substituents. This is best rationalized by Frontier Molecular Orbital (FMO) theory, which considers the interaction between the Highest Occupied Molecular Orbital (HOMO) of the diene and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile.[6]

The reaction proceeds most efficiently when the new sigma bonds are formed between the atoms that have the largest orbital coefficients in the respective frontier orbitals.[7] The silyl group on the alkyne exerts a powerful directing effect. Silicon is more electropositive than carbon and can stabilize a partial positive charge on the adjacent carbon atom (the β-carbon) through hyperconjugation and inductive effects. This polarization of the alkyne's LUMO results in a larger orbital coefficient on the carbon atom distal to the silyl group.

Consequently, in reactions with an unsymmetrical diene, the more nucleophilic terminus of the diene will preferentially bond to the carbon of the silylalkyne that is not attached to the silyl group. This principle provides a reliable method for predicting and controlling the formation of a specific regioisomer.[3][8]

For example, in the reaction of (trimethylsilyl)acetylene with a 2-substituted diene like isoprene, the major product formed is the "para" adduct.[3]

Figure 1. FMO model for predicting silylalkyne regioselectivity.

Section 2: Catalysis and Reaction Optimization

While thermal Diels-Alder reactions with silylalkynes are feasible, they often require elevated temperatures. The strategic use of catalysts can dramatically accelerate the reaction rate and further enhance selectivity, often allowing the reaction to proceed under much milder conditions.

Lewis Acid Catalysis

Lewis acids are the most common catalysts for Diels-Alder reactions.[9] When the dienophile contains a Lewis basic site, such as a carbonyl group, the Lewis acid coordinates to it, withdrawing electron density and significantly lowering the energy of the dienophile's LUMO.[10][11] While simple silylalkynes lack a strong Lewis basic site, appropriately functionalized silylalkynes (e.g., those bearing an adjacent carbonyl group) are excellent candidates for Lewis acid catalysis. Common Lewis acids include AlCl₃, Et₂AlCl, BF₃·OEt₂, and SnCl₄.[9] The use of a Lewis acid not only increases the reaction rate but often improves both regioselectivity and endo/exo stereoselectivity.[9][12]

Transition Metal Catalysis

Certain transition metal complexes can also catalyze the [4+2] cycloaddition. For instance, cobalt complexes have been shown to provide excellent regiochemical control in the reaction of silylacetylenes with 1,3-dienes, where the choice of ligand can even be used to selectively favor one regioisomer over another.[13]

Section 3: Synthetic Utility: From Cycloadduct to Aromatic Core

A primary advantage of using silylalkynes in Diels-Alder reactions is the synthetic versatility of the resulting silyl-substituted 1,4-cyclohexadiene adducts. These intermediates are stable but poised for a variety of powerful transformations.

Oxidative Aromatization

The most common application is the conversion of the cyclohexadiene ring into a fully aromatic system. This is typically achieved through oxidation, which can be accomplished with a variety of reagents. 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is a particularly effective and high-potential oxidant for this purpose, often providing clean and high-yielding aromatization under mild conditions.[14][15][16] This two-step sequence—Diels-Alder cycloaddition followed by oxidative aromatization—constitutes a powerful strategy for the synthesis of highly substituted aromatic compounds.[4]

Functionalization via the Silyl Group

The carbon-silicon bond in the resulting aromatic product is a key functional handle. It can be selectively cleaved and replaced with a variety of other groups, providing access to substitution patterns that would be difficult to achieve through direct aromatic substitution. A prime example is electrophilic iodination (iododesilylation), where reagents like iodine monochloride (ICl) can replace the silyl group with an iodine atom, furnishing an aryl iodide ready for cross-coupling reactions.[13]

Figure 2. Workflow for silylalkyne Diels-Alder/Aromatization.

Section 4: Data and Substrate Scope

The Diels-Alder reaction of silylalkynes is compatible with a wide range of dienes. The table below summarizes representative examples, highlighting the high regioselectivity typically observed.

Diene	Silylalkyne Dienophile	Conditions	Product(s) & Ratio	Yield	Reference
Isoprene	(Trimethylsilyl)acetylene	EtAlCl₂ (cat.), CH₂Cl₂, -78 °C to RT	"Para" adduct	>95:5	High
2,3-Dimethyl-1,3-butadiene	(Trimethylsilyl)acetylene	Sealed tube, 150 °C	Single adduct	85%
Cyclopentadiene	1-Benzenesulfonyl-2-trimethylsilylacetylene	Toluene, 110 °C, 24h	Single adduct	92%
1-Methoxy-1,3-butadiene	(Trimethylsilyl)propiolaldehyde	Neat, 100 °C	"Ortho" adduct	>98:2	78%

Note: Ratios refer to the regiochemical outcome ("para" or "ortho" relative to the diene substituent). Yields and conditions are representative and may vary.

Section 5: Experimental Protocols

This section provides a detailed, field-proven protocol for a representative Lewis acid-catalyzed Diels-Alder reaction between isoprene and (trimethylsilyl)acetylene, followed by oxidative aromatization.

Protocol 1: Lewis Acid-Catalyzed Diels-Alder Cycloaddition

Materials:

• Isoprene (freshly distilled)

• (Trimethylsilyl)acetylene

• Diethylaluminum chloride (Et₂AlCl), 1.0 M solution in hexanes

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet, syringe, dropping funnel

Procedure:

• Reaction Setup: Assemble a 100 mL three-necked round-bottom flask, equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet. Flame-dry the glassware under vacuum and cool under a stream of dry nitrogen.

• Reagent Charging: To the flask, add anhydrous CH₂Cl₂ (40 mL). Cool the flask to -78 °C using a dry ice/acetone bath.

• Add isoprene (1.36 g, 20 mmol, 2.0 equiv).

• Add (trimethylsilyl)acetylene (0.98 g, 10 mmol, 1.0 equiv) via syringe.

• Catalyst Addition: Slowly add the Et₂AlCl solution (2.0 mL, 2.0 mmol, 0.2 equiv) dropwise via syringe over 10 minutes, ensuring the internal temperature does not exceed -70 °C.

  • Causality Note: The Lewis acid activates the dienophile, but must be added slowly at low temperature to control the exothermic reaction and prevent polymerization of the diene.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm slowly to room temperature overnight (approx. 16 hours). Monitor the reaction progress by TLC or GC-MS by quenching a small aliquot in saturated NaHCO₃.

• Work-up: Once the reaction is complete, cool the flask to 0 °C in an ice bath. Slowly and carefully quench the reaction by adding 20 mL of saturated aqueous NaHCO₃ solution.

  • Safety Note: Quenching is highly exothermic and will release gas. Add the quenching solution very slowly with vigorous stirring.

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with CH₂Cl₂ (2 x 20 mL).

• Combine the organic layers, wash with brine (30 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 1-methyl-4-(trimethylsilyl)-1,4-cyclohexadiene adduct.

  • Purification Note: The crude product is often of sufficient purity for the next step. If necessary, it can be purified by flash column chromatography on silica gel using hexanes as the eluent.

Protocol 2: Oxidative Aromatization with DDQ

Materials:

• Crude Diels-Alder adduct from Protocol 1

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Toluene, anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve the crude silyl-cyclohexadiene adduct (approx. 10 mmol) in anhydrous toluene (50 mL).

• Oxidant Addition: Add DDQ (2.5 g, 11 mmol, 1.1 equiv) to the solution in one portion.

  • Causality Note: A slight excess of DDQ ensures complete conversion. The reaction mixture will typically turn dark green or brown upon addition.

• Reaction: Heat the mixture to reflux (approx. 110 °C) and stir for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed. A precipitate of the reduced DDQ (DDQH₂) will form.

• Work-up: Cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the DDQH₂ precipitate. Wash the filter cake with toluene (20 mL).

• Transfer the filtrate to a separatory funnel and wash with saturated aqueous NaHCO₃ solution (3 x 30 mL) to remove any remaining DDQH₂ and acidic impurities.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product, 4-methyl-1-(trimethylsilyl)benzene, by flash column chromatography on silica gel (hexanes eluent) to obtain a colorless oil.

Conclusion: A Gateway to Molecular Complexity

The Diels-Alder cycloaddition of silylalkynes is more than just a method for forming six-membered rings; it is a strategic gateway to molecular complexity. The robust regiochemical control exerted by the silyl group, combined with the vast synthetic potential of the resulting C-Si bond, provides chemists with a reliable and powerful tool. This methodology enables the streamlined synthesis of highly substituted aromatic frameworks, which are critical motifs in pharmaceuticals, agrochemicals, and advanced materials. The protocols and principles outlined in this guide are intended to equip researchers with the knowledge to confidently apply this versatile reaction in their own synthetic endeavors.

References

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One-pot synthesis of triazoles from silyl alkynes

Application Note & Protocol Guide

Topic: One-Pot Synthesis of 1,2,3-Triazoles from Silyl Alkynes

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of Silyl Alkynes in Triazole Synthesis

The 1,2,3-triazole core is a privileged scaffold in medicinal chemistry and materials science, renowned for its exceptional chemical stability and its ability to engage in hydrogen bonding and dipole interactions.[1] The advent of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," revolutionized access to these heterocycles by providing a highly reliable, regioselective, and high-yielding pathway to 1,4-disubstituted 1,2,3-triazoles.[2][3][4] This method's robustness and tolerance to a vast array of functional groups have cemented its status as a premier ligation strategy.[1]

However, the efficiency of complex molecular construction often demands multi-step sequences. A significant advancement in this field is the development of one-pot procedures that combine multiple synthetic steps without the need for intermediate isolation, thereby saving time, reducing solvent waste, and improving overall yield. This guide focuses on a particularly elegant and powerful one-pot strategy: the synthesis of 1,2,3-triazoles from silyl-protected alkynes.

Silyl groups, typically trimethylsilyl (TMS), serve as robust yet readily cleavable protecting groups for terminal alkynes. This protection is critical for preventing the undesired homocoupling of terminal alkynes in prerequisite reactions, such as Sonogashira cross-couplings.[5] The subsequent in situ desilylation to unmask the terminal alkyne, immediately followed by the azide-alkyne cycloaddition, forms the basis of this efficient one-pot methodology. This approach streamlines the synthesis of diverse triazoles from readily available starting materials like aryl halides.[5]

This document provides a detailed exploration of the underlying principles, catalytic systems, and step-by-step protocols for conducting the one-pot synthesis of 1,2,3-triazoles from silyl alkynes, offering researchers a powerful tool for accelerated discovery.

Core Principles: Mechanism and Regioselectivity

The success of the one-pot synthesis hinges on the seamless integration of two key steps: the desilylation of the alkyne and the subsequent metal-catalyzed cycloaddition. The choice of metal catalyst is the critical determinant of the final product's regiochemistry.

The Role of the Silyl Protecting Group

The trimethylsilyl (TMS) group is the most common protecting group for terminal alkynes. Its primary function is to provide an inert cap on the reactive terminal C-H bond. This allows the silyl alkyne to undergo reactions, such as palladium-catalyzed Sonogashira coupling, to build a molecular backbone without the risk of side reactions. The Si-C bond is stable to many reaction conditions but can be selectively cleaved in situ using fluoride reagents (e.g., tetrabutylammonium fluoride, TBAF) or specific base/catalyst combinations to generate the terminal alkyne precisely when it is needed for the cycloaddition.[5]

Caption: General workflow for one-pot triazole synthesis.

Copper-Catalyzed Pathway (CuAAC): The 1,4-Regioisomer

The copper(I)-catalyzed reaction is the most widely used method, delivering exclusively the 1,4-disubstituted 1,2,3-triazole.[4] The mechanism proceeds through the formation of a copper(I) acetylide intermediate. This key intermediate then reacts with the organic azide in a stepwise manner, ultimately leading to the formation of a six-membered copper-triazolide ring, which, upon protonation, releases the stable 1,4-triazole product and regenerates the catalyst.[2][6] The formation of the azide/copper(I) acetylide complex is considered the rate-determining step.[6]

Caption: Simplified catalytic cycle for CuAAC.

Ruthenium-Catalyzed Pathway (RuAAC): The 1,5-Regioisomer

For applications where the 1,5-regioisomer is desired, ruthenium catalysts are employed. The Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) proceeds via a distinctly different mechanism.[7] Instead of forming a metal acetylide from a terminal alkyne, the ruthenium catalyst activates the alkyne via π-interactions.[8] This is followed by an oxidative coupling of the alkyne and azide to form a six-membered ruthenacycle intermediate. Subsequent reductive elimination yields the 1,5-disubstituted triazole and regenerates the active ruthenium catalyst.[7][9] A key advantage of the RuAAC is its ability to utilize both terminal and internal alkynes, providing access to fully substituted triazoles.[7][8]

Caption: Simplified catalytic cycle for RuAAC.

Comparative Overview: CuAAC vs. RuAAC

The choice between a copper or ruthenium catalyst is dictated entirely by the desired regioisomeric outcome. The table below summarizes the key distinctions for researchers to consider when planning their synthesis.

Feature	Copper-Catalyzed (CuAAC)	Ruthenium-Catalyzed (RuAAC)
Product	1,4-Disubstituted 1,2,3-Triazole	1,5-Disubstituted 1,2,3-Triazole
Key Intermediate	Copper(I) Acetylide[4][6]	Ruthenacycle[7][9]
Alkyne Substrate	Primarily Terminal Alkynes[4]	Terminal and Internal Alkynes[7][8]
Common Catalysts	CuI, CuSO₄/Na-Ascorbate, [Cu(CH₃CN)₄]PF₆[5][10][11]	CpRuCl(PPh₃)₂, CpRuCl(COD)[7][9]
Mechanism Type	Stepwise Cycloaddition[2]	Oxidative Coupling / Reductive Elimination[7]
Key Advantage	Extreme reliability, aqueous conditions, "click" standard.[7]	Access to complementary 1,5-regioisomer and fully substituted triazoles.[8]

Experimental Protocols

Safety Precaution: Organic azides are potentially explosive and should be handled with care, especially low molecular weight azides. Always use appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves. Conduct reactions in a well-ventilated fume hood.

Protocol 1: One-Pot, Microwave-Assisted Synthesis of 1,4-Disubstituted Triazoles (CuAAC)

This protocol is adapted from methodologies that combine Sonogashira coupling, desilylation, and CuAAC in a single pot, leveraging microwave irradiation to accelerate the reaction rates.[5]

Objective: To synthesize a 1-benzyl-4-phenyl-1H-1,2,3-triazole from iodobenzene, trimethylsilylacetylene, and benzyl azide in a one-pot sequence.

Materials:

• Iodobenzene (1.0 mmol, 204 mg)

• Ethynyltrimethylsilane (TMS-acetylene) (1.2 mmol, 118 mg)

• Benzyl azide (1.1 mmol, 146 mg)

• Pd(PPh₃)₄ (0.05 mmol, 58 mg)

• Copper(I) Iodide (CuI) (0.10 mmol, 19 mg for coupling; 1.0 mmol, 190 mg for cycloaddition)

• N,N-Diisopropylethylamine (DIPEA) (2.0 mmol, 258 mg)

• Tetrabutylammonium fluoride (TBAF) (1.0 M solution in THF, 1.2 mL)

• Methanol (MeOH), anhydrous (5 mL)

• Microwave reaction vial (10 mL) with a stir bar

Step-by-Step Procedure:

• Step 1: Sonogashira Coupling Setup

  • To a 10 mL microwave reaction vial, add iodobenzene (1.0 mmol), Pd(PPh₃)₄ (0.05 mmol), and CuI (0.10 mmol).

  • Add a magnetic stir bar.

  • Seal the vial and purge with dry nitrogen or argon gas.

  • Using a syringe, add anhydrous methanol (5 mL), followed by DIPEA (2.0 mmol) and ethynyltrimethylsilane (1.2 mmol).

• Step 2: Microwave-Assisted Coupling

  • Place the sealed vial in the microwave reactor.

  • Irradiate the mixture at 120 °C for 20 minutes.

  • After the reaction is complete, allow the vial to cool to room temperature.

  • Causality Note: Microwave heating dramatically reduces the reaction time for the Sonogashira coupling compared to conventional heating. The palladium catalyst facilitates the C-C bond formation, while the CuI acts as a co-catalyst.

• Step 3: In Situ Desilylation and Cycloaddition

  • Once cool, open the vial and add benzyl azide (1.1 mmol).

  • Add the additional portion of CuI (1.0 mmol).

  • Add the TBAF solution (1.2 mL of 1.0 M solution in THF).

  • Causality Note: TBAF is a highly effective fluoride source for cleaving the silicon-carbon bond to generate the terminal alkyne in situ. The added CuI is the primary catalyst for the subsequent cycloaddition. Some protocols note that CuF₂ can also serve as a dual reagent for both deprotection and cycloaddition.[5]

• Step 4: Microwave-Assisted Cycloaddition

  • Reseal the vial securely.

  • Place the vial back into the microwave reactor and irradiate at 120 °C for an additional 20 minutes.

• Step 5: Work-up and Purification

  • After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer with brine (2 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 1,4-disubstituted triazole.

Protocol 2: One-Pot Synthesis of 1,5-Disubstituted Triazoles (RuAAC)

This protocol describes a general method for the synthesis of 1,5-disubstituted triazoles using a ruthenium catalyst following in situ generation of the terminal alkyne.

Objective: To synthesize a 1-benzyl-5-phenyl-1H-1,2,3-triazole from (phenylethynyl)trimethylsilane and benzyl azide.

Materials:

• (Phenylethynyl)trimethylsilane (1.0 mmol, 174 mg)

• Benzyl azide (1.1 mmol, 146 mg)

• [CpRuCl(PPh₃)₂] or a similar CpRuCl complex (0.02 mmol, 16 mg)

• Potassium carbonate (K₂CO₃) (1.5 mmol, 207 mg)

• Methanol (MeOH), anhydrous (5 mL)

• Toluene, anhydrous (5 mL)

• Schlenk flask with a stir bar

Step-by-Step Procedure:

• Step 1: Reaction Setup

  • To a dry Schlenk flask under a nitrogen or argon atmosphere, add (phenylethynyl)trimethylsilane (1.0 mmol), benzyl azide (1.1 mmol), and the ruthenium catalyst [Cp*RuCl(PPh₃)₂] (0.02 mmol).

  • Add a magnetic stir bar.

• Step 2: In Situ Desilylation

  • Add anhydrous toluene (5 mL) and anhydrous methanol (5 mL) to the flask.

  • Add potassium carbonate (1.5 mmol). Stir the suspension at room temperature for 1-2 hours to facilitate the desilylation.

  • Causality Note: In this protocol, a mild base (K₂CO₃) in methanol is used for the desilylation step, which is often compatible with the ruthenium catalyst. This avoids the use of fluoride reagents which can sometimes interfere with sensitive catalysts.

• Step 3: Ruthenium-Catalyzed Cycloaddition

  • After the initial stirring period for desilylation, heat the reaction mixture to 60-80 °C.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction typically takes 8-24 hours.

  • Causality Note: The RuAAC reaction often requires thermal conditions to proceed at a reasonable rate. The catalyst activates the newly formed terminal alkyne, directing the cycloaddition to form the 1,5-regioisomer exclusively.[7][8]

• Step 4: Work-up and Purification

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the mixture through a pad of Celite to remove the catalyst and inorganic salts, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 1,5-disubstituted triazole.

Conclusion

The one-pot synthesis of 1,2,3-triazoles from silyl alkynes represents a highly efficient and atom-economical strategy for constructing this valuable heterocyclic motif. By leveraging the silyl group as a transient protector for the terminal alkyne, researchers can seamlessly integrate powerful bond-forming reactions like the Sonogashira coupling with the regioselective azide-alkyne cycloaddition. The choice between well-established copper catalysts for 1,4-isomers and ruthenium catalysts for 1,5-isomers provides complete control over the final product architecture. The protocols outlined herein offer robust and adaptable starting points for scientists in drug discovery and materials science to accelerate their research and development efforts.

References

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Application Notes &amp; Protocols: A Guide to the Synthesis of 1,5-Enynes via Gold-Catalyzed Reactions

Prepared by: A Senior Application Scientist

Introduction: The Strategic Value of Gold Catalysis in 1,5-Enyne Cycloisomerization

The 1,5-enyne motif is a cornerstone in modern organic synthesis, serving as a versatile precursor for constructing complex molecular architectures. The strategic cycloisomerization of these substrates provides rapid access to a variety of carbocyclic and heterocyclic scaffolds that are prevalent in natural products and pharmaceutical agents.[1] Among the array of catalytic methods, homogeneous gold catalysis has emerged as a uniquely powerful tool for these transformations.[2][3]

Unlike other transition metals that may operate through oxidative addition pathways, gold(I) catalysts typically function as soft, carbophilic π-acids.[3] This distinct mode of activation allows for reactions to proceed under exceptionally mild conditions, demonstrating high functional group tolerance and often unique selectivity. Gold(I) complexes catalyze the cycloisomerization of 1,5-enynes not through metathesis, but via intricate intramolecular rearrangements that lead to a diverse range of structurally complex products.[4]

This guide provides an in-depth exploration of the mechanisms, protocols, and practical considerations for researchers employing gold-catalyzed 1,5-enyne cyclizations. It is designed to bridge theoretical understanding with field-proven insights, enabling scientists in academic and industrial settings to harness the full potential of this powerful synthetic methodology.

Mechanistic Framework: Unraveling the Reaction Pathway

The power of gold catalysis in 1,5-enyne reactions lies in its ability to generate highly reactive intermediates that can be channeled into various productive pathways. The generally accepted mechanism, while nuanced, follows a core sequence of events.

• Alkynophile Activation: The catalytic cycle begins with the coordination of a cationic gold(I) species, typically generated in situ, to the alkyne moiety of the 1,5-enyne substrate. This activation renders the alkyne highly electrophilic.[2][3]

• Intramolecular Cyclization: The pendant alkene then acts as an intramolecular nucleophile, attacking the activated alkyne. For 1,5-enynes, this typically proceeds via a formal 6-endo-dig cyclization pathway.[5]

• Formation of the Cyclopropyl Gold Carbene: This intramolecular attack does not lead to a simple six-membered ring. Instead, it generates a highly strained and reactive bicyclic intermediate known as a cyclopropyl gold carbene (or a species with significant carbocationic character).[4][6][7] This intermediate is the central hub from which all subsequent product diversity originates.

• Path Divergence and Product Formation: The fate of the cyclopropyl gold carbene is highly dependent on the substrate structure, catalyst ligand, and reaction conditions. Common pathways include:

  • Protonolysis: Loss of a proton followed by protodemetalation can lead to the formation of stable bicyclo[3.1.0]hexane derivatives. This is one of the most common and synthetically useful outcomes.[2]

  • Skeletal Rearrangement: The strained bicyclic system can undergo various rearrangements, such as ring expansion or cleavage events, to yield diverse carbocyclic frameworks like cyclohexadienes or more complex polycyclic systems.[2][5]

  • Trapping with Nucleophiles: The carbene-like intermediate can be trapped by external or internal nucleophiles, further expanding the scope of accessible molecules.[8][9]

The following diagram illustrates this core catalytic cycle and the central role of the cyclopropyl gold carbene intermediate.

Fig. 1: Generalized catalytic cycle for 1,5-enyne cycloisomerization.

Catalyst Systems: The Key to Controlling Reactivity

The choice of the gold catalyst system is paramount for achieving the desired outcome. The active species is a cationic gold(I) complex, [AuL]+, which is typically generated from a stable precatalyst.

Component	Examples	Role & Scientific Rationale
Gold(I) Precatalyst	(Ph3P)AuCl, (IPr)AuCl, JohnPhosAuCl	These are air- and moisture-stable Au(I) sources. The ligand L is crucial for solubility, stability, and modulating the electronic properties of the gold center.
Gold(III) Precatalyst	AuCl3, NaAuCl4·2H2O	Can be used directly but are often reduced in situ to the active Au(I) species. They can sometimes offer different reactivity profiles.[2]
Ligands (L)	Phosphines: PPh3, JohnPhosN-Heterocyclic Carbenes (NHCs): IPr, IMes	Ligands are the primary tool for tuning the catalyst. NHCs are strong σ-donors that create more electron-rich gold centers, which can stabilize carbocationic intermediates and promote carbene-like reactivity.[6][7] Phosphines offer a wide range of steric and electronic properties.
Halide Scavenger	AgSbF6, AgOTf, AgBF4	Used with halide-containing precatalysts (e.g., (Ph3P)AuCl) to abstract the chloride anion, generating the highly electrophilic and catalytically active cationic [AuL]+ species. The choice of the non-coordinating counter-anion (e.g., SbF6-) can also influence reactivity.

Expert Insight: The nature of the ligand directly influences the character of the key cyclopropyl gold intermediate.[4] Highly electron-donating NHC ligands tend to favor pathways that proceed through intermediates with more gold-carbene character, potentially leading to cyclopropanation reactions.[6][7] Less donating phosphine ligands may favor pathways involving intermediates with more carbocationic character, often leading to skeletal rearrangements or trapping by nucleophiles.

Experimental Protocols

Protocol 1: General Procedure for Gold-Catalyzed Cycloisomerization of a 1,5-Enyne

This protocol provides a reliable starting point for the synthesis of bicyclo[3.1.0]hexane derivatives.

Materials:

• 1,5-Enyne substrate (1.0 equiv)

• Gold(I) precatalyst (e.g., (IPr)AuCl, 1-2 mol%)

• Silver salt co-catalyst (e.g., AgSbF6, 1-2 mol%)

• Anhydrous, degassed solvent (e.g., Dichloromethane (DCM) or Toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the gold(I) precatalyst and the silver salt co-catalyst.

• Solvent Addition: Add the anhydrous solvent via syringe and stir the resulting suspension for 10-15 minutes at room temperature in the dark (to prevent silver salt decomposition). A white precipitate of AgCl should form.

• Substrate Addition: Prepare a solution of the 1,5-enyne substrate in the same anhydrous solvent and add it dropwise to the catalyst mixture.

• Reaction Monitoring: Stir the reaction at the desired temperature (typically room temperature to 40 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS until the starting material is consumed.

• Work-up: Upon completion, concentrate the reaction mixture in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to afford the desired product.

Trustworthiness Check: The in situ formation of the active catalyst by halide abstraction is critical. Ensure the silver salt is of high purity and protected from light. The use of anhydrous and degassed solvents is essential to prevent catalyst deactivation.

The following workflow diagram outlines the key steps from preparation to analysis.

Fig. 2: Standard experimental workflow for gold-catalyzed cyclization.

Application Notes & Field-Proven Insights

• Causality of Solvent Choice: Non-polar solvents like toluene or dichloromethane are standard choices as they are generally unreactive and effectively solubilize the substrates and catalysts. For reactions involving highly polar intermediates or nucleophiles, more polar solvents might be necessary, but one must be cautious as coordinating solvents (like acetonitrile) can competitively bind to the gold center and inhibit catalysis.

• Controlling Divergent Pathways: Subtle changes in reaction conditions can dramatically alter the product outcome. As demonstrated in studies of 1,5-enynes with cyclopropane rings, temperature can be a powerful tool for selective synthesis.[5] A lower temperature might favor a kinetically controlled product, while a higher temperature could enable a thermodynamically favored rearrangement.[5]

• Stereospecificity: Gold-catalyzed cyclizations of 1,5-enynes are often highly stereospecific. The stereochemistry of the alkene in the starting material directly translates to the stereochemistry in the bicyclo[3.1.0]hexane product. For instance, a cis-alkene will predominantly yield the corresponding cis-fused bicyclic product.[2] This is a critical consideration for target-oriented synthesis.

• Troubleshooting - Low Conversion: If the reaction stalls, consider the following:

  • Catalyst Deactivation: Ensure all reagents and solvents are strictly anhydrous. Functional groups like unprotected amines or thiols can poison the catalyst.

  • Insufficiently Active Catalyst: For challenging substrates, switching to a more electron-donating ligand (like an NHC) or a more non-coordinating counter-anion (from AgOTf to AgSbF6) can increase the electrophilicity and reactivity of the gold center.

• Troubleshooting - Complex Product Mixtures: The formation of multiple products often indicates that the cyclopropyl gold carbene intermediate is partitioning through several competing pathways. To favor a single product, one can:

  • Lower the Temperature: This can often increase selectivity by favoring the pathway with the lowest activation energy.

  • Change the Ligand: As discussed, the ligand choice can steer the reaction toward carbene-like or cation-like pathways, simplifying the product distribution.

  • Modify the Substrate: Adding or removing steric bulk near the reacting centers can disfavor certain transition states, enhancing selectivity.

References

• Jiménez-Núñez, E., & Echavarren, A. M. (2008). Gold-Catalyzed Cycloisomerizations of Enynes: A Mechanistic Perspective. Chemical Reviews, 108(8), 3326-3350. [Link]

• Cheong, P. H.-Y., Morganelli, P., & Toste, F. D. (2008). Gold-Catalyzed Cycloisomerization of 1,5-Allenynes via Dual Activation of an Ene Reaction. Journal of the American Chemical Society, 130(13), 4517-4526. [Link]

• Mageed, A. H., et al. (2024). Recent advances in enyne cycloisomerization using N-heterocyclic carbene gold complexes. RSC Advances. [Link]

• Mageed, A. H., et al. (2024). Recent advances in enyne cycloisomerization using N-heterocyclic carbene gold complexes. RSC Advances. [Link]

• Wang, Y., et al. (2016). Divergent reaction pathways in gold-catalyzed cycloisomerization of 1,5-enynes containing a cyclopropane ring: dramatic ortho substituent and temperature effects. Chemical Science, 7(5), 3326-3331. [Link]

• Cheong, P. H.-Y., Morganelli, P., & Toste, F. D. (2008). Gold-catalyzed cycloisomerization of 1,5-allenynes via dual activation of an ene reaction. Journal of the American Chemical Society. [Link]

• ResearchGate. (2021). Gold(i)-catalyzed oxidative cyclization of 1,5-enyne in the synthesis of (–)-nardoaristolone B. [Link]

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• Mori, M. (2007). Recent Progress on Enyne Metathesis: Its Application to Syntheses of Natural Products and Related Compounds. Current Organic Chemistry, 11(13), 1167-1186. [Link]

• Ye, L., et al. (2016). Enantioselective gold(I)-catalyzed cyclization/intermolecular nucleophilic additions of 1,5-enyne derivatives. Chemical Communications, 52(42), 6953-6956. [Link]

• ACS Publications. (2008). Gold-Catalyzed Cycloisomerizations of Enynes: A Mechanistic Perspective. [Link]

• Majumdar, S., & Ghorai, M. K. (2024). Photochemical Radical Bicyclization of 1,5-Enynes: Divergent Synthesis of Fluorenes and Azepinones. Organic Letters, 26(4), 849-854. [Link]

• ResearchGate. (2016). Gold-Catalyzed Cyclization of Oxo-1,5-enynes. [Link]

• ResearchGate. (2023). Visible Light-Mediated Manipulation of 1,n-Enynes in Organic Synthesis. [Link]

• Nieto-Oberhuber, C., et al. (2006). Gold(I)-Catalyzed Intermolecular Addition of Carbon Nucleophiles to 1,5- and 1,6-Enynes. The Journal of Organic Chemistry, 71(7), 2879-2889. [Link]

• ResearchGate. (2015). Envisaged new reactivity of 1,5-enynes. [Link]

• ResearchGate. (2009). 1,5-Enyne Metathesis. [Link]

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Application Notes and Protocols: A Guide to the Palladium-Catalyzed Synthesis of 2-Alkene-4-ynoates

Introduction: The Synthetic Value of 2-Alkene-4-ynoates

The 2-alkene-4-ynoate framework, a key substructure within the broader class of 1,3-enynes, is a highly valuable motif in modern organic synthesis and medicinal chemistry.[1][2] These conjugated systems serve as versatile building blocks for the construction of complex molecular architectures found in numerous natural products, pharmaceuticals, and advanced materials.[1][2] Their unique electronic and structural properties make them amenable to a wide array of chemical transformations, rendering them indispensable precursors in drug discovery and development programs. The palladium-catalyzed cross-coupling reaction has become a cornerstone for the efficient and stereoselective synthesis of these compounds, offering mild reaction conditions and compatibility with a diverse range of functional groups.[1][2][3] This guide provides an in-depth exploration of the palladium-catalyzed synthesis of 2-alkene-4-ynoates, focusing on mechanistic principles, practical experimental protocols, and expert insights to ensure reliable and reproducible outcomes.

Mechanistic Underpinnings: The Palladium Catalytic Cycle

The formation of 2-alkene-4-ynoates via palladium catalysis predominantly proceeds through a series of well-defined elementary steps that constitute a catalytic cycle. While several cross-coupling reactions such as the Stille[4][5][6] and Negishi[7][8][9] couplings can be employed, the Sonogashira coupling is one of the most widely utilized methods for constructing the C(sp²)-C(sp) bond inherent to the 2-alkene-4-ynoate scaffold.[1][2][10][11] This reaction typically involves the coupling of a vinyl halide or triflate with a terminal alkyne.[1][10][11]

The catalytic cycle, often co-catalyzed by a copper(I) salt, can be broadly described by three key stages: oxidative addition, transmetalation, and reductive elimination.[5][11][12]

• Oxidative Addition: The cycle commences with the oxidative addition of the vinyl halide (R¹-X) to a low-valent palladium(0) complex, typically generated in situ. This step forms a palladium(II) intermediate. The reactivity of the halide is crucial, with the general trend being I > Br > Cl.[11]

• Transmetalation: In the copper-cocatalyzed Sonogashira reaction, the terminal alkyne (R²-H) reacts with a copper(I) salt in the presence of a base to form a copper(I) acetylide.[11][12] This organocopper species then undergoes transmetalation with the palladium(II) complex, transferring the alkynyl group to the palladium center and regenerating the copper(I) salt.

• Reductive Elimination: The resulting diorganopalladium(II) complex, bearing both the vinyl and alkynyl ligands, undergoes reductive elimination to furnish the desired 2-alkene-4-ynoate product (R¹-R²) and regenerate the catalytically active palladium(0) species, which can then re-enter the catalytic cycle.[5][11]

To mitigate the formation of alkyne homocoupling byproducts (Glaser coupling), copper-free Sonogashira protocols have also been developed.[1][12] In these systems, a stronger base is often employed to facilitate the direct formation of a palladium acetylide intermediate.[1][12]

Caption: Simplified catalytic cycle for the copper-cocatalyzed Sonogashira coupling.

Experimental Protocol: Synthesis of Ethyl (E)-5-phenylpent-2-en-4-ynoate

This protocol provides a representative procedure for the synthesis of a 2-alkene-4-ynoate via a Sonogashira coupling reaction. All operations should be performed in a well-ventilated fume hood using appropriate personal protective equipment. Anhydrous and anaerobic conditions are recommended for optimal results.[10]

Materials and Equipment:

• Schlenk flask or oven-dried round-bottom flask with a magnetic stir bar

• Rubber septa and needles

• Inert gas supply (Nitrogen or Argon) with a manifold

• Syringes for liquid transfer

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Silica gel for column chromatography

Reagents:

• Ethyl (E)-3-iodopropenoate

• Phenylacetylene

• Palladium(II) acetate (Pd(OAc)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Triphenylphosphine (PPh₃) (if using Pd(OAc)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), distilled and degassed

• Anhydrous tetrahydrofuran (THF) or other suitable solvent (e.g., DMF, toluene)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Solvents for column chromatography (e.g., hexane, ethyl acetate)

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and copper(I) iodide (1-2 mol%). If using a Pd(II) precatalyst like Pd(OAc)₂, a ligand such as triphenylphosphine (4-10 mol%) should also be added.[13]

• Reagent Addition: Add the anhydrous solvent (e.g., THF) and degassed triethylamine. Stir the mixture for a few minutes to ensure dissolution.

• Substrate Addition: Sequentially add ethyl (E)-3-iodopropenoate (1.0 equivalent) and phenylacetylene (1.1-1.2 equivalents) to the reaction mixture via syringe.

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C) as needed. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate or diethyl ether) and filter through a pad of celite to remove insoluble salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-alkene-4-ynoate.

Caption: General experimental workflow for 2-alkene-4-ynoate synthesis.

Data Presentation: Substrate Scope and Reaction Conditions

The palladium-catalyzed synthesis of 2-alkene-4-ynoates is compatible with a wide range of substrates. The following table summarizes representative examples and conditions.

Vinyl Halide/Triflate	Alkyne	Catalyst System	Base	Solvent	Yield (%)
Ethyl (E)-3-iodopropenoate	Phenylacetylene	Pd(PPh₃)₄, CuI	Et₃N	THF	~90%
Methyl (E)-3-bromopropenoate	1-Hexyne	PdCl₂(PPh₃)₂, CuI	i-Pr₂NEt	DMF	~85%
Acrylonitrile	Trimethylsilylacetylene	Pd(OAc)₂, PPh₃, CuI	K₂CO₃	MeCN	~88%
(Z)-1-Iodo-1-hexene	Ethyl propiolate	Pd(dppf)Cl₂, CuI	DBU	Toluene	~92%

Note: Yields are approximate and can vary based on specific reaction conditions and scale.

Expertise & Experience: Troubleshooting and Key Considerations

Causality Behind Experimental Choices:

• Catalyst and Ligand Selection: The choice of palladium source and ligand is critical. Electron-rich and sterically bulky phosphine ligands can enhance the rate of oxidative addition and reductive elimination, leading to higher yields.[9][13] For challenging substrates, specialized ligands may be necessary.[13]

• The Role of Copper: In Sonogashira couplings, the copper(I) co-catalyst accelerates the reaction by facilitating the deprotonation of the alkyne and promoting transmetalation.[14] However, it can also promote the undesirable homocoupling of the alkyne.[1] In such cases, a copper-free protocol is advisable.

• Base and Solvent: The base not only neutralizes the HX acid formed during the reaction but also facilitates the deprotonation of the terminal alkyne.[10] The choice of solvent can influence reaction rates and solubility of the reagents. Aprotic polar solvents like DMF or MeCN are often effective.

Common Problems and Solutions:

• Low Yield: This can be due to catalyst deactivation, incomplete reaction, or side reactions. Ensure all reagents and solvents are anhydrous and degassed. Increasing the catalyst loading or switching to a more active catalyst system may be beneficial.

• Alkyne Homocoupling (Glaser Coupling): This is a common side reaction, especially in copper-cocatalyzed systems. Minimizing the reaction time, running the reaction under a strict inert atmosphere, or switching to a copper-free protocol can mitigate this issue.[1]

• Starting Material Recovery: If significant amounts of starting materials are recovered, it may indicate that the reaction temperature is too low or the catalyst is not sufficiently active. Gentle heating can often drive the reaction to completion.

• Formation of Isomers: Loss of stereochemistry in the vinyl partner can sometimes occur. The choice of catalyst and reaction conditions can influence the stereochemical outcome.[15]

Trustworthiness: A Self-Validating System

To ensure the reliability and reproducibility of the synthesis, the following validation steps are recommended:

• Reagent Purity: The purity of the starting materials, particularly the vinyl halide and alkyne, is paramount. Impurities can inhibit the catalyst or lead to side products.

• Inert Atmosphere: Palladium(0) catalysts are sensitive to oxygen. Maintaining a strict inert atmosphere throughout the reaction is crucial to prevent catalyst oxidation and deactivation.

• Consistent Monitoring: Regularly monitoring the reaction by TLC or GC-MS allows for the determination of the optimal reaction time and helps to avoid the formation of degradation products from prolonged reaction times or excessive heating.

• Product Characterization: The identity and purity of the final 2-alkene-4-ynoate product should be rigorously confirmed by spectroscopic methods, such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS), and compared with literature data where available.

By adhering to these principles of careful experimental design, execution, and validation, researchers can confidently and reproducibly synthesize 2-alkene-4-ynoates for their specific applications.

References

• Organic Chemistry Portal. (n.d.). Substituted 1,3-enyne synthesis by C-C coupling. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2007). Palladium-based catalytic systems for the synthesis of conjugated enynes by sonogashira reactions and related alkynylations. Angewandte Chemie International Edition, 46(6), 834-71. Retrieved from [Link]

• Trost, B. M., & McClory, A. (2009). Synthesis of a 1,3-Bridged Macrobicyclic Enyne via Chemoselective Cycloisomerization Using Palladium-catalyzed Alkyne-Alkyne Coupling. National Institutes of Health. Retrieved from [Link]

• Wang, X., et al. (2018). Pd-catalyzed cross-coupling of terminal alkynes with ene-yne-ketones: access to conjugated enynes via metal carbene migratory insertion. Chemical Communications. Retrieved from [Link]

• Trost, B. M., & McClory, A. (2008). Transition Metal-catalyzed Couplings of Alkynes to 1,3-Enynes: Modern Methods and Synthetic Applications. National Institutes of Health. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2007). Palladium-based catalytic systems for the synthesis of conjugated enynes by sonogashira reactions and related alkynylations. Semantic Scholar. Retrieved from [Link]

• Zhao, L., Lu, X., & Xu, W. (2005). Palladium(II)-Catalyzed Enyne Coupling Reaction Initiated by Acetoxypalladation of Alkynes and Quenched by Protonolysis of the Carbon-Palladium Bond. Organic Chemistry Portal. Retrieved from [Link]

• Trost, B. M., Sorum, M. T., Chan, C., Harms, K., & Rühter, G. (1997). Palladium-Catalyzed Additions of Terminal Alkynes to Acceptor Alkynes. ACS Publications. Retrieved from [Link]

• Wikipedia. (n.d.). Negishi coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Stille reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Myers, A. (n.d.). The Stille Reaction. Chem 115. Retrieved from [Link]

• Irgashev, R. A., et al. (2018). Synthesis of (2 E )-5-arylpent-2-ene-4-ynoates. ResearchGate. Retrieved from [Link]

• Fey, N., et al. (2015). Synthesis of 2‐Alkynoates by Palladium(II)‐Catalyzed Oxidative Carbonylation of Terminal Alkynes and Alcohols. National Institutes of Health. Retrieved from [Link]

• Chen, G., Shaughnessy, K. H., & Daugulis, O. (2015). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Negishi Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Stille Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Berlin, C. (2018). Optimization of a Negishi Cross-Coupling Reaction for the Synthesis of. Bucknell Digital Commons. Retrieved from [Link]

• Chem LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• ARODES. (n.d.). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. Retrieved from [Link]

• Denmark Group. (n.d.). The Negishi Cross-Coupling Reaction. Retrieved from [Link]

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• 2. Palladium-based catalytic systems for the synthesis of conjugated enynes by sonogashira reactions and related alkynylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Palladium-based catalytic systems for the synthesis of conjugated enynes by sonogashira reactions and related alkynylations. | Semantic Scholar [semanticscholar.org]
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• 15. Substituted 1,3-enyne synthesis by C-C coupling [organic-chemistry.org]

Application Notes and Protocols for the Regioselective Functionalization of the Alkyne C-Si Bond

Introduction: The Strategic Importance of Vinylsilanes

Vinylsilanes are exceptionally versatile synthetic intermediates in modern organic chemistry, finding extensive application in the synthesis of complex molecules, pharmaceuticals, and advanced materials. Their utility stems from the unique reactivity of the carbon-silicon bond, which can be chemoselectively cleaved and transformed into a variety of other functional groups with high stereochemical fidelity. The regioselective functionalization of alkynes, particularly through hydrosilylation, represents one of the most direct and atom-economical methods for accessing these valuable building blocks. Control over the regioselectivity of this addition—determining whether the silyl group attaches to the internal (α-position) or terminal (β-position) carbon of a terminal alkyne—is paramount for directing subsequent synthetic steps.

This guide provides a comprehensive overview of the principles and practical protocols for achieving high regioselectivity in the functionalization of the alkyne C-Si bond. We will delve into the mechanistic underpinnings of catalyst and ligand choice, offering field-proven insights to enable researchers to predictably synthesize the desired vinylsilane isomers.

Theoretical Background: Controlling Regioselectivity in Alkyne Hydrosilylation

The regiochemical outcome of the hydrosilylation of terminal alkynes is primarily dictated by the catalytic system employed. The two main mechanistic pathways are the Chalk-Harrod and the modified Chalk-Harrod mechanisms, with the choice of metal and ligands playing a crucial role in directing the reaction towards either Markovnikov or anti-Markovnikov addition.

• Markovnikov Addition (α-selectivity): This pathway leads to the formation of α-vinylsilanes, where the silyl group is attached to the internal carbon of the original alkyne. This is often observed with specific cobalt and copper catalytic systems. The regioselectivity is influenced by the electronic and steric properties of the catalyst and substrate, favoring the formation of a metal-hydride intermediate that adds to the alkyne in a way that places the metal on the terminal carbon.

• Anti-Markovnikov Addition (β-selectivity): This pathway results in β-vinylsilanes, with the silyl group on the terminal carbon. Platinum and certain rhodium catalysts, as well as cobalt systems with specific phosphine ligands, typically favor this outcome. The stereochemistry of the resulting double bond (E or Z) is also a critical consideration, often controlled by the specific catalyst and reaction conditions.[1]

The choice of ligand is a powerful tool for modulating the electronic and steric environment of the metal center, thereby influencing the regioselectivity. For instance, in cobalt-catalyzed hydrosilylation, bidentate phosphine ligands can favor the formation of (E)-β-vinylsilanes, while bipyridine ligands can switch the selectivity to favor α-vinylsilanes.[1]

Experimental Protocols

The following protocols are presented as self-validating systems, with expected outcomes and key considerations highlighted.

Protocol 1: Ligand-Controlled Regiodivergent Hydrosilylation of Terminal Alkynes using a Cobalt Catalyst

This protocol describes a highly versatile cobalt-catalyzed hydrosilylation that allows for precise regiocontrol by simply changing the ligand.[1]

Workflow Diagram:

Caption: Workflow for Ligand-Controlled Cobalt-Catalyzed Hydrosilylation.

Materials:

• Cobalt(II) acetate tetrahydrate (Co(OAc)₂·4H₂O)

• 1,4-Bis(diphenylphosphino)butane (dppb) for (E)-β-selectivity

• 4,4'-Dimethyl-2,2'-bipyridine (4-Mebipy) for α-selectivity

• Terminal alkyne (e.g., phenylacetylene)

• Hydrosilane (e.g., phenylsilane)

• Anhydrous Tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions (Schlenk line)

Procedure A: Synthesis of (E)-β-vinylsilanes (anti-Markovnikov)

• To a flame-dried Schlenk tube under an inert atmosphere (N₂ or Ar), add Co(OAc)₂·4H₂O (0.1–1 mol%) and dppb (0.1–1 mol%).

• Add anhydrous THF (to make a ~0.8 M solution with respect to the alkyne).

• Add the terminal alkyne (1.0 equiv).

• Add the hydrosilane (1.2 equiv) dropwise while stirring.

• Stir the reaction mixture at room temperature (20 °C) for 1 hour.

• Upon completion (monitored by TLC or GC-MS), quench the reaction with saturated aqueous NaHCO₃.

• Extract the product with diethyl ether, dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Procedure B: Synthesis of α-vinylsilanes (Markovnikov)

• Follow the same setup as in Procedure A, but substitute dppb with 4-Mebipy (0.1–1 mol%).

• The reaction conditions and work-up are identical to Procedure A.

Expected Results:

This cobalt-catalyzed system offers excellent regiocontrol.[1]

Alkyne	Ligand	Product	Regioselectivity (α:β)	Yield (%)
Phenylacetylene	dppb	(E)-1-phenyl-2-(phenylsilyl)ethene	<2:98	95
Phenylacetylene	4-Mebipy	1-phenyl-1-(phenylsilyl)ethene	>98:2	92
1-Octyne	dppb	(E)-1-(phenylsilyl)-1-octene	<2:98	88
1-Octyne	4-Mebipy	1-(phenylsilyl)-1-octene	>98:2	85

Protocol 2: Platinum-Catalyzed Regioselective Hydrosilylation of Unsymmetrical Internal Aryl Alkynes

This protocol details the use of a platinum catalyst for the regioselective hydrosilylation of internal aryl alkynes, where an ortho-substituent on one of the aryl rings directs the silyl group to the α-position.[2]

Reaction Scheme Diagram:

Caption: Regioselective Hydrosilylation of an ortho-substituted aryl alkyne.

Materials:

• Platinum(IV) oxide (PtO₂)

• Ortho-substituted internal aryl alkyne (e.g., 1-(o-tolyl)-2-phenylethyne)

• Triethylsilane (HSiEt₃)

• Anhydrous toluene

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, dissolve the ortho-substituted internal aryl alkyne (1.0 equiv) in anhydrous toluene.

• Add PtO₂ (1 mol%).

• Add triethylsilane (1.5 equiv) to the mixture.

• Heat the reaction mixture to 80 °C and stir for 4-12 hours, monitoring by GC-MS.

• After completion, cool the reaction to room temperature and filter through a pad of Celite to remove the catalyst.

• Concentrate the filtrate in vacuo.

• Purify the residue by column chromatography on silica gel.

Expected Results:

The ortho-substituent directs the silyl group to the carbon atom adjacent to the substituted aryl ring (α-position) with high selectivity.[2]

Substrate	Regioselectivity (α:β)	Yield (%)
1-(o-tolyl)-2-phenylethyne	95:5	85
1-(o-methoxyphenyl)-2-phenylethyne	93:7	88

Protocol 3: Copper-Catalyzed Regioselective Hydrosilylation of Internal Aryl Alkynes

This protocol outlines a highly regioselective copper-catalyzed hydrosilylation of unsymmetrical internal aryl alkynes to furnish α-vinylsilane products.[3]

Materials:

• Copper(II) acetate (Cu(OAc)₂)

• (R)-(-)-1,1'-Bis(di-tert-butylphosphino)ferrocene (DTB-DPPBz) ligand

• Unsymmetrical aryl alkyne (1.0 equiv)

• Diphenylsilane (Ph₂SiH₂) (1.5 equiv)

• Benzene

Procedure:

• To a flame-dried vial, add Cu(OAc)₂ (3 mol%) and DTB-DPPBz (3 mol%).

• Add benzene as the solvent.

• Add the unsymmetrical aryl alkyne (1.0 equiv).

• Add diphenylsilane (1.5 equiv).

• Stir the reaction mixture at 40 °C for 22 hours.

• After cooling, the reaction mixture can be directly purified by column chromatography on silica gel.

Expected Results:

This method provides excellent regioselectivity for the α-vinylsilane product.[3]

Alkyne Substrate	Regioselectivity (α:β)	Yield (%)
1-(4-methoxyphenyl)-2-phenylacetylene	>20:1	73
1-(4-fluorophenyl)-2-phenylacetylene	>20:1	80

Troubleshooting and Mechanistic Considerations

• Low Regioselectivity:

  • Catalyst/Ligand Purity: Ensure the use of high-purity catalysts and ligands. Impurities can significantly affect the catalytic cycle.

  • Atmosphere Control: Strict exclusion of air and moisture is critical, as side reactions can occur, and catalysts can be deactivated.

  • Solvent Choice: The polarity of the solvent can influence the stability of intermediates and thus the regioselectivity. Ensure the use of anhydrous solvents.

• Low Yield:

  • Reaction Time and Temperature: Optimize reaction time and temperature for the specific substrate. Some reactions may require longer times or gentle heating to go to completion.

  • Catalyst Loading: While low catalyst loadings are desirable, some less reactive substrates may require a higher loading to achieve good conversion.

• Side Product Formation:

  • Alkyne Dimerization: This can be a competing reaction. Adjusting the rate of addition of the silane or using a more dilute solution can sometimes mitigate this.

  • Dehydrogenative Silylation: This can be minimized by careful control of the reaction conditions and choice of catalyst.

Mechanistic Insight Diagram:

Sources

• 1. Regiocontrol in the cobalt-catalyzed hydrosilylation of alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Platinum oxide catalyzed hydrosilylation of unsymmetrical internal aryl alkynes under ortho-substituent regiocontrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regioselective Cu-Catalyzed Hydrosilylation of Internal Aryl Alkynes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield and selectivity in enyne synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Enyne Synthesis. As a Senior Application Scientist, I've designed this guide to address the common and often complex challenges encountered in the synthesis of conjugated enynes—a critical functional group in pharmaceuticals, natural products, and advanced materials. This resource moves beyond simple protocols to explain the underlying principles governing yield and selectivity, empowering you to troubleshoot effectively and optimize your synthetic routes.

This guide is structured as a series of frequently asked questions (FAQs) that directly tackle specific experimental issues. Each answer provides a causative explanation for the problem and offers a clear, actionable path to a solution.

Section 1: General Troubleshooting & Low Yield

This section covers broad, high-impact issues that can drastically reduce the overall yield of your enyne synthesis, irrespective of the specific methodology (e.g., Sonogashira coupling, enyne metathesis).

Question: My enyne synthesis is resulting in a significantly lower yield than expected or has failed completely. What are the first things I should check?

Answer: Low or no yield is a common frustration, but it can almost always be traced back to a few key experimental parameters. Before delving into complex mechanistic possibilities, a systematic review of the fundamentals is the most efficient troubleshooting approach. Many yield problems originate from easily overlooked laboratory oversights.[1]

Initial Troubleshooting Workflow:

Here is a logical workflow to diagnose the root cause of low conversion in your reaction.

Caption: Troubleshooting workflow for low reaction yield.

Detailed Breakdown of Causes and Solutions:

• Purity of Starting Materials: This is the most common culprit. Impurities in substrates (alkynes, vinyl/aryl halides) can act as potent catalyst poisons.[1][2] Aldehydes, for instance, are prone to oxidation, and trace amounts of acid or other reactive species can interfere with sensitive catalysts.

  • Actionable Advice: Always verify the purity of your starting materials via NMR or GC-MS before use.[1] If in doubt, purify them by distillation, recrystallization, or chromatography. For terminal alkynes, which can be expensive, ensure they have not oligomerized during storage.

• Solvent and Reagent Quality: Many enyne coupling reactions are highly sensitive to oxygen and moisture.[1]

  • Causality: Water can hydrolyze sensitive reagents or intermediates, and oxygen can lead to oxidative degradation of the catalyst (especially Pd(0) species) and promote undesirable side reactions like the Glaser homocoupling of terminal alkynes.[3][4][5]

  • Actionable Advice: Use freshly dried, anhydrous solvents. Degassing the solvent immediately before use by sparging with an inert gas (Argon or Nitrogen) for 30-60 minutes is critical.[2]

• Catalyst Activity: Catalysts, particularly palladium and ruthenium complexes, can degrade if not stored and handled properly.[2]

  • Actionable Advice: Store catalysts under an inert atmosphere, protected from light. If you suspect catalyst degradation, test it on a simple, reliable reaction that is known to work well. For example, a simple Sonogashira coupling of phenylacetylene and iodobenzene. If it fails, discard the batch and use a fresh one.

• Reaction Atmosphere: An inadequate inert atmosphere is equivalent to actively introducing catalyst poisons.

  • Actionable Advice: Ensure all glassware is rigorously flame-dried or oven-dried. The reaction vessel should be evacuated and backfilled with a high-purity inert gas (e.g., Argon) at least three times to remove residual air and moisture.[2]

Section 2: Issues in Selectivity & Side Product Formation

Achieving high selectivity is paramount for the utility of a synthetic method. This section addresses the challenges of controlling regioselectivity, stereoselectivity (E/Z), and minimizing common side products.

Question: My Sonogashira coupling is plagued by alkyne homocoupling (Glaser coupling), leading to a low yield of my desired cross-coupled enyne. How can I suppress this side reaction?

Answer: The formation of a 1,3-diyne via homocoupling is a classic and highly problematic side reaction in Sonogashira couplings.[6][7] This process is primarily mediated by the copper(I) co-catalyst under aerobic conditions.[3][4]

Causality: The copper acetylide intermediate, which is essential for the catalytic cycle, can undergo oxidative dimerization in the presence of oxygen to form the undesired diyne. This consumes your terminal alkyne and reduces the efficiency of the desired cross-coupling pathway.[3][5]

Strategies to Minimize Homocoupling:

Strategy	Principle of Action	Key Considerations
Strict Exclusion of Oxygen	Prevents the oxidative dimerization of the copper acetylide intermediate.	This is the most critical factor. Use rigorous inert atmosphere techniques (e.g., Schlenk line, glovebox). Solvents must be thoroughly degassed.
Copper-Free Conditions	Eliminates the primary mediator of the homocoupling reaction.	Reaction rates may be slower. May require higher temperatures or different ligand/base systems. The addition of bases like tetrabutylammonium fluoride (TBAF) can facilitate copper-free pathways.[3]
Use of a Co-solvent/Amine Base	The amine base (e.g., Et3N, DIPEA) serves as both a solvent and an HCl scavenger, maintaining a basic environment that favors the cross-coupling cycle.	The choice of amine can be critical. Ensure it is dry and pure. Diethylamine is often used as both the base and solvent.[4]
Control of Stoichiometry	Using a slight excess of the terminal alkyne can sometimes outcompete the homocoupling pathway.	This is not always economically feasible, especially with precious alkynes. Test on a small scale first.
Hydrogen Atmosphere	A dilute hydrogen atmosphere (mixed with N2 or Ar) has been shown to drastically reduce homocoupling side products.[6]	This is a less common but effective technique. It does not appear to reduce the alkyne under typical Sonogashira conditions.[6]

Question: I am struggling with poor E/Z selectivity in my enyne metathesis reaction. What factors control the stereochemical outcome?

Answer: Poor stereoselectivity in enyne metathesis is a common challenge, often resulting in difficult-to-separate isomeric mixtures.[8] The E/Z ratio of the resulting 1,3-diene is influenced by a complex interplay of catalyst structure, substrate sterics, and reaction conditions.

Causality: The stereoselectivity is determined during the formation of the metallacyclobutane intermediate and its subsequent fragmentation.[9] The relative energies of the transition states leading to the E and Z isomers dictate the final product ratio. For many ruthenium-based systems, there is often a kinetic preference that can be difficult to predict without experimental optimization.[10]

Key Factors Influencing E/Z Selectivity:

• Catalyst Choice: Second-generation Grubbs and Hoveyda-Grubbs catalysts often provide different selectivity profiles. Some specialized ruthenium catalysts have been developed specifically to favor (Z)-selective outcomes.[10]

• Ethylene Atmosphere: Performing the reaction under an atmosphere of ethylene gas can significantly improve both the reaction rate and selectivity, often favoring the E-isomer.[8][11] The ethylene participates in a competing cross-metathesis with the alkyne, generating a more stable intermediate that proceeds through a more selective ring-closing diene metathesis pathway.[11]

• Substrate Sterics: The steric bulk of the substituents on both the alkene and alkyne can have a profound impact. Bulky groups can disfavor the formation of one geometric isomer over the other due to steric clashes in the metallacyclobutane intermediate.[12]

• Reaction Temperature and Time: Prolonged reaction times or elevated temperatures can lead to isomerization of the initially formed kinetic product to the more thermodynamically stable isomer.[13] It is crucial to monitor the reaction over time to determine if the E/Z ratio is changing.

Section 3: Protocols & Methodologies

Protocol 1: General Procedure for a Palladium-Catalyzed Sonogashira Cross-Coupling

This protocol provides a robust starting point for the coupling of a terminal alkyne with an aryl or vinyl halide.

• Glassware Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum and allow it to cool to room temperature under an atmosphere of dry argon or nitrogen.

• Reagent Addition: To the flask, add the aryl/vinyl halide (1.0 eq.), Pd(OAc)2 (0.5–2 mol%), and a suitable phosphine ligand (e.g., PPh3, TDMPP, 1-4 mol%).[10]

• Atmosphere Purge: Evacuate the flask and backfill with inert gas. Repeat this cycle three times.

• Solvent and Base Addition: Add a thoroughly degassed solvent (e.g., THF, DMF, or an amine like triethylamine) via syringe.[4] Then, add the amine base (e.g., triethylamine, 2-3 eq.) if it is not already the solvent.

• Co-catalyst and Alkyne Addition: Add the copper(I) iodide (CuI) co-catalyst (0.5–5 mol%) followed by the terminal alkyne (1.1–1.5 eq.) via syringe.

• Reaction: Stir the mixture at room temperature or heat as required. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, quench the reaction (e.g., with aqueous NH4Cl). Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with brine, dry over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Degassing Solvents by Sparging

This is a critical technique to ensure an oxygen-free reaction environment.[2]

• Setup: Take a flask containing the reaction solvent and seal it with a rubber septum.

• Inert Gas Inlet: Insert a long needle connected to a source of inert gas (Argon or Nitrogen) through the septum, ensuring the needle tip is well below the liquid surface.

• Gas Outlet: Insert a second, shorter "exit" needle into the septum to provide an outlet for the displaced gas.

• Sparging: Bubble the inert gas through the solvent at a moderate rate for 30-60 minutes. This effectively displaces dissolved oxygen.

• Storage: Once degassed, remove the needles and store the solvent under a positive pressure of the inert gas until use.

References

• Chatterjee, A. K., Toste, F. D., Choi, T. L., & Grubbs, R. H. (2002). Ring closing enyne metathesis: control over mode selectivity and stereoselectivity. PubMed. [Link]

• Trost, B. M., & McClory, A. (2008). Atom-Economical Cross-Coupling of Internal and Terminal Alkynes to Access 1,3-Enynes. Organic Letters. [Link]

• Anastasi, N. R., & Trost, B. M. (2007). Optimization of the reaction conditions for the synthesis of conjugated enediynes. ResearchGate. [Link]

• Trost, B. M., & McClory, A. (2008). Transition Metal-catalyzed Couplings of Alkynes to 1,3-Enynes: Modern Methods and Synthetic Applications. National Institutes of Health. [Link]

• Kennis, E. (2017). Optimization of a Copper Catalyzed Cross Coupling Reaction. Kalamazoo College. [Link]

• Lee, D., Slafer, B. W., & Kim, S. H. (2004). Group-selective ring-closing enyne metathesis: concentration-dependent selectivity profile of alkynylsilyloxy-tethered dienynes. PubMed. [Link]

• Shroder, M. (n.d.). The Sonogashira Coupling. Academia.edu. [Link]

• Organic Chemistry Portal. (n.d.). Enyne Metathesis. organic-chemistry.org. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

• Panda, S. (2024). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. ResearchGate. [Link]

• Ogoshi, S., & Nakao, T. (2009). Iron-Catalyzed Enyne Cross-Coupling Reaction. ACS Publications. [Link]

• YouTube. (2022). Sonogashira Coupling- Reaction and application in Research Lab. YouTube. [Link]

• Wikipedia. (n.d.). Enyne metathesis. Wikipedia. [Link]

• Lee, D. (2005). Group-Selective Ring-Closing Enyne Metathesis. University of Windsor. [Link]

• Elangovan, A., Wang, Y. H., & Ho, T. I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. ACS Publications. [Link]

• ResearchGate. (n.d.). Selectivity challenges during 1,3-enyne synthesis from 1,3-diyne. ResearchGate. [Link]

• Mori, M. (2007). Recent Progress on Enyne Metathesis: Its Application to Syntheses of Natural Products and Related Compounds. National Institutes of Health. [Link]

• Lee, D. (2006). Search for Solutions to the Reactivity and Selectivity Problems in Enyne Metathesis. ACS Publications. [Link]

• Organic Chemistry Portal. (n.d.). Substituted 1,3-enyne synthesis by C-C coupling. organic-chemistry.org. [Link]

• Organic Chemistry Portal. (n.d.). Enyne synthesis. organic-chemistry.org. [Link]

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• 11. Ring closing enyne metathesis: control over mode selectivity and stereoselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Atom-Economical Cross-Coupling of Internal and Terminal Alkynes to Access 1,3-Enynes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Sonogashira Coupling with Alkynylsilanes

Welcome to our dedicated technical support center for the Sonogashira coupling reaction, with a specialized focus on the use of alkynylsilanes. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the nuances of this powerful carbon-carbon bond-forming reaction. Here, we move beyond simple protocols to provide in-depth, field-proven insights into overcoming common challenges, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My Sonogashira reaction with a TMS-protected alkyne is not proceeding, or the yield is very low. What are the primary factors to investigate?

Low or no conversion in a Sonogashira coupling involving a trimethylsilyl (TMS) or other silyl-protected alkyne is a common issue that can often be traced back to a few key parameters. The silyl group serves as a protecting group for the terminal alkyne, preventing unwanted side reactions and allowing for the use of otherwise gaseous and difficult-to-handle acetylene.[1][2] However, for the coupling to occur at the C-H bond of the alkyne, the reaction conditions must be optimal for the catalytic cycle to proceed efficiently.

Troubleshooting Steps:

• Catalyst Activity: The palladium catalyst is the heart of the reaction. Ensure your palladium source, whether it's Pd(PPh₃)₄, PdCl₂(PPh₃)₂, or another complex, is active.[1][3] Older catalysts or those exposed to air can lose activity.

  • Action: Use a freshly opened bottle of catalyst or one stored under an inert atmosphere. Consider performing a test reaction with a known, reliable substrate pair to confirm catalyst activity.

• Copper Co-catalyst: In the classic Sonogashira, the copper(I) salt (typically CuI) is crucial for the formation of the copper acetylide intermediate, which then transmetalates to the palladium center.[1][3][4]

  • Action: Ensure your CuI is of high purity and is not oxidized (it should be off-white to light tan, not green or blue). Add the CuI under an inert atmosphere.

• Base Selection and Purity: The amine base (e.g., triethylamine, diisopropylamine) plays a dual role: it neutralizes the hydrogen halide formed during the reaction and can also act as a ligand for the palladium.[1][5]

  • Action: Use a freshly distilled or high-purity, anhydrous amine. Impurities, especially water, can negatively impact the reaction.

• Solvent Quality: Solvents must be anhydrous and deoxygenated. Oxygen can lead to the oxidative homocoupling of the alkyne (Glaser coupling), a major side reaction.[6][7][8]

  • Action: Use freshly distilled, anhydrous solvents. Degas the solvent thoroughly by sparging with an inert gas (argon or nitrogen) or by several freeze-pump-thaw cycles.

• Reaction Temperature: While many Sonogashira reactions proceed at room temperature, some less reactive aryl halides (bromides and especially chlorides) may require heating.[1][9]

  • Action: If you are using an aryl bromide or chloride, try gradually increasing the reaction temperature. Monitor for potential decomposition of your starting materials or products.

Visualizing the Core Catalytic Cycle

Caption: Workflow for a one-pot Sonogashira coupling and desilylation.

Question 4: I am working with an aryl chloride, and the reaction is extremely sluggish. What modifications can I make to improve reactivity?

Aryl chlorides are the least reactive of the aryl halides in Sonogashira couplings due to the strength of the C-Cl bond, which makes the oxidative addition step more difficult. [10]Successfully coupling aryl chlorides often requires more specialized conditions.

Troubleshooting and Optimization Strategies:

• Ligand Choice: This is often the most critical factor. Standard ligands like triphenylphosphine (PPh₃) are often ineffective.

  • Action: Switch to more electron-rich and sterically bulky phosphine ligands. Buchwald-type ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands have shown great success in activating aryl chlorides. [3]2. Palladium Pre-catalyst: The choice of palladium source can also be important.

  • Action: Consider using palladium sources that readily form the active Pd(0) species, such as Pd₂(dba)₃ or Pd(OAc)₂ in combination with the appropriate ligand.

• Base and Solvent:

  • Action: Stronger bases may be required. Inorganic bases like Cs₂CO₃ or K₃PO₄ are often more effective than amines for these challenging couplings. High-boiling point, polar aprotic solvents like DMF, DMAc, or NMP can also be beneficial. [11]4. Higher Temperatures: Aryl chloride couplings almost always require elevated temperatures, often in the range of 100-140 °C.

Recommended Catalyst Systems for Aryl Chlorides

Palladium Source	Ligand	Base	Typical Solvent	Temperature (°C)
Pd(OAc)₂	SPhos, XPhos	Cs₂CO₃	1,4-Dioxane, Toluene	100-120
Pd₂(dba)₃	cataCXium® A	K₃PO₄	DMAc	120-140
[Pd(IPr)Cl₂]₂	(NHC ligand complex)	NaOtBu	Toluene	110-130

Note: These are starting points, and optimization will likely be necessary for your specific substrate.

References

• Sonogashira coupling. In Wikipedia. Retrieved from [Link]

• Cross-Coupling of Alkynylsilanes. Gelest, Inc. Retrieved from [Link]

• Sonogashira Coupling. In Synthetic Methods in Drug Discovery: Volume 1. The Royal Society of Chemistry. Retrieved from [Link]

• 7.4. Sonogashira Coupling Reaction of Aryl Derivatives: A Versatile Method for Acetylide Building Blocks. In Books. Retrieved from [Link]

• Copper-free Sonogashira coupling. The chemical reaction database. Retrieved from [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Retrieved from [Link]

• One‐pot Sonogashira coupling/silane deprotection/alkyne hydration... ResearchGate. Retrieved from [Link]

• Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Retrieved from [Link]

• Palladium-Catalyzed Alkynylation of Aryl Halides (Sonogashira Reaction) in Water. ResearchGate. Retrieved from [Link]

• glaser coupling. Organic Chemistry Portal. Retrieved from [Link]

• Sonogashira Coupling Reaction Mechanism. YouTube. Retrieved from [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. Retrieved from [Link]

• Sonogashira Coupling. YouTube. Retrieved from [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Retrieved from [Link]

• Improved Procedures for the Palladium-Catalyzed Coupling of Terminal Alkynes with Aryl Bromides (Sonogashira Coupling). ACS Publications. Retrieved from [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Publications. Retrieved from [Link]

• Direct Coupling Reactions of Alkynylsilanes Catalyzed by Palladium(II) Chloride and a Di(2‐pyridyl)methylamine‐Derived Palladium(II) Chloride Complex in Water and in NMP. ResearchGate. Retrieved from [Link]

• Some Aspects of the Chemistry of Alkynylsilanes. National Institutes of Health. Retrieved from [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. National Institutes of Health. Retrieved from [Link]

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Preventing homocoupling side products in alkyne reactions

A Specialist's Guide to Preventing Homocoupling Side Products

Welcome to the Technical Support Center. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome common hurdles in the synthesis of complex molecules. This guide is dedicated to a persistent challenge in alkyne chemistry: the prevention of undesired homocoupling side products. We will move beyond simple procedural lists to explore the underlying mechanisms, empowering you to troubleshoot and optimize your reactions with confidence.

Frequently Asked Questions (FAQs)

Q1: What is alkyne homocoupling and why is it a problem?

A: Alkyne homocoupling is an oxidative side reaction where two molecules of the same terminal alkyne react to form a symmetrical 1,3-diyne (also known as a dimer).[1] This process, classically known as the Glaser or Hay coupling, is a significant issue in cross-coupling reactions like the Sonogashira or Cadiot-Chodkiewicz couplings, where the objective is to couple a terminal alkyne with a different partner, such as an aryl halide.[1][2]

The primary consequences of homocoupling are:

• Reduced Yield: It consumes your valuable alkyne starting material, directly lowering the yield of your desired cross-coupled product.[3]

• Complicated Purification: The resulting symmetrical diyne byproduct often has similar polarity to the target molecule, making chromatographic separation difficult and time-consuming.[3]

Q2: What is the fundamental mechanism of homocoupling?

A: The most common pathway for homocoupling is mediated by copper(I) salts.[2][4] The generally accepted mechanism involves a few key steps:

• Deprotonation & Acetylide Formation: A base deprotonates the terminal alkyne, which then coordinates with a Cu(I) salt to form a copper acetylide intermediate.[2][5][6]

• Oxidative Coupling: In the presence of an oxidant (typically molecular oxygen from the air), two copper acetylide units undergo oxidative dimerization. This step forms the C-C bond of the 1,3-diyne and generates a reduced copper species.[2][3]

• Catalyst Regeneration: The reduced copper is reoxidized by the oxidant, regenerating the active Cu(I) species to continue the catalytic cycle.[2]

Several named reactions, such as the Glaser, Hay, and Eglinton couplings, are variations of this fundamental oxidative homocoupling process, differing mainly in the specific copper source, ligands, and oxidant used.[2][7][8]

Q3: I'm performing a Sonogashira reaction. Why is homocoupling so prevalent?

A: The classic Sonogashira reaction employs a dual catalytic system: a palladium catalyst for the cross-coupling of the aryl/vinyl halide and a copper(I) co-catalyst.[9][10] While the copper co-catalyst is added to facilitate transmetalation and increase the reaction rate, it is this very component that simultaneously catalyzes the undesired Glaser-type homocoupling.[3][9][11] The presence of oxygen, even in trace amounts, can be sufficient to promote this side reaction.[3]

Troubleshooting Guides for Common Alkyne Reactions

This section provides structured troubleshooting for specific, common issues encountered during key alkyne coupling reactions.

Issue 1: Excessive Homocoupling in Sonogashira Reactions

Symptoms:

• Low yield of the desired cross-coupled product.

• A major byproduct is identified as the symmetrical diyne of your starting alkyne.

Diagnostic Workflow:

Caption: Diagnostic workflow for Sonogashira homocoupling.

Solution 1: Mitigating Copper-Catalyzed Homocoupling

The most direct approach is to address the root cause: the copper catalyst and the presence of oxygen.

Strategy A: Implement Copper-Free Conditions The most effective way to eliminate copper-mediated homocoupling is to remove the copper co-catalyst entirely.[3][9] Copper-free Sonogashira protocols have been extensively developed and are often the preferred method.[12][13][14][15]

• Mechanism without Copper: In the absence of copper, the reaction proceeds through a different catalytic cycle where the palladium complex directly interacts with the deprotonated alkyne.[16][17]

• Key Adjustments: Copper-free conditions often require modifications to other parameters. This may include using more electron-rich and bulky phosphine ligands (e.g., P(t-Bu)₃, SPhos), stronger bases (e.g., Cs₂CO₃, K₂CO₃), or different solvents to achieve high yields.[12][13]

Strategy B: Rigorous Exclusion of Oxygen If you must use a copper co-catalyst, creating a strictly inert atmosphere is critical.[3]

• Degassing: Solvents and bases (like amines) must be thoroughly degassed using methods such as freeze-pump-thaw cycles or by bubbling a stream of inert gas (Argon or high-purity Nitrogen) through them for an extended period.

• Inert Atmosphere: The reaction should be set up in a flame-dried Schlenk flask or in a glovebox under a positive pressure of an inert gas.[3]

Strategy C: Additive-Based Suppression Certain additives can suppress the homocoupling pathway.

• Reducing Agents: Adding a mild reducing agent, such as a small amount of hydroxylamine hydrochloride or tin(II) 2-ethylhexanoate, can help maintain the copper in its Cu(I) state, preventing the oxidative step required for dimerization.[4][18][19]

• Ligand Choice: The choice of ligand can influence the relative rates of cross-coupling versus homocoupling. Some ligands may preferentially stabilize the intermediates in the desired cross-coupling cycle.

Solution 2: Troubleshooting "Copper-Free" Reactions

Even in reactions where no copper is intentionally added, homocoupling can sometimes be observed.

• Trace Contamination: The source could be trace amounts of copper in reagents (e.g., palladium catalysts, bases) or from glassware.[3] Using high-purity reagents and acid-washing glassware can help mitigate this.

• Palladium-Mediated Pathway: While less efficient than the copper-catalyzed route, some palladium complexes can promote alkyne dimerization under certain conditions.[3][20] Optimizing the palladium catalyst, ligand, and reaction temperature may be necessary.

Issue 2: Poor Selectivity in Cadiot-Chodkiewicz Couplings

Symptoms:

• Formation of both symmetrical diynes (from homocoupling of the terminal alkyne) in addition to the desired unsymmetrical diyne.

Background: The Cadiot-Chodkiewicz coupling is designed to create unsymmetrical diynes by reacting a terminal alkyne with a 1-haloalkyne, catalyzed by a Cu(I) salt.[6][18][21][22]

Probable Causes & Solutions:

• Cause: The reaction conditions are promoting the Glaser-type homocoupling of the terminal alkyne partner.

• Solution 1: Control Stoichiometry and Addition Rate: Slowly adding the terminal alkyne to the reaction mixture containing the 1-haloalkyne and catalyst can help maintain a low concentration of the terminal alkyne, favoring the cross-coupling pathway over dimerization.

• Solution 2: Ligand Modification: The use of specific ligands, such as phosphines like tris(o-tolyl)phosphine, has been shown to improve selectivity and yield for the desired unsymmetrical product by minimizing homocoupling.[23]

• Solution 3: Optimize Base and Solvent: The choice of amine base (e.g., piperidine, diethylamine) and solvent can impact selectivity.[18][22] Co-solvents like methanol or THF can improve the solubility of reactants and influence the reaction outcome.[23]

Comparative Data & Protocols

Table 1: Influence of Reaction Parameters on Sonogashira Coupling Selectivity

Parameter	Condition	Effect on Homocoupling	Rationale
Co-Catalyst	Copper(I) Iodide (CuI)	Promotes	Directly catalyzes the oxidative Glaser coupling pathway.[3][9]
Copper-Free	Eliminates/Reduces	Removes the primary catalyst for the homocoupling side reaction.[12][14]
Atmosphere	Aerobic (Air)	High	Oxygen is the oxidant required for the Cu-catalyzed dimerization.[3]
Inert (Argon/N₂)	Suppressed	Prevents the oxidative step of the Glaser mechanism.[3]
Base	Weak Amine (e.g., Et₃N)	Moderate	Sufficient for deprotonation but may not accelerate cross-coupling enough.
Strong Inorganic (e.g., Cs₂CO₃)	Often Lower	Can accelerate the copper-free pathway, outcompeting potential trace-Cu homocoupling.[3]
Ligand	Standard (e.g., PPh₃)	Variable	Standard ligands are effective but may not actively suppress homocoupling.
Bulky, e-rich (e.g., SPhos)	Often Lower	Can accelerate the reductive elimination step in the Pd-cycle, favoring cross-coupling.[12]

Protocol 1: General Procedure for Copper-Free Sonogashira Coupling

This protocol is a representative starting point for minimizing homocoupling.

• Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), palladium catalyst (e.g., Pd(OAc)₂; 2 mol%), and a suitable phosphine ligand (e.g., SPhos; 4 mol%).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with high-purity argon or nitrogen. Repeat this cycle three times.[3]

• Reagent Addition: Under a positive flow of inert gas, add the anhydrous base (e.g., Cs₂CO₃; 2.0 equiv.) and the terminal alkyne (1.2 equiv.).[3]

• Solvent Addition: Add degassed, anhydrous solvent (e.g., Toluene, Dioxane) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time (typically 12-24 hours), monitoring progress by TLC or GC-MS.

• Workup: After completion, cool the mixture, dilute with an appropriate organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove inorganic salts. The filtrate is then concentrated and purified via column chromatography.

Protocol 2: TMS-Protection of Terminal Alkynes

An alternative, highly effective strategy is to temporarily protect the alkyne's acidic proton, rendering it incapable of homocoupling. The trimethylsilyl (TMS) group is commonly used.[1][9]

• Setup: Dissolve the terminal alkyne (1.0 equiv.) in anhydrous THF in a flame-dried flask under an inert atmosphere.

• Deprotonation: Cool the solution to -78 °C and slowly add n-butyllithium (n-BuLi) (1.1 equiv.). Stir for 30 minutes.[1]

• Silylation: Add trimethylsilyl chloride (TMSCl) (1.2 equiv.) dropwise. Allow the reaction to warm to room temperature and stir for 1-2 hours.[1]

• Workup: Quench the reaction with water, extract the product with an organic solvent, and dry. The TMS-protected alkyne can now be used in the Sonogashira coupling.

• Deprotection: After the coupling reaction, the TMS group is easily removed using a fluoride source like tetrabutylammonium fluoride (TBAF) or a base like K₂CO₃ in methanol to reveal the desired product.[9]

Mechanistic Visualization

The following diagram illustrates the competition between the desired Sonogashira cross-coupling pathway and the undesired Glaser homocoupling side reaction.

Caption: Competing catalytic cycles in a Sonogashira reaction.

By understanding these competing pathways, researchers can make informed decisions to deliberately favor the Sonogashira cycle, leading to higher yields and purer products.

References

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Li, J. J. (2009). Copper-Free Sonogashira Coupling Reaction with PdCl2 in Water under Aerobic Conditions. The Journal of Organic Chemistry. ACS Publications. Retrieved from [Link]

• Alvarez-Corral, M., Muñoz-Dorado, M., & Rodríguez-García, I. (2014). Toward a mechanistic understanding of oxidative homocoupling: the Glaser–Hay reaction. Catalysis Science & Technology. RSC Publishing. Retrieved from [Link]

• Wikipedia. (n.d.). Cadiot–Chodkiewicz coupling. Retrieved from [Link]

• SynArchive. (n.d.). Cadiot-Chodkiewicz Coupling. Retrieved from [Link]

• Alvarez-Corral, M., Muñoz-Dorado, M., & Rodríguez-García, I. (2014). Toward a mechanistic understanding of oxidative homocoupling: the Glaser–Hay reaction. Catalysis Science & Technology, 5(1), 53-65. Retrieved from [Link]

• de la Torre, B., et al. (2021). Reassessing Alkyne Coupling Reactions While Studying the Electronic Properties of Diverse Pyrene Linkages at Surfaces. ACS Nano. Retrieved from [Link]

• Shaabani, S., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. Retrieved from [Link]

• Bhakuni, B. S., & Kumar, A. (2014). Recent advances and applications of Glaser coupling employing greener protocols. RSC Advances. Retrieved from [Link]

• Kanwal, I., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. Retrieved from [Link]

• Organic Chemistry Blog. (2008). Copper-free Sonogashira coupling. Retrieved from [Link]

• Reddy, G. P., et al. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. Journal of the Iranian Chemical Society. Retrieved from [Link]

• Shaabani, S., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Publishing. Retrieved from [Link]

• Pearson. (2022). Eglinton Reaction Explained. Retrieved from [Link]

• Sankararaman, S. (2015). Recent developments and applications of the Cadiot–Chodkiewicz reaction. Organic & Biomolecular Chemistry. RSC Publishing. Retrieved from [Link]

• Wang, X., et al. (2017). Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion. Organometallics. ACS Publications. Retrieved from [Link]

• Wang, X., et al. (2017). Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion. Organometallics, 36(5), 1041-1049. Retrieved from [Link]

• Iglesias, M., & Perez, M. (2012). Heterogeneous Catalytic Homocoupling of Terminal Alkynes. ACS Catalysis. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews. Retrieved from [Link]

• SynArchive. (n.d.). Eglinton Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Preventing Alkyne-Alkyne (i.e., Glaser) Coupling. Retrieved from [Link]

• Chen, C., et al. (2016). The Homocoupling Reaction of Aromatic Terminal Alkynes by a Highly Active Palladium(II)/AgNO3 Cocatalyst in Aqueous Media Under Aerobic Conditions. Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira coupling in natural product synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Eglinton Reaction. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society reviews, 40(10), 5084-121. Retrieved from [Link]

• Trost, B. M., & Rhee, J. W. (2009). Transition Metal-catalyzed Couplings of Alkynes to 1,3-Enynes: Modern Methods and Synthetic Applications. Accounts of Chemical Research. Retrieved from [Link]

• Shaabani, S., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Publishing. Retrieved from [Link]

• MDPI. (2022). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Retrieved from [Link]

• DiVA portal. (n.d.). Homo-coupling of terminal alkynes on a noble metal surface. Retrieved from [Link]

• Koirala, M., et al. (2017). Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. Journal of the American Chemical Society. Retrieved from [Link]

• de la Torre, B., et al. (2021). Reassessing Alkyne Coupling Reactions While Studying the Electronic Properties of Diverse Pyrene Linkages at Surfaces. ACS Nano. Retrieved from [Link]

• Chem Help ASAP. (2020). Sonogashira cross-coupling reaction. YouTube. Retrieved from [Link]

• University of Rochester. (n.d.). Cross-Coupling Chemistry. Retrieved from [Link]

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Technical Support Center: Optimization of Solvent and Base for Silyl Alkyne Reactions

Welcome to the technical support center for silyl alkyne reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice for the successful silylation of terminal alkynes. As Senior Application Scientists, we have synthesized E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) into a comprehensive resource to help you navigate the nuances of solvent and base optimization in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind choosing a base for the silylation of a terminal alkyne?

A1: The primary role of the base is to deprotonate the terminal alkyne (pKa ≈ 25 in DMSO), forming a nucleophilic acetylide anion.[1][2] This anion then attacks the electrophilic silicon atom of the silylating agent (e.g., a silyl halide) in an SN2 reaction.[3] The choice of base is a critical parameter and hinges on the acidity of the alkyne and the overall sensitivity of the substrate to basic conditions. A base must be strong enough to deprotonate the alkyne but not so strong that it leads to unwanted side reactions.

Q2: How does the choice of solvent impact the efficiency of a silyl alkyne reaction?

A2: The solvent plays a multifaceted role in silyl alkyne reactions. It must, first and foremost, solubilize the reactants. Beyond that, its polarity can significantly influence the reaction rate. Polar aprotic solvents, such as tetrahydrofuran (THF), acetonitrile (MeCN), or dichloromethane (DCM), are often preferred as they can stabilize the charged intermediates formed during the reaction without interfering with the nucleophilicity of the acetylide anion.[4] In some cases, the choice of solvent can even influence the success of the reaction, with chlorobenzene being identified as optimal in certain protocols.[5]

Q3: What are the most common classes of bases used, and what are the advantages and disadvantages of each?

A3: The selection of a base is a critical factor in the success of a silylation reaction. Common classes of bases include:

Base Class	Examples	Advantages	Disadvantages
Organolithium Reagents	n-Butyllithium (n-BuLi), Lithium diisopropylamide (LDA)	Very strong bases, ensuring complete deprotonation of the alkyne.[6][7]	Highly reactive and can be incompatible with sensitive functional groups (e.g., esters, ketones). Require strictly anhydrous and inert conditions.
Alkali Metal Hydroxides/Alkoxides	Sodium hydroxide (NaOH), Potassium hydroxide (KOH)	Inexpensive and readily available. Can be used in catalytic amounts in some protocols.[6][8][9]	Can be less effective for less acidic alkynes and may require harsher conditions.
Tertiary Amines	Triethylamine (TEA), Hünig's base (DIPEA)	Non-nucleophilic and primarily act as acid scavengers for the HCl byproduct when using silyl chlorides.[10] Milder and compatible with a wider range of functional groups.	May not be strong enough to deprotonate less acidic alkynes efficiently.
Catalytic Systems	Tetramethylammonium pivalate (TMAP) with N,O-bis(trimethylsilyl)acetamide (BSA)	Metal-free and proceeds under mild conditions.[1][11][12] Tolerates a range of functionalities.	May be substrate-specific and require optimization.

Q4: How does the steric hindrance of the silyl group affect the reaction?

A4: The steric bulk of the silyl group (e.g., trimethylsilyl (TMS) vs. triisopropylsilyl (TIPS)) can have a significant impact on the reaction rate.[13][14][15][16] Less sterically hindered silylating agents like chlorotrimethylsilane (TMSCl) generally react faster.[10] Conversely, bulkier groups like triisopropylsilyl (TIPS) may require more forcing conditions or longer reaction times.[17] However, this increased steric hindrance can be advantageous for selective protection or for influencing the regiochemistry of subsequent reactions.[6]

Troubleshooting Guide

Problem: Low or No Reaction Yield

Q: I am not observing any product formation, or the yield is very low. What are the likely causes and how can I address them?

A: This is a common issue that can often be resolved by systematically evaluating the following factors:

• Inadequate Deprotonation: The chosen base may not be strong enough to deprotonate your specific alkyne.

  • Solution: If you are using a mild base like triethylamine, consider switching to a stronger base such as LDA or n-BuLi, provided your substrate is compatible.[6][7] Alternatively, for sensitive substrates, a catalytic system like TMAP/BSA might be effective.[1][11][12]

• Presence of Moisture: Silylating agents, especially silyl halides, are highly sensitive to moisture and will be quenched by water.

  • Solution: Ensure all glassware is rigorously dried (e.g., flame-dried or oven-dried) and that all solvents are anhydrous. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).[10]

• Inappropriate Solvent: The reaction may be sluggish in a non-polar solvent.

  • Solution: Switch to a more polar aprotic solvent like THF, acetonitrile, or DMF to better solvate the intermediates and accelerate the reaction.[10]

• Steric Hindrance: If your alkyne substrate is sterically hindered, the reaction may be slow.

  • Solution: Consider using a less bulky silylating agent if your synthetic strategy allows. Alternatively, you may need to increase the reaction temperature or extend the reaction time.[18][19]

Problem: Formation of Side Products

Q: I am observing the formation of an allene as a side product. Why is this happening and how can I prevent it?

A: The formation of an allene can occur through isomerization of the alkyne under certain basic conditions. This is more likely with propargylic substrates.[12]

• Solution: Try using a less aggressive, non-nucleophilic base. If using a strong base like an organolithium reagent, lowering the reaction temperature can often suppress this side reaction. Employing a milder catalytic system can also be beneficial.

Problem: Difficulty in Product Isolation

Q: I am having trouble isolating my silylated alkyne due to the formation of an emulsion during the aqueous work-up. How can I resolve this?

A: Emulsions are common, especially when using solvents like THF.

• Solution: To break the emulsion, you can add brine (a saturated aqueous solution of NaCl) to the aqueous layer.[10] Alternatively, if the solvent has a relatively low boiling point (like THF or DCM), you can remove the bulk of the solvent under reduced pressure before performing the aqueous work-up.[10]

Experimental Protocols

Protocol 1: General Procedure for the Silylation of a Terminal Alkyne using n-BuLi

This protocol is suitable for substrates that can tolerate strongly basic conditions.

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the terminal alkyne (1.0 equivalent).

• Dissolve the alkyne in anhydrous THF (to a concentration of approximately 0.1-0.5 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equivalents) dropwise to the stirred solution.

• Stir the mixture at -78 °C for 30-60 minutes to ensure complete deprotonation.

• Add the silyl chloride (e.g., TMSCl, 1.2 equivalents) dropwise to the solution.

• Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Protocol 2: Metal-Free Silylation using a Carboxylate Catalyst

This protocol is advantageous for substrates with sensitive functional groups.[1][11][12]

• To a round-bottom flask, add the terminal alkyne (1.0 equivalent) and tetramethylammonium pivalate (TMAP, 0.1 equivalents).

• Dissolve the solids in acetonitrile (MeCN).

• Cool the solution to 0 °C in an ice bath.

• Add N,O-bis(trimethylsilyl)acetamide (BSA, 1.5 equivalents).

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC). For substrates with electron-withdrawing groups, maintaining a lower temperature (-10 °C or 0 °C) may improve the yield.[12]

• Upon completion, the reaction mixture can often be directly purified by flash column chromatography after concentrating under reduced pressure.

Visual Guides

Workflow for Solvent and Base Optimization

The following diagram outlines a decision-making process for selecting the appropriate solvent and base for your silyl alkyne reaction.

Caption: Decision tree for selecting an appropriate base and solvent system for the silylation of terminal alkynes.

References

• Bannykh, A., & Pihko, P. M. (2018). Carboxylate-Catalyzed C-Silylation of Terminal Alkynes. Organic Letters. Available at: [Link]

• Wikipedia. (n.d.). Silylation. Available at: [Link]

• Bannykh, A., & Pihko, P. M. (2018). Carboxylate-Catalyzed C-Silylation of Terminal Alkynes. Organic Letters. Available at: [Link]

• ResearchGate. (2021). Borane-catalyzed selective dihydrosilylation of terminal alkynes: reaction development and mechanistic insight. Available at: [Link]

• Gelest. (n.d.). Other Reactions of Silyl Alkynes. Gelest Technical Library. Available at: [Link]

• Bannykh, A., & Pihko, P. M. (2018). Carboxylate catalyzed silylation of alkynes. ChemRxiv. Available at: [Link]

• Gelest. (n.d.). Cyclizations of Silylalkynes. Gelest Technical Library. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Alkynylsilane synthesis. Available at: [Link]

• Gelest. (n.d.). Cross-Coupling of Alkynylsilanes. Gelest Technical Library. Available at: [Link]

• ResearchGate. (n.d.). Gauging the Steric Effects of Silyl Groups with a Molecular Balance. Available at: [Link]

• Google Patents. (2016). Base-catalyzed silylation of terminal alkyne c-h bonds.

• Universidad de Oviedo. (n.d.). Silylium-Catalyzed Carbon-Carbon Coupling of Alkynylsilanes with (2-Bromo-1-methoxyethyl)arenes. Available at: [Link]

• Quora. (2019). What bases can deprotonate an alkyne?. Available at: [Link]

• National Institutes of Health. (n.d.). An Alkyne Hydrosilylation-Oxidation Strategy for the Selective Installation of Oxygen Functionality. PubMed Central. Available at: [Link]

• Wikipedia. (n.d.). 2,3-Wittig rearrangement. Available at: [Link]

• ResearchGate. (n.d.). Unique Steric Effect of Geminal Bis(silane) To Control the High Exo-selectivity in Intermolecular Diels-Alder Reaction. Available at: [Link]

• CureFFI.org. (2015). Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups. Available at: [Link]

• ResearchGate. (2018). A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. Available at: [Link]

• ACS Publications. (2024). Theoretical Investigation of the Steric Effects on Alkyne Semihydrogenation Catalyzed by Frustrated Lewis Pairs. The Journal of Physical Chemistry C. Available at: [Link]

• ResearchGate. (2018). A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. Available at: [Link]

• Redalyc. (n.d.). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Available at: [Link]

• National Institutes of Health. (n.d.). Theoretical Investigation of the Steric Effects on Alkyne Semihydrogenation Catalyzed by Frustrated Lewis Pairs. PubMed Central. Available at: [Link]

• MDPI. (n.d.). Recent Progress of Protecting Groups for Terminal Alkynes. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Desilylations. Available at: [Link]

• Chemistry Steps. (2019). Alkylation of Terminal Alkynes in Organic Synthesis with Practice Problems. Available at: [Link]

• ACS Publications. (n.d.). Oxidation of Sterically Hindered Alkoxysilanes and Phenylsilanes under Basic Conditions. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Highly Selective Addition of Cyclosilanes to Alkynes Enabling New Conjugated Materials. Available at: [Link]

• Chemistry LibreTexts. (2015). 16.06.3: Deprotonated Alkynes. Available at: [Link]

• Reddit. (2019). Alkyne deprotonation. r/chemhelp. Available at: [Link]

• Nature. (2024). β-Silyl alkynoates: Versatile reagents for biocompatible and selective amide bond formation. Available at: [Link]

• Michigan State University. (n.d.). Alkyne Reactivity. MSU Chemistry. Available at: [Link]

• Master Organic Chemistry. (n.d.). Reactions and Mechanisms. Available at: [Link]

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Technical Support Center: Navigating the Challenges in the Purification of Silylated Organic Compounds

This technical support guide is tailored for researchers, scientists, and professionals in drug development who encounter obstacles in the purification of silylated organic compounds. Silylation is a cornerstone technique for protecting functional groups, yet the subsequent purification can be fraught with challenges. This resource provides in-depth, field-tested solutions and protocols to streamline your purification workflow and ensure the integrity of your silylated molecules.

The Double-Edged Sword of Silylation

Silylation is a widely adopted method to protect hydroxyl, amino, and carboxyl groups in organic synthesis. The introduction of a silyl ether enhances a molecule's volatility and thermal stability, which is advantageous for analyses like gas chromatography.[1][2] However, the purification of these modified compounds is often a delicate process. The stability of silyl ethers is a function of the steric bulk of the substituents on the silicon atom and the pH of their environment, rendering them susceptible to hydrolysis during aqueous workups and chromatography.[3] Furthermore, residual silylating agents and byproducts such as siloxanes can complicate separation, often co-eluting with the desired product.

This guide offers a structured approach to troubleshoot these common purification hurdles and presents robust methodologies for the successful isolation of your target silylated compounds.

Part 1: Troubleshooting Guide

This section addresses specific issues encountered during the purification of silylated organic compounds in a practical question-and-answer format.

Question 1: My silylated compound is degrading on the silica gel column. What is causing this and how can I prevent it?

Answer:

The inherent acidity of standard silica gel is a primary culprit for the hydrolysis of silyl ethers during column chromatography. The silanol groups (Si-OH) on the silica surface can act as proton donors, catalyzing the cleavage of the O-Si bond. This is particularly problematic for less sterically hindered silyl ethers, such as trimethylsilyl (TMS) ethers.[4][5]

Underlying Cause: The degradation mechanism involves the protonation of the ether oxygen, making it a better leaving group. This is followed by a nucleophilic attack from water or another protic solvent, which regenerates the alcohol and forms a silanol (R₃SiOH). The silanol can then dimerize to yield a disiloxane (R₃Si-O-SiR₃).

Solutions:

• Neutralize the Silica Gel: A common and effective strategy is to neutralize the silica gel before packing the column. This can be achieved by preparing a slurry of the silica in your eluent system containing a non-nucleophilic base, typically 1-3% triethylamine (Et₃N).[6][7]

• Utilize Deactivated Silica: Commercially available deactivated or neutral silica gel is an excellent alternative. This type of silica has been treated to minimize the number of acidic silanol sites on its surface.

• Consider Alternative Stationary Phases: Alumina (neutral or basic) can be used as a substitute for silica gel. However, it's important to be aware that alumina may introduce different reactivity issues.

• Ensure Anhydrous Conditions: The presence of water will significantly accelerate the hydrolysis of silyl ethers on an acidic stationary phase. Always use anhydrous solvents for your chromatography.

Experimental Protocol: Neutralizing Silica Gel for Flash Chromatography

• Prepare your chosen eluent system (e.g., 9:1 Hexane:Ethyl Acetate).

• Add triethylamine to the eluent to a final concentration of 1-2% (v/v).

• Create a slurry of the silica gel in this neutralized eluent.

• Pack the column with the neutralized silica slurry.

• Run the chromatography using the same neutralized eluent.[6][8]

Question 2: I'm struggling to separate my desired silylated product from byproducts like disiloxanes. How can I achieve better separation?

Answer:

Co-elution of the desired product with silylation byproducts is a common challenge because these byproducts often have similar polarities. Disiloxanes and unreacted silylating agents are frequent offenders.

Solutions:

• Optimize the Solvent System: A systematic approach using thin-layer chromatography (TLC) is essential. Experiment with various solvent systems of differing polarities to find the optimal conditions for separation. Sometimes, a less polar eluent can provide better resolution between your product and nonpolar byproducts.

• Strategic Aqueous Workup: A well-planned aqueous workup prior to chromatography can remove a significant amount of byproducts. A mild wash with a solution like saturated ammonium chloride can help to quench and remove unreacted silylating agents.

• Chemical Scavenging: The addition of a scavenger can be effective. For instance, a small amount of methanol can react with excess silylating agent, converting it into a more polar and easily separable compound.

• Alternative Purification Methods: If column chromatography proves ineffective, consider other techniques:

  • Distillation: For thermally stable and volatile compounds, distillation (including Kugelrohr for smaller scales) can be a highly efficient purification method.[9]

  • Recrystallization: If your product is a solid, recrystallization can be an excellent choice for achieving high purity.[10]

Table 1: Troubleshooting Co-elution of Silylated Compounds

Issue	Likely Cause	Recommended Action
Product and byproduct have similar Rf values on TLC.	Insufficient polarity difference.	Systematically screen different TLC solvent systems. Consider using a gradient elution for your column chromatography.
Streaking of spots on the TLC plate.	The sample is too concentrated or interacting too strongly with the stationary phase.	Dilute the sample. Add a small amount of a more polar solvent to your spotting solvent.
A large byproduct peak is observed.	The silylation reaction is incomplete, or a large excess of the silylating agent was used.	Optimize the reaction conditions to ensure completion. Use a minimal excess of the silylating agent.

Question 3: My purified silylated compound is unstable and degrades during storage. What are the best practices for storing these compounds?

Answer:

The stability of silylated compounds can vary significantly, depending on the steric bulk of the silyl group and the presence of any acidic or basic impurities.

Best Practices for Storage:

• Anhydrous and Inert Conditions: Store the compound under an inert atmosphere, such as argon or nitrogen, and in a desiccator to protect it from moisture.[11]

• Aprotic Solvents: If storing in solution, use anhydrous aprotic solvents.

• Neutral Glassware: Avoid storing silylated compounds in glassware that has been cleaned with strong acids or bases and not thoroughly neutralized.

• Low Temperature: Storing at low temperatures, such as in a freezer at -20°C, will slow down potential degradation.

• Purity is Key: Ensure the compound is free of any acidic or basic contaminants that could catalyze desilylation. If necessary, re-purify a small amount before use.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which silyl protecting group should I choose to minimize purification challenges?

The selection of the silyl protecting group is a critical decision that should take into account the entire synthetic pathway, including the final purification steps.

• Trimethylsilyl (TMS): This group is very labile and prone to hydrolysis, making it suitable for in-situ protection or when an easily removable group is required.[4][5] Purification of TMS-protected compounds can be challenging.

• Triethylsilyl (TES): More stable than TMS, TES offers a good balance of stability and ease of removal for many applications.[12]

• tert-Butyldimethylsilyl (TBDMS or TBS): A robust and widely used protecting group, TBDMS is significantly more stable to hydrolysis and chromatography than TMS or TES, which generally simplifies purification.[3][12]

• tert-Butyldiphenylsilyl (TBDPS): Even more sterically hindered and stable than TBDMS, TBDPS is often employed when very harsh reaction conditions are necessary elsewhere in the synthesis.[3][13]

Q2: Can I use reverse-phase chromatography for the purification of my silylated compound?

Yes, reverse-phase chromatography (e.g., with a C18 column) can be a very effective method for purifying silylated compounds, particularly if they are not well-suited for normal-phase chromatography.[14][15][16] In reverse-phase chromatography, separation is based on hydrophobicity. Since silylation increases the lipophilicity of a molecule, the product will likely be well-retained on a C18 column. The mobile phase is typically a mixture of water and an organic solvent like acetonitrile or methanol. It is crucial to control the pH of the mobile phase to prevent desilylation.

Q3: How can I monitor my column chromatography fractions if my silylated compound is not UV-active?

For compounds that lack a UV chromophore, several alternative methods can be used to monitor the fractions:

• Thin-Layer Chromatography (TLC) with Staining: This is the most common approach. A small amount of each fraction is spotted on a TLC plate, which is then developed and visualized using a chemical stain.[17][18][19][20]

  • Potassium Permanganate (KMnO₄) Stain: A good general-purpose stain for organic compounds.[19]

  • Ceric Ammonium Molybdate (CAM) Stain: Another versatile staining agent.

  • Vanillin Stain: Useful for a broad range of functional groups.[10]

• Iodine Chamber: Exposing the TLC plate to iodine vapor can visualize many organic compounds.[18][19][21]

• Refractive Index (RI) Detector: If you are using an HPLC system, an RI detector can be used to monitor the elution of non-UV active compounds.

• Evaporative Light Scattering Detector (ELSD): This is another excellent detection method for non-volatile, non-UV active compounds.

Visualization of the Purification Workflow

The following diagram outlines a typical workflow for the purification of a silylated organic compound, from the initial workup to the final characterization and storage.

Caption: A typical workflow for the purification of silylated compounds.

References

• BenchChem Technical Support Team. (2025). Silyl Ether Protecting Groups: A Comparative Guide to Stability in Acidic and Basic Media. Benchchem.
• Caldwell, K. A., & Tappel, A. L. (1968). Separation by gas-liquid chromatography of silylated derivatives of some sulfo- and selenoamino acids and their oxidation products.
• University of Rochester, Department of Chemistry.
• SiliCycle.
• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column.
• White, J. D., & Carter, R. G. (n.d.).
• Chem-Station International Edition. (2014, March 8). Silyl Protective Groups.
• Gelest. Silyl Groups - Technical Library.
• Changfu Chemical.
• Wikipedia.
• Chemistry For Everyone. (2025, March 14). How To Neutralize Silica Gel? [Video]. YouTube.
• Crich, D. (2017). Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Beilstein Journal of Organic Chemistry, 13, 95–110.
• Thin Layer Chrom
• SiliCycle. Working with reversed-phases.
• Alcohol Protecting Groups.
• Hydroxyl Protecting Groups.
• Brinker, C. J. (1988). Hydrolysis and condensation of silicates: Effects on structure. Journal of Non-Crystalline Solids, 100(1-3), 31–50.
• Wikipedia.
• Caldwell, K. A., & Tappel, A. L. (1968).
• Little, J. L. (2014).
• White, J. D., & Carter, R. G. (n.d.).
• Li, J., & Carr, P. W. (2006). Reducing residual silanol interactions in reversed-phase liquid chromatography - Thermal treatment of silica before derivatization.
• Gelest. Deprotection of Silyl Ethers - Technical Library.
• Regis Technologies.
• Bibel, M. (2025, March 9).
• Tosoh Bioscience.
• Sigma-Aldrich.
• Furlong, M. A., et al. (2002). Comparison of methods for extraction, storage, and silylation of pentafluorobenzyl derivatives of carbonyl compounds and multi-functional carbonyl compounds. Analytical and Bioanalytical Chemistry, 373(4-5), 324–332.
• Nichols, L. (2022, April 7). 2.
• Reddit. (2025, July 6). Advice on neutralising silica gel for column chromatography of sensitive compounds? r/Chempros.
• EPFL.
• Labster.
• Prodinger, S., et al. (2018). Silylated Zeolites With Enhanced Hydrothermal Stability for the Aqueous-Phase Hydrogenation of Levulinic Acid to γ-Valerolactone. Frontiers in Chemistry, 6, 536.
• ResearchGate. (2019, January 14). How can I isolate non polar/very less polar UV inactive compounds?.
• Dutkiewicz, M., et al. (2021). Selective Ruthenium-Catalysed Functionalisation Reactions and ROMP of exo-Norbornene-Based Organosilicon Boronic Esters. Molecules, 26(16), 4945.
• Armarego, W. L. F., & Chai, C. L. L. (2012).
• Purification Techniques in Organic Chemistry: A Comprehensive Guide. (2025, June 16).
• EMU Physics Department. (2023, July 4).
• University of Rochester, Department of Chemistry.

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Technical Support Center: Managing Low Reactivity of Aryl Halides in Cross-Coupling Reactions

Welcome to the technical support center for cross-coupling reactions. As a Senior Application Scientist, I understand that navigating the challenges of unreactive substrates, particularly aryl chlorides, can be a significant hurdle in your research. This guide is designed to provide you with in-depth troubleshooting strategies, answers to frequently asked questions, and reliable protocols to help you overcome these obstacles and achieve successful couplings.

Section 1: Understanding the Root Cause: The Challenge of Oxidative Addition

The success of most palladium-catalyzed cross-coupling reactions hinges on a three-step catalytic cycle: oxidative addition, transmetalation, and reductive elimination. For unreactive aryl halides, the very first step—oxidative addition—is often the rate-limiting bottleneck.[1][2] During this step, the active Pd(0) catalyst inserts into the carbon-halogen (C-X) bond of the aryl halide, forming a Pd(II) intermediate.[3][4]

The low reactivity of certain aryl halides, especially aryl chlorides, stems from the high bond dissociation energy of the C-Cl bond compared to C-Br or C-I bonds.[5] This makes the C-Cl bond significantly harder to break, thus slowing down or completely stalling the catalytic cycle.

dot graph "Catalytic_Cycle" { layout=circo; rankdir="TB"; node [shape=box, style="filled", fontname="Arial"]; edge [fontname="Arial"];

// Define nodes Pd0 [label="Pd(0)L_n", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ArPdX [label="Ar-Pd(II)L_n-X", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ArPdR [label="Ar-Pd(II)L_n-R'", fillcolor="#FBBC05", fontcolor="#202124"]; ArR [label="Ar-R' (Product)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Define edges (reactions) Pd0 -> ArPdX [label="Oxidative Addition \n(+ Ar-X)\n\nRATE-LIMITING STEP\nfor Aryl Chlorides", labelfontcolor="#EA4335", color="#EA4335"]; ArPdX -> ArPdR [label="Transmetalation \n(+ R'-M)", color="#202124"]; ArPdR -> ArR [label="Reductive Elimination", color="#202124"]; ArR -> Pd0 [style=invis]; // for layout ArPdR -> Pd0 [label=" ", style=dashed, arrowhead=none]; ArPdX -> Pd0 [label=" ", style=dashed, arrowhead=none];

// Invisible edges for layout {rank=same; Pd0; ArR;} {rank=same; ArPdX; ArPdR;} } caption { label="Figure 1: Palladium Catalytic Cycle." fontsize=10 }

Key Factors Influencing Aryl Halide Reactivity:

• The Halide (X): Reactivity follows the trend: I > Br >> Cl.[4][5][6] Aryl iodides are the most reactive, while aryl chlorides are the least.[5]

• Electronic Effects: Electron-withdrawing groups on the aryl ring make the C-X bond more susceptible to cleavage by the nucleophilic Pd(0) catalyst, thereby increasing the rate of oxidative addition.[1][7] Conversely, electron-rich aryl halides are particularly challenging substrates.[8][9]

• Steric Hindrance: Bulky groups near the C-X bond (ortho-substituents) can sterically hinder the approach of the palladium catalyst, slowing the reaction.[10]

Table 1: Relative Reactivity of Aryl Halides

Halide Type	C-X Bond Energy (kcal/mol)	General Reactivity	Typical Conditions
Aryl Iodide	~65	Very High	Mild conditions, often room temperature.[5]
Aryl Bromide	~81	High	Mild to moderate heating often required.[5]
Aryl Chloride	~96	Low	Requires specialized, highly active catalysts and often elevated temperatures.[11][12]
Aryl Triflate	N/A	High	Reactivity is comparable to or slightly less than aryl bromides.[5]

Section 2: Troubleshooting Guide

This section addresses common issues encountered when working with unreactive aryl halides.

Issue 1: My reaction shows little to no conversion.

This is the most common problem and usually points to a failure in the oxidative addition step.

Question: I've set up my Suzuki reaction with 4-chloroanisole, but after several hours at 80 °C, I only see starting material. What's wrong?

Answer: 4-chloroanisole is an electron-rich, unreactive aryl chloride, which represents a worst-case scenario for oxidative addition.[9] Your standard catalyst system is likely not active enough.

Troubleshooting Steps:

• Assess Your Catalyst System: Traditional palladium catalysts like Pd(PPh₃)₄ are often ineffective for aryl chlorides.[11][12] You need a more potent system.

  • Solution: Switch to a catalyst system known for activating aryl chlorides. This involves using a stable Pd precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) combined with a specialized ligand.

• Choose the Right Ligand: The ligand is the most critical component for activating unreactive aryl halides. The key is to increase the electron density on the palladium center, which makes it more nucleophilic and better able to break the strong C-Cl bond.[7]

  • Solution: Employ bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs).

    • Biaryl Phosphines (e.g., SPhos, XPhos, RuPhos): These are the gold standard for many challenging couplings. Their steric bulk promotes the final reductive elimination step, while their electron-donating nature facilitates oxidative addition.[2]

    • N-Heterocyclic Carbenes (NHCs) (e.g., IPr, SIPr): These are very strong electron donors and are highly effective for coupling sterically hindered or electron-rich aryl chlorides.[13][14]

• Evaluate the Base and Solvent: The base plays a crucial role in the transmetalation step and can influence catalyst activity.[3]

  • Solution: For Suzuki couplings of aryl chlorides, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker ones like Na₂CO₃. Aprotic polar solvents like dioxane, THF, or toluene are commonly used.[2] For Buchwald-Hartwig aminations, a strong, non-nucleophilic base like NaOtBu or LHMDS is typically required.[13]

• Increase Reaction Temperature: While not always ideal, increasing the temperature can provide the necessary energy to overcome the activation barrier for oxidative addition.

  • Solution: Cautiously increase the temperature in 10-20 °C increments. Monitor for potential catalyst decomposition or side product formation.

dot graph "Troubleshooting_Flowchart" { graph [rankdir="TB", splines=ortho]; node [shape=box, style="filled", fontname="Arial"];

// Nodes Start [label="Reaction Failed\n(Low/No Conversion)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Check_Catalyst [label="Is the catalyst system\nactive for aryl chlorides?\n(e.g., Pd(PPh3)4)", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; Upgrade_Ligand [label="ACTION: Switch to a bulky,\nelectron-rich ligand\n(e.g., Buchwald ligands, NHCs)", fillcolor="#FBBC05", fontcolor="#202124"]; Check_Base [label="Is the base strong enough?\n(e.g., Na2CO3)", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; Upgrade_Base [label="ACTION: Use a stronger base\n(e.g., K3PO4, NaOtBu)", fillcolor="#FBBC05", fontcolor="#202124"]; Check_Temp [label="Is the temperature high enough?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; Increase_Temp [label="ACTION: Increase temperature\n(monitor for decomposition)", fillcolor="#FBBC05", fontcolor="#202124"]; Success [label="Successful Reaction", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Check_Catalyst; Check_Catalyst -> Upgrade_Ligand [label="No"]; Upgrade_Ligand -> Check_Base; Check_Catalyst -> Check_Base [label="Yes"]; Check_Base -> Upgrade_Base [label="No"]; Upgrade_Base -> Check_Temp; Check_Base -> Check_Temp [label="Yes"]; Check_Temp -> Increase_Temp [label="No"]; Increase_Temp -> Success; Check_Temp -> Success [label="Yes"]; } caption { label="Figure 2: Troubleshooting Decision Tree." fontsize=10 }

Issue 2: My reaction mixture turns black and stalls.

Question: I'm trying a Sonogashira coupling with an aryl chloride. The reaction starts, but then the solution turns black and the reaction stops. What is happening?

Answer: The formation of a black precipitate, known as "palladium black," is a classic sign of catalyst decomposition.[5] The active Pd(0) species has aggregated and precipitated out of solution, effectively killing your reaction. This often happens under harsh conditions (high temperatures) required for unreactive substrates.

Troubleshooting Steps:

• Improve Ligand Protection: A robust ligand is needed to stabilize the Pd(0) center and prevent aggregation.

  • Solution: Ensure you are using a ligand that is both sterically bulky and a strong electron donor. The ligand should remain coordinated to the palladium center throughout the catalytic cycle. For Sonogashira reactions, specific phosphine ligands can enable copper-free conditions, which can sometimes be milder.[15]

• Check Reagent and Solvent Purity: Impurities can poison the catalyst. Oxygen is a known culprit that can lead to catalyst oxidation and decomposition.[5]

  • Solution: Use high-purity, degassed solvents. Ensure your reaction is run under a strictly inert atmosphere (argon or nitrogen).[5] Purify starting materials if their quality is questionable.

• Lower the Temperature (If Possible): High heat accelerates catalyst decomposition.

  • Solution: If you've already optimized your catalyst system (ligand, base), try to find the lowest effective temperature. It's better to run a reaction for 24 hours at 90 °C than for 2 hours at 130 °C if the higher temperature kills the catalyst.

Issue 3: I'm getting significant side products, especially hydrodehalogenation.

Question: In my Kumada coupling of a sterically hindered aryl chloride, I'm getting a good amount of the corresponding arene (the product of replacing Cl with H) instead of my desired biaryl product. How do I stop this?

Answer: Hydrodehalogenation (or proto-dehalogenation) is a common side reaction, especially with electron-rich aryl halides and under conditions that may generate palladium hydride species.[2][16] Sources of the hydride can include the solvent (e.g., alcohols), the base, or impurities like water.[16]

Troubleshooting Steps:

• Scrutinize Your Reagents and Solvents:

  • Solution: Use anhydrous solvents (e.g., dioxane, toluene) and dry your base thoroughly. Avoid alcohol solvents if hydrodehalogenation is a problem. Ensure your Grignard reagent (for Kumada coupling) or boronic acid (for Suzuki coupling) is of high quality.

• Optimize the Base: Some bases are more prone to promoting side reactions.

  • Solution: For Suzuki reactions, switch from alkoxide bases (e.g., NaOtBu) to carbonate or phosphate bases (K₃PO₄, Cs₂CO₃) if you see this side product.[2]

• Accelerate the Desired Reaction: The faster your desired cross-coupling occurs, the less time there is for side reactions.

  • Solution: Use a more active ligand or a slightly higher catalyst loading to speed up the productive catalytic cycle, outcompeting the hydrodehalogenation pathway.

Section 3: Frequently Asked Questions (FAQs)

Q1: Why are aryl chlorides so much less reactive than aryl bromides or iodides? A: It comes down to bond strength. The carbon-chlorine bond is significantly stronger (and shorter) than the carbon-bromine or carbon-iodine bond. Breaking this bond in the crucial oxidative addition step requires a much higher activation energy, making the overall reaction slower.[11][12]

Q2: How do I choose the right ligand for my unreactive aryl halide? A: The best ligands for activating aryl chlorides are both bulky and electron-rich .

• Electron-rich: Donating electron density to the palladium center makes it more "eager" to insert into the C-Cl bond.[7]

• Bulky: Steric bulk helps to promote the final, product-releasing reductive elimination step and often stabilizes the active catalyst species.

• Examples: Buchwald's biaryl phosphine ligands (SPhos, XPhos) and N-heterocyclic carbenes (NHCs) are excellent choices.[2][13][17]

Q3: What is the role of the base, and which one should I use? A: The base's primary role is to facilitate the transmetalation step (e.g., by activating the boronic acid in a Suzuki reaction).[3] For difficult couplings with aryl chlorides, a stronger base is often needed to ensure this step is not rate-limiting.

• For Suzuki: K₃PO₄, K₂CO₃, Cs₂CO₃ are excellent choices.

• For Buchwald-Hartwig: NaOtBu, KOtBu, or LHMDS are standard.[13]

• For Sonogashira: An amine base like Et₃N or DIPA is typically used.[4]

Q4: Can I use a "ligandless" protocol for my aryl chloride? A: While some "ligandless" or Pd/C-catalyzed couplings of activated aryl chlorides (those with strong electron-withdrawing groups) have been reported, they are generally not effective for unactivated or electron-rich aryl chlorides.[18][19] These challenging substrates almost always require a specialized ligand to achieve good yields.[11]

Q5: My substrate is sterically hindered. What should I do? A: Steric hindrance can inhibit both oxidative addition and reductive elimination.

• For hindered aryl halides: Use a ligand that is also very bulky, such as XPhos or tBuXPhos. This can sometimes create a favorable steric interaction that promotes the desired reaction.[8][20] Nickel catalysts are sometimes more effective than palladium for forming sterically congested C-C bonds in Kumada couplings.[10][21]

• For hindered coupling partners: The same principle applies. A bulky ligand can help force the two sterically demanding partners together in the reductive elimination step.

Q6: I'm seeing significant hydrodehalogenation. How can I minimize it? A: This side reaction occurs when the aryl-palladium intermediate reacts with a hydrogen source instead of the desired coupling partner.[16]

• Minimize Hydrogen Sources: Use anhydrous, aprotic solvents (like toluene or dioxane) and ensure your reagents are dry. Avoid alkoxide bases if possible.[2]

• Increase Reaction Rate: Use a more active catalyst system (e.g., a more electron-rich ligand) to accelerate the desired cross-coupling, making it kinetically favored over the side reaction.[2]

Section 4: Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of an Unreactive Aryl Chloride

This protocol is a starting point for a challenging substrate like an electron-rich or sterically hindered aryl chloride.

Reagents & Equipment:

• Aryl Chloride (1.0 mmol, 1.0 equiv)

• Arylboronic Acid (1.2-1.5 mmol, 1.2-1.5 equiv)

• Palladium Precatalyst (e.g., Pd(OAc)₂, 1-2 mol%)

• Ligand (e.g., SPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 mmol, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane or Toluene, ~0.2 M)

• Schlenk flask or sealed vial, magnetic stirrer, heating block, inert atmosphere (Argon or Nitrogen)

Step-by-Step Methodology:

• Vessel Preparation: To a dry Schlenk flask or vial equipped with a magnetic stir bar, add the aryl chloride (1.0 mmol), arylboronic acid (1.2 mmol), and potassium phosphate (K₃PO₄, 3.0 mmol).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium acetate (Pd(OAc)₂, 0.02 mmol) and the SPhos ligand (0.04 mmol).

• Solvent Addition: Add the anhydrous, degassed toluene (5 mL) via syringe.

• Degassing (Crucial): Seal the vessel and degas the reaction mixture thoroughly. This can be done by bubbling argon through the solution for 10-15 minutes or by subjecting it to three freeze-pump-thaw cycles.[2]

• Reaction: Place the sealed vessel in a preheated heating block at 100-110 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS. Check for the disappearance of the limiting aryl chloride starting material.

• Workup: Once the reaction is complete, cool it to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

References

• ChemInform Abstract: Activation of Aryl Chlorides for Suzuki Cross-Coupling by Ligandless, Heterogeneous Palladium. (n.d.).
• Cobalt-Catalyzed Kumada Coupling Forming Sterically Encumbered C–C Bonds. (2022).
• Studies of the oxidative addition of aryl halides to monodentate... (n.d.).
• Metal-Catalyzed Cross-Coupling Reactions. (n.d.). ChemTalk.
• Oxidative Addition of Aryl Halides to a Triphosphine Ni(0) Center to Form Pentacoordinate Ni(II) Aryl Species. (2020).
• Oxidative Addition of Polar Reagents. (2022). Chemistry LibreTexts.
• Mapping the mechanisms of oxidative addition in cross-coupling reactions catalysed by phosphine-lig
• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. (n.d.).
• A Bulky and Electron-Rich N-Heterocyclic Carbene–Palladium Complex... (2021).
• Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling... (2008). Organic Chemistry Portal.
• Oxidative Addition of Aryl and Alkyl Halides to a Reduced Iron Pincer Complex. (n.d.). PMC.
• Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Trifl
• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. (n.d.). University of Windsor.
• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. (n.d.).
• Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. (2014).
• Palladium‐Catalyzed Coupling Reactions of Aryl Chlorides. (n.d.).
• Troubleshooting low reactivity in Sonogashira coupling reactions. (n.d.). Benchchem.
• Kumada Coupling of Aryl and Vinyl Tosylates under Mild Conditions. (n.d.).
• how to avoid dehalogenation side reactions in Suzuki coupling. (n.d.). Benchchem.
• Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling... (n.d.).
• Aryl Halide Cross-Coupling via Formate-Mediated Transfer Hydrogen
• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. (n.d.). Royal Society of Chemistry.
• Buchwald–Hartwig amin
• Heck Reaction. (n.d.). Organic Chemistry Portal.
• Palladium-Catalyzed Cross-Coupling of Aryl Chlorides with Arylsilatranes. (n.d.).
• Sonogashira Coupling. (n.d.). NROChemistry.
• Palladium/Phosphite Catalyst Systems for Efficient Cross Coupling of Aryl Bromides and Chlorides with Phenylboronic Acid. (n.d.).
• Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. (n.d.). Royal Society of Chemistry.
• A new efficient palladium catalyst for Heck reactions of deactiv
• Sonogashira Coupling. (2020). YouTube.
• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. (2019). Royal Society of Chemistry.
• Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species: A Possible and Facile Method. (2023). NIH.
• Heck reaction. (n.d.). Wikipedia.
• Intramolecular Heck Reaction of Unactivated Alkyl Halides. (n.d.).
• Copper-Free Heck–Cassar–Sonogashira and Suzuki–Miyaura Reactions of Aryl Chlorides: A Sustainable Approach. (n.d.).
• Sonogashira Coupling. (2024). Chemistry LibreTexts.
• Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. (n.d.). MDPI.
• Heck Reaction. (2023). Chemistry LibreTexts.
• Sonogashira Coupling. (n.d.). Organic Chemistry Portal.
• Highly Active Catalysts for the Suzuki Coupling of Aryl Chlorides. (n.d.).
• Overcoming Halide Inhibition of Suzuki–Miyaura Couplings with Biaryl Monophosphine-Based Catalysts. (2019).
• Cross-Coupling of Aryl Halides and Allyl Acetates with Arylboron Reagents in Water Using an Amphiphilic Resin-Supported Palladium Catalyst. (n.d.).
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. (n.d.). NIH.
• Cross-coupling reactions of unactiv
• Catalysis of Cross-Coupling and Homocoupling Reactions of Aryl Halides Utilizing Ni(0), Ni(I), and Ni(II) Precursors... (2017).
• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates... (n.d.).

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Metal-Catalyzed Cross-Coupling Reactions | ChemTalk [chemistrytalk.org]
• 4. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
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• 8. Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling of Aryl Halides and Aryl Grignards [organic-chemistry.org]
• 9. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
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• 16. pubs.acs.org [pubs.acs.org]
• 17. Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 19. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]
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• 21. pubs.acs.org [pubs.acs.org]

Technical Support Center: Strategies to Prevent Premature Desilylation

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and frequently asked questions to address the common challenge of premature desilylation during chemical reactions. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of premature desilylation?

Premature desilylation, the unintended cleavage of a silyl ether protecting group, is a frequent impediment in multi-step organic synthesis. The susceptibility of the silicon-oxygen bond to cleavage is the root cause, and this is primarily initiated by:

• Acidic Conditions: Even trace amounts of acid can protonate the ether oxygen, making the silicon atom more electrophilic and susceptible to nucleophilic attack by solvent molecules or other nucleophiles present in the reaction mixture.[1][2]

• Basic Conditions: Strong bases can promote the cleavage of silyl ethers, particularly those with less steric bulk around the silicon atom.[1]

• Fluoride Ions: Fluoride has a remarkably high affinity for silicon, and the formation of the strong Si-F bond is a powerful driving force for silyl ether cleavage.[2][3] Reagents like tetrabutylammonium fluoride (TBAF) are potent desilylating agents and must be used with intention.[3]

• Lewis Acids: Lewis acids can coordinate to the oxygen atom of the silyl ether, activating it towards nucleophilic attack and subsequent cleavage.

• Nucleophiles: Certain nucleophiles can directly attack the silicon atom, leading to the displacement of the alcohol.

Q2: How does the choice of silyl protecting group influence its stability?

The stability of a silyl ether is directly proportional to the steric hindrance around the silicon atom. Bulky substituents on the silicon atom physically obstruct the approach of attacking species, thereby enhancing the protecting group's robustness.[1][4]

The general order of stability for commonly used silyl ethers is as follows:

TMS < TES < TBDMS < TIPS < TBDPS [1]

• Trimethylsilyl (TMS): Highly labile and can be cleaved under very mild acidic conditions, sometimes even during aqueous workup or chromatography on silica gel.[4]

• Triethylsilyl (TES): Offers slightly more stability than TMS.

• tert-Butyldimethylsilyl (TBDMS or TBS): A workhorse protecting group, providing a good balance of stability and ease of removal. It is significantly more stable than TMS and TES.[1][4]

• Triisopropylsilyl (TIPS): The three bulky isopropyl groups provide substantial steric protection, making it very stable to a wide range of reaction conditions.[1]

• tert-Butyldiphenylsilyl (TBDPS): The combination of a bulky tert-butyl group and two phenyl groups offers exceptional stability, particularly towards acidic conditions.[1]

Troubleshooting Guides

Scenario 1: Desilylation observed during an acidic reaction or workup.

Problem: You are performing a reaction under acidic conditions (e.g., ketal deprotection, acid-catalyzed rearrangement) and observing significant loss of your silyl ether.

Troubleshooting Steps:

• Assess the Silyl Group's Robustness: If you are using a labile group like TMS, it is likely to be cleaved.

  • Solution: For future syntheses, select a more sterically hindered silyl group such as TBDMS, TIPS, or TBDPS, depending on the required stability.[1]

• Modify Reaction Conditions:

  • Use a Milder Acid: Can you achieve the desired transformation with a weaker acid or a buffered system? For example, using pyridinium p-toluenesulfonate (PPTS) instead of neat p-toluenesulfonic acid (TsOH) can sometimes provide the necessary acidity without cleaving robust silyl ethers.

  • Lower the Temperature: Acid-catalyzed desilylation is often temperature-dependent. Running the reaction at a lower temperature may slow down the desired reaction but can significantly inhibit the undesired desilylation.

  • Reduce Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to minimize the exposure of the product to acidic conditions.

• Aqueous Workup Modifications:

  • Use a Buffered Wash: Instead of a plain water wash, use a mildly basic solution like saturated sodium bicarbonate (NaHCO₃) to neutralize any residual acid before it can cause desilylation.

  • Minimize Contact Time: Perform extractions quickly to reduce the time your compound is in contact with the aqueous phase.

Scenario 2: Silyl ether cleavage during a reaction involving nucleophiles or bases.

Problem: Your silyl ether is being cleaved during a reaction that uses strong bases (e.g., organolithium reagents, Grignard reagents) or potent nucleophiles.

Troubleshooting Steps:

• Increase Steric Hindrance: As with acidic conditions, a bulkier silyl group (TIPS or TBDPS) will be more resistant to nucleophilic attack at the silicon center.[1]

• Temperature Control: Many organometallic reactions can be performed at low temperatures (e.g., -78 °C). At these temperatures, the rate of desilylation is often significantly reduced.

• Choice of Base/Nucleophile:

  • Consider a Milder Base: If applicable, explore the use of less nucleophilic bases. For example, lithium diisopropylamide (LDA) is a strong but sterically hindered base that is less likely to attack a bulky silyl ether compared to smaller alkyllithiums.

  • Inverse Addition: If the nucleophile is also the cause of desilylation, consider adding your silyl-protected substrate to the nucleophile solution (inverse addition) to maintain a low concentration of the substrate and minimize side reactions.

Scenario 3: Unintended desilylation during purification by silica gel chromatography.

Problem: You have successfully performed your reaction, but the silyl ether is being cleaved during column chromatography.

Troubleshooting Steps:

• Neutralize the Silica Gel: Commercial silica gel can be slightly acidic. This acidity is often sufficient to cleave acid-labile silyl ethers.

  • Protocol for Neutralization: Prepare a slurry of your silica gel in the desired eluent system and add a small amount of a non-nucleophilic base, such as triethylamine (~1% v/v). After stirring, pack the column as usual. This will neutralize the acidic sites on the silica surface.

• Modify the Eluent System:

  • Avoid Protic Solvents: If possible, avoid using protic solvents like methanol in your eluent, as they can facilitate acid-catalyzed desilylation on the silica surface.

  • Buffer the Eluent: If a protic solvent is necessary, add a small amount of triethylamine to the eluent mixture to maintain basic conditions and prevent cleavage.

• Alternative Purification Methods:

  • Use a Different Stationary Phase: Consider using neutral alumina or a C18-functionalized silica gel for your chromatography, as these are less acidic than standard silica gel.

  • Non-Chromatographic Purification: If possible, explore other purification techniques such as recrystallization or distillation to avoid contact with silica gel altogether.

Data Presentation

Table 1: Relative Stability of Common Silyl Ethers

This table provides a quantitative comparison of the relative rates of hydrolysis for common silyl ethers under acidic and basic conditions. This data is invaluable for selecting the appropriate protecting group for a given synthetic step.

Silyl Ether	Abbreviation	Relative Rate of Acidic Hydrolysis	Relative Rate of Basic Hydrolysis
Trimethylsilyl	TMS	1	1
Triethylsilyl	TES	64	10-100
tert-Butyldimethylsilyl	TBDMS/TBS	20,000	~20,000
Triisopropylsilyl	TIPS	700,000	100,000
tert-Butyldiphenylsilyl	TBDPS	5,000,000	~20,000

Data compiled from various sources, including[1]. Rates are relative to TMS.

Experimental Protocols

Protocol 1: General Procedure for Protecting a Primary Alcohol with TBDMSCl

This protocol describes a standard procedure for the protection of a primary alcohol using tert-butyldimethylsilyl chloride, a common and robust silyl ether.

• Dissolve the alcohol (1.0 equivalent) in anhydrous dimethylformamide (DMF).

• Add imidazole (2.5 equivalents) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Quench the reaction by adding water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the product by flash column chromatography if necessary.

Visualizations

Mechanisms of Desilylation

Understanding the mechanisms of desilylation is key to predicting and preventing unwanted cleavage.

Caption: Mechanisms of silyl ether cleavage.

Troubleshooting Workflow for Premature Desilylation

This flowchart provides a systematic approach to diagnosing and resolving issues with premature desilylation.

Caption: A troubleshooting workflow for premature desilylation.

References

• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, 2014. [Link]

• Corey, E. J.; Venkateswarlu, A. Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives. J. Am. Chem. Soc.1972 , 94 (17), 6190–6191. [Link]

• Hanessian, S.; Lavallee, P. The tert-butyldiphenylsilyl group: A new, versatile and alkali-stable protecting group for hydroxyl functions. Can. J. Chem.1975 , 53 (19), 2975–2977. [Link]

• Ogilvie, K. K.; Beaucage, S. L.; Schifman, A. L.; Theriault, N. Y.; Sadana, K. L. The synthesis of oligoribonucleotides. II. The use of silyl protecting groups in nucleoside and nucleotide chemistry. Can. J. Chem.1978 , 56 (21), 2768–2780. [Link]

• Reginato, G.; Ricci, A. Silyl Ethers in Organic Synthesis. In The Chemistry of Organic Silicon Compounds; Patai, S., Rappoport, Z., Eds.; John Wiley & Sons: Chichester, 1989; Vol. 1, pp 679–762. [Link]

• Colvin, E. W. Silicon in Organic Synthesis; Butterworth-Heinemann: London, 1981. [Link]

• Trost, B. M.; Pearson, W. H. Role of silyl ethers in synthesis. Tetrahedron Lett.1983 , 24 (27), 2695–2698. [Link]

• Cunico, R. F.; Bedell, L. The triisopropylsilyl group as a hydroxyl-protecting function. J. Org. Chem.1980 , 45 (23), 4797–4798. [Link]

• Kocienski, P. J. Protecting Groups, 3rd ed.; Georg Thieme Verlag: Stuttgart, 2004. [Link]

• Schelhaas, M.; Waldmann, H. Protecting Group Strategies in Organic Synthesis. Angew. Chem. Int. Ed. Engl.1996 , 35 (18), 2056–2083. [Link]

• Jarowicki, K.; Kocienski, P. Protecting groups. J. Chem. Soc., Perkin Trans. 11998 , 4005–4037. [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for Palladium-Catalyzed Alkynylations

Welcome to the technical support center for palladium-catalyzed alkynylations. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower your research. This guide is structured as a series of questions and answers to address the common and complex challenges encountered when optimizing palladium catalyst loading for reactions like the Sonogashira coupling.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Foundational Questions & Starting Points

Q1: I'm setting up a new Sonogashira reaction. What is a typical starting catalyst loading?

A: The catalyst loading is highly dependent on the reactivity of your substrates, particularly the aryl halide. The general reactivity trend is I > OTf > Br >> Cl.[1][2] For initial screening, a loading of 1–5 mol% of a palladium precatalyst is a common starting point for many reactions.[3]

However, for more reactive substrates like aryl iodides, you can often start much lower. Modern catalytic systems, especially those developed for process chemistry, aim for catalyst loadings in the parts-per-million (ppm) range to minimize costs and reduce residual palladium in the final product, which is critical for pharmaceutical applications.[4][5] For instance, some protocols report successful couplings with as little as 1000 ppm (0.1 mol%) or even 5-10 ppm of palladium.[4][5][6]

Key Takeaway: Start with 1-2 mol% for initial exploration with aryl bromides or less reactive substrates. For aryl iodides, you can be more aggressive and start at 0.1-0.5 mol%.

Q2: Why is everyone so focused on minimizing catalyst loading? Is it just about cost?

A: While the cost of palladium is a significant driver, especially for large-scale synthesis, it's not the only reason.[7] There are critical scientific and practical advantages to using the lowest effective catalyst concentration:

• Reduced Side Reactions: Higher catalyst concentrations can sometimes lead to an increase in side reactions, such as the formation of palladium black (catalyst decomposition) or undesired homocoupling of the alkyne (Glaser coupling).[1][8]

• Easier Purification: The lower the amount of palladium used, the lower the residual metal in your crude product. This simplifies purification, as removing trace palladium can be challenging.[4]

• Regulatory Compliance: For active pharmaceutical ingredients (APIs), regulatory bodies like the FDA have strict limits on residual palladium content.[4] Starting with a lower loading makes it easier to meet these specifications.

• Improved Sustainability: Reducing the use of a precious and rare metal like palladium is a key principle of green chemistry.[9]

Q3: My reaction is showing zero conversion. Before I even think about loading, what are the absolute first things to check?

A: When a reaction fails completely, it's crucial to systematically verify the fundamentals before tweaking parameters like catalyst loading.

• Catalyst Activity: Is your palladium source active? Pd(0) sources like Pd(PPh₃)₄ are sensitive to air and can degrade over time.[1] Pd(II) precatalysts such as PdCl₂(PPh₃)₂ are generally more stable but require in situ reduction to the active Pd(0) species to initiate the catalytic cycle.[10][11][12] Ensure your catalyst has been stored properly under an inert atmosphere.

• Inert Atmosphere: Palladium-catalyzed cross-coupling reactions are often highly sensitive to oxygen.[10] Ensure your solvent was properly degassed (e.g., via freeze-pump-thaw cycles or sparging with argon/nitrogen) and that the reaction is maintained under an inert atmosphere.[1][13] Oxygen can lead to catalyst decomposition and promotes the oxidative homocoupling of your alkyne.[13]

• Reagent Purity: Are your solvent and base anhydrous? Moisture can inhibit the reaction.[10] Is your copper(I) co-catalyst (if used) fresh? Copper(I) iodide can degrade over time.[1]

• Base Stoichiometry: An amine base is required to deprotonate the alkyne and neutralize the HX generated.[1] Ensure it is dry and used in sufficient excess (typically 2 or more equivalents).

Section 2: Troubleshooting Common Loading-Related Issues

Q4: I see a black precipitate forming in my reaction flask, and my yield is poor. What is it and how do I fix it?

A: The black precipitate is almost certainly "palladium black," which is finely divided, aggregated, and inactive palladium metal.[1][8] This indicates your active, soluble Pd(0) catalyst has decomposed and crashed out of solution. This is a very common failure mode.

Causality & Solutions:

• Cause: The catalyst is unstable under the reaction conditions. This can be due to high temperature, the presence of oxygen, or a ligand that is not robust enough to stabilize the Pd(0) center.

• Solution 1: Reduce Catalyst Loading. Counterintuitively, a lower catalyst concentration can sometimes be more stable. High local concentrations of the catalyst can promote aggregation, especially if the reaction kinetics are very fast.[8]

• Solution 2: Use a Stabilizing Ligand. The primary role of phosphine or N-heterocyclic carbene (NHC) ligands is to stabilize the palladium center and prevent this aggregation.[14][15] If you are using a "ligandless" source like Pd(OAc)₂, adding a ligand like PPh₃ is essential. If you are already using a ligand, you may need a more sterically bulky and/or electron-rich one (e.g., Buchwald-type ligands) to provide greater stability.[13]

• Solution 3: Control the Temperature. High temperatures can accelerate catalyst decomposition. Start the reaction at a lower temperature (e.g., room temperature) and only increase it if the reaction is sluggish.[8]

• Solution 4: Ensure Rigorous Anaerobic Conditions. As mentioned, oxygen is a major culprit in catalyst decomposition.[1][8] Re-check your degassing procedure.

Q5: My reaction works, but the yield is consistently low (e.g., 40-60%). Can I improve this by simply increasing the catalyst loading?

A: While adding more catalyst might seem like an easy fix, it's often not the optimal solution and can mask underlying problems. While a modest increase (e.g., from 1 mol% to 2-3 mol%) might sometimes compensate for partial catalyst deactivation, you should first consider why the reaction is stalling.[13]

Logical Troubleshooting Flow:

• Is the Catalyst Dying? Low yield often means the catalyst is active initially but deactivates before all the starting material is consumed. This could be due to the issues described in Q4 (instability, oxygen) or impurities in your starting materials that poison the catalyst.[1]

• Is the Oxidative Addition the Problem? The first step in the catalytic cycle, oxidative addition of the aryl halide to the Pd(0) center, is often rate-limiting, especially for aryl bromides and chlorides.[2][16] If this step is too slow, the catalyst has more time to decompose.

  • Action: Instead of just increasing loading, consider switching to a more active catalytic system. Using more electron-rich and bulky ligands can significantly accelerate oxidative addition.[13] You may also need to increase the reaction temperature.[16]

• Monitor Reaction Progress: Use techniques like TLC, GC-MS, or in-situ NMR/IR to track the reaction over time.[17] Does it start fast and then stop, or is it slow from the beginning? A reaction that dies prematurely points to catalyst deactivation, whereas a consistently slow reaction points to a sluggish catalytic cycle.

Q6: I'm getting a lot of alkyne homocoupling product (Glaser coupling). How is this related to my palladium catalyst and its loading?

A: The Glaser homocoupling product arises from the copper co-catalyst, not directly from the palladium. However, its formation is intimately linked to the efficiency of the main Sonogashira cycle.

Causality & Solutions:

• Mechanism: The copper(I) co-catalyst activates the terminal alkyne to form a copper acetylide.[11] If this copper acetylide is exposed to oxygen, it can undergo oxidative dimerization to form the homocoupled product.

• The Link to Palladium: If the palladium cycle (specifically, the transmetalation step where the alkyne is transferred from copper to palladium) is slow or stalled, the concentration of the copper acetylide intermediate builds up in the reaction mixture. This increased concentration, combined with any trace oxygen, dramatically favors the undesired Glaser pathway.

• Solution 1: Go Copper-Free. The most direct way to eliminate Glaser coupling is to run a copper-free Sonogashira reaction.[1][13] These protocols rely on the palladium catalyst and a suitable base (often an amine used as the solvent) to facilitate the entire cycle.[18]

• Solution 2: Improve the Palladium Cycle Speed. If you must use copper, focus on making the palladium cycle more efficient so the copper acetylide is consumed quickly. This goes back to using more active ligands and optimizing conditions to ensure the transmetalation and reductive elimination steps are fast.

• Solution 3: Rigorous Degassing. Since oxygen is required for the oxidative homocoupling, ensuring strictly anaerobic conditions is paramount to suppressing this side reaction.[13]

Section 3: Visualizing the Process

The Sonogashira Catalytic Cycle

Understanding the catalytic cycle is essential for rational troubleshooting. The diagram below illustrates the key steps involving both the palladium and copper catalysts. A slow step at any point can lead to catalyst decomposition or side reactions.

Caption: A decision tree for troubleshooting low-yield alkynylations.

Section 4: Data & Protocols

Table 1: Typical Palladium Catalyst Loading Ranges

This table provides general guidelines for catalyst loading based on the aryl halide and the desired efficiency of the reaction. Loadings are given in both mole percent (mol%) and parts per million (ppm) relative to the limiting reagent.

Aryl Halide (Ar-X)	Reactivity	Standard Screening (mol%)	High-Efficiency / Process (ppm)	Key Considerations
Aryl Iodide (Ar-I)	Very High	0.1 - 1.0 mol%	10 - 1000 ppm	Often proceeds at room temperature. Most amenable to ultra-low catalyst loadings. [1][5]
Aryl Bromide (Ar-Br)	Moderate	1.0 - 5.0 mol%	1000 - 5000 ppm	Usually requires heating. Ligand choice is critical for good performance. [16]
Aryl Chloride (Ar-Cl)	Low	2.0 - 10.0 mol%	> 5000 ppm	Very challenging. Requires highly active catalysts with bulky, electron-rich ligands and higher temperatures. [1][2]
Aryl Triflate (Ar-OTf)	High	0.5 - 2.0 mol%	500 - 2000 ppm	Reactivity is comparable to or slightly less than aryl iodides. [1]

Experimental Protocol: Screening for Optimal Catalyst Loading

This protocol outlines a general procedure for systematically determining the lowest effective catalyst loading for a new Sonogashira coupling.

Objective: To identify the minimum catalyst loading that provides >95% conversion within a reasonable timeframe (e.g., 12-24 hours).

Materials:

• Aryl Halide (limiting reagent)

• Terminal Alkyne (1.1 - 1.2 equivalents)

• Palladium Precatalyst (e.g., PdCl₂(PPh₃)₂)

• Copper(I) Iodide (CuI)

• Amine Base (e.g., Triethylamine or Diisopropylethylamine, 2-3 equivalents)

• Anhydrous, degassed solvent (e.g., THF, DMF, or Toluene)

• Inert atmosphere glovebox or Schlenk line setup

Procedure:

• Stock Solution Preparation: To ensure accurate dispensing of small catalyst amounts, prepare a stock solution of the palladium precatalyst in the reaction solvent (e.g., 10 mg of PdCl₂(PPh₃)₂ in 10 mL of degassed THF).

• Reaction Setup: In parallel reaction vials or a multi-well plate inside a glovebox, add the aryl halide (e.g., 0.1 mmol) and a stir bar to each vial.

• Variable Catalyst Addition: Using a microsyringe, add a varying amount of the palladium stock solution to each vial to achieve the desired catalyst loadings (e.g., 2.0 mol%, 1.0 mol%, 0.5 mol%, 0.1 mol%, 0.05 mol%).

• Reagent Addition: To each vial, add the solvent, the terminal alkyne (0.11 mmol), the copper(I) iodide (typically 1.5-2x the mol% of Pd), and finally the amine base (0.2-0.3 mmol).

• Reaction Execution: Seal the vials tightly, remove them from the glovebox, and place them in a pre-heated reaction block or oil bath set to the desired temperature (e.g., 60 °C).

• Monitoring and Analysis: After a set time (e.g., 2, 6, 12, and 24 hours), take a small aliquot from each reaction vial. Quench with a small amount of water, extract with a suitable solvent (e.g., ethyl acetate), and analyze by GC-MS or LC-MS to determine the percent conversion of the starting material.

• Data Interpretation: Plot the percent conversion versus time for each catalyst loading. The optimal loading is the lowest concentration that achieves the desired conversion in an acceptable amount of time.

This systematic approach provides robust, reproducible data and prevents the inefficient, trial-and-error method of simply adding more catalyst to a failing reaction.

References

• Recent advances in NHC–palladium catalysis for alkyne chemistry: versatile synthesis and applications.Organic Chemistry Frontiers (RSC Publishing).
• Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments.MDPI.
• A Comparative Guide to the Kinetic Analysis of Sonogashira Coupling with 2-Iodothiophenol and Alternatives.Benchchem.
• Palladium-Catalyzed Direct C–H Bond Alkynylations of Heteroarenes Using gem-Dichloroalkenes.ACS Publications.
• Technical Support Center: Optimizing Catalyst Loading for Sonogashira Coupling of 1,2-Diiodoethylene.Benchchem.
• Palladium-Catalyzed Regio- and Stereoselective C–H Alkynylation of Conjugated Dienols.JACS Au.
• Palladium-Catalyzed Alkynylation.ACS Publications.
• ppm Pd-catalyzed, Cu-free Sonogashira couplings in water using commercially available catalyst precursors.National Institutes of Health (NIH).
• Troubleshooting low reactivity in Sonogashira coupling reactions.Benchchem.
• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions.Benchchem.
• Ligand-Enabled Alkynylation of C(sp 3 )−H Bonds with Palladium(II) Catalysts.ResearchGate.
• α, β-Alkynone Accelerated PPM Level Pd-Catalyzed Sonogashira Coupling Reaction.MDPI.
• Palladium-catalyzed cross-coupling reactions.Fiveable.
• Sonogashira Coupling.Chemistry LibreTexts.
• Sonogashira coupling.Wikipedia.
• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol.KAUST Repository.
• Sonogashira troubleshooting help needed.Reddit.
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design.Organic Chemistry Frontiers (RSC Publishing).
• α, β-Alkynone Accelerated PPM Level Pd-Catalyzed Sonogashira Coupling Reaction (PDF).ResearchGate.
• troubleshooting poor yields in Sonogashira reactions with halogenated anilines.Benchchem.
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm.ACS Publications.
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Technical Support Center: Workup Procedures for Removing Copper Salts from Sonogashira Reactions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals engaged in Sonogashira cross-coupling reactions. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of removing copper salt residues from your reaction mixtures. Our goal is to equip you with the knowledge to not only purify your products effectively but also to understand the underlying chemical principles for more robust and reproducible synthetic outcomes.

Troubleshooting Guide: Isolating Your Target Compound

This section is designed to address specific, practical issues you may encounter during the workup of your Sonogashira reaction.

Question: My crude product is a green or blue solid/oil. How do I remove this colored impurity?

Answer: The green or blue coloration is a tell-tale sign of residual copper salts, likely a mix of Cu(I) and oxidized Cu(II) species. These salts can co-precipitate with your product or remain dissolved in the organic phase, especially if your product has coordinating functional groups. Here’s a systematic approach to tackle this issue:

Underlying Cause: Copper(I) iodide (CuI), the typical co-catalyst, and its complexes can be challenging to remove due to their variable solubility. Exposure to air during the workup can oxidize Cu(I) to the more intensely colored Cu(II) species, which are also notoriously difficult to remove.

Recommended Protocol: Aqueous Ammonia Wash

An effective method for removing copper salts is to wash the organic layer with a dilute aqueous solution of ammonia. Ammonia forms a water-soluble tetraamminecopper(II) complex, [Cu(NH₃)₄]²⁺, which is deep blue and readily partitions into the aqueous phase.

Step-by-Step Methodology:

• After quenching the reaction, extract your product into a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer with a saturated aqueous solution of ammonium chloride (NH₄Cl). This initial wash helps to remove the bulk of the amine base and some copper salts.

• Next, wash the organic layer with a dilute (2-5%) aqueous ammonia solution. You will likely observe the aqueous layer turning a deep blue color as the copper complex forms.

• Repeat the ammonia wash until the blue color in the aqueous layer is no longer observed.

• Follow with a water wash to remove any residual ammonia.

• Finally, wash with brine to aid in the separation of the layers and dry the organic phase over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

Causality behind the choice: The formation of the stable, water-soluble tetraamminecopper(II) complex is the driving force for this purification technique. The use of ammonium chloride in the initial step can also help by forming chlorocuprate(I) complexes, which have some aqueous solubility.

Question: I've performed an aqueous workup, but my NMR still shows broad peaks, and the yield is low. Could residual copper be the culprit?

Answer: Yes, residual paramagnetic copper(II) species can cause significant line broadening in your NMR spectrum, obscuring signals and making characterization difficult. Furthermore, copper salts can interfere with chromatography, leading to product loss on the column and consequently, a lower isolated yield.

Underlying Cause: Even trace amounts of paramagnetic Cu(II) can have a dramatic effect on NMR relaxation times, leading to broad signals. In terms of yield, polar copper salts can cause your compound to streak or irreversibly bind to silica gel during column chromatography.

Recommended Protocol: Chelation with EDTA

When simple aqueous washes are insufficient, the use of a chelating agent like ethylenediaminetetraacetic acid (EDTA) is highly recommended.[1][2][3][4] EDTA is a hexadentate ligand that forms a very stable, water-soluble complex with copper ions, effectively sequestering them from your product.

Step-by-Step Methodology:

• Dissolve your crude product in an appropriate organic solvent.

• Prepare a 0.1 M aqueous solution of the disodium salt of EDTA (Na₂EDTA) and adjust the pH to ~8 with a base like sodium bicarbonate or dilute sodium hydroxide. The chelating ability of EDTA is pH-dependent, and it is most effective in slightly basic conditions.

• Wash the organic layer vigorously with the EDTA solution for 10-15 minutes. A separatory funnel is ideal for this, but for small scales, vigorous stirring in a flask followed by separation is also effective.

• Separate the layers. The copper-EDTA complex will be in the aqueous phase.

• Repeat the EDTA wash if necessary.

• Wash the organic layer with water and then brine before drying and concentrating.

Data Summary: Comparison of Workup Procedures

Workup Method	Target Impurity	Efficiency	Considerations
Water/Brine Wash	Amine salts, some Cu salts	Low to Moderate	Often insufficient for complete copper removal.
Dilute Ammonia Wash	Copper(I) and Copper(II) salts	High	Effective for most applications. Can be odorous.
EDTA Wash	Divalent metal ions (especially Cu²⁺)	Very High	Excellent for removing trace paramagnetic copper. pH-dependent.[1][5]
Chelating Resin	Metal ions	High	Can be used in a filtration setup for ease of use.[2][6]

Question: I am observing a significant amount of alkyne homocoupling (Glaser coupling) byproduct. How can I minimize this and remove the byproduct?

Answer: The formation of alkyne dimers is a common side reaction in Sonogashira couplings, promoted by the copper co-catalyst and the presence of oxygen.[7][8][9]

Underlying Cause: The copper acetylide intermediate, central to the Sonogashira catalytic cycle, can undergo oxidative dimerization in the presence of an oxidant, typically oxygen. This leads to the formation of a symmetric diyne, which can be difficult to separate from the desired product.

Minimization Strategies:

• Rigorous Inert Atmosphere: Ensure your reaction is set up under a strict inert atmosphere (argon or nitrogen). Degas your solvents and reagents thoroughly before use.[9][10]

• Copper-Free Conditions: If the homocoupling is persistent, consider a copper-free Sonogashira protocol.[11][12][13] These reactions often require a different ligand and base system and may need higher temperatures, but they completely eliminate the primary cause of Glaser coupling.[7][8][14]

• Slow Addition of Alkyne: Adding the alkyne slowly to the reaction mixture can help to keep its concentration low, favoring the cross-coupling pathway over homocoupling.[9]

Removal of Homocoupling Byproducts:

• Flash Column Chromatography: This is the most common method for separating the desired cross-coupled product from the homocoupling byproduct.[9][15] A careful selection of the eluent system is often required to achieve good separation.

• Recrystallization: If your product is a solid, recrystallization can be an effective method for purification, provided there is a sufficient difference in solubility between your product and the homocoupling byproduct.

Frequently Asked Questions (FAQs)

Q1: Why is copper necessary in the Sonogashira reaction?

The copper(I) co-catalyst plays a crucial role in the Sonogashira reaction by facilitating the deprotonation of the terminal alkyne and forming a copper acetylide intermediate.[16][17][18] This intermediate then undergoes transmetalation with the palladium(II) complex, which is a key step in the catalytic cycle.[7][19][20] While copper-free versions exist, the copper-catalyzed reaction often proceeds under milder conditions and with higher efficiency for a broader range of substrates.[7]

Q2: What is the visual workflow for a typical Sonogashira workup to remove copper?

Caption: A typical workflow for the removal of copper salts.

Q3: Can I use other chelating agents besides EDTA?

Yes, other chelating agents can be effective. Diethylenetriaminepentaacetic acid (DTPA) is another powerful chelating agent that can be used similarly to EDTA.[1] For some applications, natural and more biodegradable chelating agents like citric acid have also been employed, particularly at lower pH.[1] Thiourea has also been shown to be effective in complexing with copper and can be used in the form of a functionalized resin for easy removal.[21][22]

Q4: What is the mechanism of the Sonogashira reaction that necessitates the use of copper?

The generally accepted mechanism involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[8][16]

Caption: The interconnected catalytic cycles of the Sonogashira reaction.

In the palladium cycle, the active Pd(0) catalyst undergoes oxidative addition with the aryl or vinyl halide. The copper cycle generates a copper acetylide species, which then transfers the acetylide group to the palladium center in the transmetalation step. Finally, reductive elimination from the palladium complex yields the final product and regenerates the Pd(0) catalyst.[16][23]

References

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• Best Chelating Agents for Effective Copper Removal in Various Applications. (2024). Retrieved from [Link]

• Sonogashira coupling - Wikipedia. (n.d.). Retrieved from [Link]

• Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation - PMC. (2018). PubMed Central. Retrieved from [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Publishing. (2021). Royal Society of Chemistry. Retrieved from [Link]

• Best method for removing Cu(I) from Org compounds : r/Chempros - Reddit. (2024). Retrieved from [Link]

• Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion | Organometallics - ACS Publications. (n.d.). Retrieved from [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review - MDPI. (2020). Retrieved from [Link]

• US4666683A - Process for removal of copper from solutions of chelating agent and copper - Google Patents. (n.d.).

• Struggling to make a sonogashira coupling reaction happen : r/Chempros - Reddit. (2021). Retrieved from [Link]

• How can I remove copper from a click reaction mixture using EDTA? | ResearchGate. (2014). Retrieved from [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. - SciSpace. (n.d.). Retrieved from [Link]

• Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation | Organic Letters - ACS Publications. (2020). Retrieved from [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - PMC - NIH. (n.d.). Retrieved from [Link]

• Sonogashira troubleshooting help needed : r/Chempros - Reddit. (2020). Retrieved from [Link]

• Decomposition of EDTA and hydrogen peroxide in copper cleaning formulation and estimation of the heat of reactions - INIS-IAEA. (n.d.). Retrieved from [Link]

• EDTA Copper Chelation. (2024). Retrieved from [Link]

• Sonogashira workup : r/chemistry - Reddit. (2011). Retrieved from [Link]

• Sonogashira Coupling | NROChemistry. (n.d.). Retrieved from [Link]

• Extraction: Advanced Methods - JoVE. (2024). Retrieved from [Link]

• A green protocol for ligand, copper and base free Sonogashira cross-coupling reaction | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• organic chelating agents: Topics by Science.gov. (n.d.). Retrieved from [Link]

• New natural chelating agents with modulator effects on copper phytoextraction. (n.d.). Retrieved from [Link]

• Copper-free Sonogashira coupling in amine–water solvent mixtures - ResearchGate. (n.d.). Retrieved from [Link]

• Sonogashira Coupling Reaction: Videos & Practice Problems - Pearson. (2022). Retrieved from [Link]

• New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction | ACS Catalysis - ACS Publications. (2023). Retrieved from [Link]

• Proposed mechanism involving amines for the copper-free Sonogashira reaction. (n.d.). Retrieved from [Link]

• Copper in Cross-Coupling Reactions: I. Sonogashira-Hagihara Reaction | Request PDF. (2019). ResearchGate. Retrieved from [Link]

• Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PubMed Central. (n.d.). Retrieved from [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Publishing. (2021). Retrieved from [Link]

• Selective Recovery of Copper from a Synthetic Metalliferous Waste Stream Using the Thiourea-Functionalized Ion Exchange Resin Puromet MTS9140 - MDPI. (n.d.). Retrieved from [Link]

• The copper-free Sonogashira cross-coupling reaction promoted by palladium complexes of nitrogen-containing chelating ligands in neat water at room temperature - PubMed. (n.d.). Retrieved from [Link]

• Thiourea as an Additive in Copper Electrorefining Process– a Review - Iranian Journal of Analytical Chemistry. (2024). Retrieved from [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. (n.d.). Retrieved from [Link]

• Sonogashira coupling reaction | Organometallic name reaction | CSIR-NET | GATE | MSc| ChemOrgChem - YouTube. (2025). Retrieved from [Link]

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Technical Support Center: Stability of Deprotected Terminal Enynes

<Step_2>

Step 2: Analyze and Synthesize Information

Information Gathered:

• Primary Instability Pathway: The most frequently mentioned issue is the copper-catalyzed oxidative homocoupling of terminal alkynes, known as the Glaser or Glaser-Hay coupling, which leads to the formation of symmetric 1,3-diynes.[1][2][3][4] This is a major source of impurities and decomposition.

• Contributing Factors:

  • Catalyst: Copper(I) salts are the primary catalysts.[2] Even trace amounts of copper can initiate this reaction.

  • Oxidant: An oxidant, typically oxygen from the air, is required to regenerate the active copper catalyst.[2][3]

  • Base: A base is needed to deprotonate the terminal alkyne, forming the copper acetylide intermediate.[2][5]

  • Solvent and Ligands: Solvents and ligands (like TMEDA) can significantly impact the reaction rate and selectivity by affecting the solubility and speciation of the copper catalyst.[2][3]

• Other Reactions: Besides Glaser coupling, terminal enynes can undergo other reactions like enyne metathesis,[6][7] addition reactions (e.g., with HX),[8] and oxidative cleavage.[9] While these are often desired synthetic transformations, they can also be sources of instability or side products if conditions are not well-controlled.

• Stabilization Strategy: The primary method to prevent these unwanted reactions is the use of protecting groups on the terminal alkyne.[10] Silyl protecting groups (like TMS) are common, and their removal (deprotection) is what exposes the reactive terminal alkyne.[10]

• Troubleshooting & Prevention:

  • Atmosphere: Working under an inert atmosphere (e.g., argon or nitrogen) is crucial to exclude oxygen, which is a key component of the Glaser coupling catalytic cycle.

  • Metal Contamination: Using metal-free glassware or glassware washed with metal chelators (like EDTA) can prevent trace copper contamination from initiating decomposition.

  • Temperature: Lower temperatures generally slow down decomposition reactions. While not explicitly detailed for enynes in the search results, this is a general principle for handling unstable compounds.[11]

  • pH Control: The pH of the solution can affect the rate of coupling and side reactions.[1]

  • Prompt Use: Deprotected terminal enynes should ideally be used immediately after preparation and purification.

• Analytical Methods:

  • Monitoring Reactions/Purity: Techniques like HPLC, GC/MS, and NMR spectroscopy are standard for monitoring the purity of the enyne and detecting the formation of degradation products.[12][13][14]

  • Stability Testing: Forced degradation studies and monitoring key stability indicators are important for assessing shelf life.[13]

Synthesis for the Guide:

Based on this information, I will structure the technical support guide as follows:

• Introduction: Briefly introduce deprotected terminal enynes and the inherent stability challenge posed by the reactive terminal alkyne, primarily its susceptibility to oxidative homocoupling.

• FAQ Section:

  • What are deprotected terminal enynes and why are they unstable?

  • What is Glaser coupling and why is it a problem?

  • What are the visible signs of enyne degradation?

  • How can I prevent degradation during my reaction?

• Troubleshooting Guide (Problem/Solution Format):

  • Problem: "My purified enyne is turning a different color (e.g., yellow/brown) upon standing." (Symptom of oligomerization/polymerization).

  • Problem: "My NMR/GC-MS shows an unexpected peak with double the mass of my starting material." (Symptom of Glaser coupling).

  • Problem: "The yield of my desired reaction is low, and I'm recovering a lot of symmetric diyne byproduct." (Glaser coupling competing with the main reaction).

  • Problem: "My enyne seems to decompose on the silica gel column during purification." (Potential metal catalysis or air exposure on the column).

• Key Protocols Section:

  • Protocol 1: General Handling and Storage of Deprotected Terminal Enynes.

  • Protocol 2: Monitoring Enyne Stability using ¹H NMR Spectroscopy.

  • Protocol 3: Small-Scale Test for Copper-Catalyzed Decomposition.

• Diagrams and Tables:

  • Graphviz Diagram: Illustrate the primary degradation pathway (Glaser coupling) versus a desired reaction pathway.

  • Table: Summarize the key factors influencing enyne stability and the corresponding preventative measures.

• References Section: Compile all cited sources.

This structure directly addresses the user's request for a troubleshooting guide in a Q&A format, explains the causality behind the problems (scientific integrity), and provides actionable protocols. The synthesized information covers the core stability issue (Glaser coupling) and the practical measures to mitigate it. I have enough information to create a comprehensive and authoritative guide.

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers working with deprotected terminal enynes. These versatile building blocks are crucial in drug development and materials science, but their high reactivity can lead to significant stability challenges. This guide is designed to provide you, our fellow scientists, with expert insights and practical solutions to the common issues encountered during the handling, purification, and reaction of these sensitive compounds.

Frequently Asked Questions (FAQs)

Q1: What exactly are deprotected terminal enynes, and why are they considered unstable?

A deprotected terminal enyne is an organic molecule containing both a double bond (alkene) and a terminal triple bond (alkyne) where the acidic proton on the alkyne is present. This terminal alkyne is the primary source of instability. The C-H bond on an sp-hybridized carbon is relatively acidic (pKa ≈ 25), making it susceptible to deprotonation by bases. The resulting acetylide anion is a potent nucleophile, but more critically, it readily reacts with transition metal contaminants, especially copper, to initiate decomposition pathways.

Q2: I've heard of "Glaser Coupling." What is it, and why is it a problem for my experiments?

Glaser coupling is the most common and problematic degradation pathway for terminal alkynes. It is an oxidative homocoupling reaction that joins two terminal alkyne molecules to form a symmetrical 1,3-diyne.[2][3] This reaction is catalyzed by copper(I) salts and requires an oxidant, which is often atmospheric oxygen.[2]

Why it's a problem:

• Yield Loss: It consumes your starting material, directly reducing the yield of your desired product.

• Contamination: It introduces a significant, often difficult-to-remove, byproduct (the diyne dimer) into your reaction mixture.

• Reaction Failure: If the coupling is rapid, it can completely inhibit your intended chemical transformation.

Even trace amounts of copper, leached from glassware or present as an impurity in reagents, can be enough to trigger this unwanted side reaction.

Q3: What are the common visual or analytical signs of enyne degradation?

Observing your sample is the first step in troubleshooting. Key indicators include:

• Color Change: A pure, freshly isolated enyne is often colorless or pale yellow. The formation of a yellow, brown, or even black color is a strong indicator of oligomerization or polymerization.

• Precipitate Formation: The diyne products from Glaser coupling can sometimes be less soluble than the starting enyne, leading to the formation of a precipitate.

• Analytical Changes:

  • NMR Spectroscopy: You may observe the disappearance of the characteristic terminal alkyne proton signal (a sharp singlet, typically δ 2-3 ppm) and the appearance of new, complex signals.

  • Mass Spectrometry (MS): The appearance of a mass peak corresponding to roughly double the molecular weight of your starting material is a classic sign of dimerization.

  • Chromatography (TLC, HPLC, GC): The emergence of new, often less polar, spots or peaks indicates the formation of byproducts.

Q4: How can I proactively prevent the degradation of my deprotected enyne?

Prevention is the most effective strategy. The core principle is to eliminate the key components of the Glaser coupling reaction: oxygen and catalytic copper .

• Inert Atmosphere: Always handle and store deprotected enynes under an inert atmosphere (e.g., Argon or Nitrogen). This includes deprotection, extraction, purification, and setting up subsequent reactions.

• Degassed Solvents: Use solvents that have been thoroughly degassed by methods such as sparging with an inert gas or freeze-pump-thaw cycles.

• Metal-Free Conditions: Avoid copper, brass, or bronze spatulas, cannulas, or fittings. If trace metal contamination is suspected, glassware can be washed with a solution of a chelating agent like EDTA to remove residual metal ions.

• Temperature Control: Store the compound at low temperatures (e.g., ≤ -20°C) to slow the rate of any potential decomposition reactions.

• Prompt Usage: A deprotected terminal enyne is best used immediately after its preparation and purification. The longer it is stored, the higher the risk of degradation.

Troubleshooting Guide: Addressing Specific Issues

This section addresses specific problems you may encounter during your experiments, providing insights into the cause and actionable solutions.

Problem 1: My freshly purified, colorless enyne turned yellow/brown in the vial after a few hours at room temperature.

• Likely Cause: This is a classic sign of oxidative degradation and potential polymerization. Exposure to atmospheric oxygen, even in a seemingly sealed vial, is likely the culprit. Trace metal contaminants may also be accelerating the process.

• Immediate Action:

  • Immediately place the sample under a high-quality inert atmosphere (e.g., in a glovebox or by flushing the vial thoroughly with argon).

  • Store the vial in a freezer (-20°C or colder) to halt further degradation.

• Long-Term Solution:

  • Re-purify a small amount of the material if needed for immediate use.

  • For future preparations, ensure every step following deprotection is performed under strictly anaerobic and anhydrous conditions.

  • Store the purified material as a dilute solution in a degassed solvent under an argon blanket in the freezer, rather than as a neat oil or solid.

Problem 2: My NMR spectrum shows my desired enyne, but also a significant set of new peaks. My mass spec shows a peak at [2M+Na]⁺.

• Likely Cause: The mass spectrometry data strongly suggests the formation of a dimer, which is the hallmark of Glaser coupling. Your enyne has undergone copper-catalyzed homocoupling.

• Troubleshooting Steps:

  • Review Reagents: Check if any reagents used in the deprotection or workup (e.g., copper salts from a previous step that weren't fully removed) could be the source of contamination.

  • Review Procedure: Was the workup performed in the open air? Aqueous workups can be a major source of dissolved oxygen. Use degassed water and solvents for all extractions.

  • Purification Strategy: If the dimer is co-eluting with your product, consider alternative purification methods. Reverse-phase HPLC can sometimes separate compounds with small polarity differences more effectively than normal-phase silica gel chromatography.

Problem 3: My subsequent reaction (e.g., a Sonogashira coupling) is sluggish or failing, and I'm isolating a symmetric diyne instead.

• Likely Cause: The rate of the undesired Glaser coupling is competing with or exceeding the rate of your desired reaction. This happens when conditions inadvertently favor homocoupling.

• Solution & Optimization:

  • Strictly Anaerobic Reaction Setup: Ensure your reaction flask is free of oxygen before adding your sensitive enyne. This involves thorough purging with an inert gas.

  • Ligand Choice: In copper-co-catalyzed reactions, the choice of ligand is critical. Some ligands, like TMEDA, are known to promote Glaser coupling under certain conditions.[3] Consider screening other ligands or using a "copper-free" Sonogashira protocol if applicable.

  • Order of Addition: Add the deprotected terminal enyne last to the reaction mixture, after all other components (catalyst, ligand, base, reaction partner) have been combined under an inert atmosphere. This minimizes the time the enyne is exposed to potentially catalytic conditions before the desired reaction can begin.

Problem 4: My enyne seems to disappear or streak badly on my silica gel column during purification.

• Likely Cause: Silica gel itself can be slightly acidic and contains trace metal impurities, which can catalyze decomposition on the column surface, especially with prolonged exposure to air.

• Solution:

  • Deactivate the Silica: Pre-treat the silica gel by slurrying it in a solvent system containing a small amount of a non-nucleophilic base, like triethylamine (~1%), before packing the column. This neutralizes acidic sites.

  • Use "Flash" Chromatography: Do not let the purification run slowly. Use positive pressure ("flash" conditions) to move the compound through the column as quickly as possible, minimizing contact time.

  • Inert Atmosphere Chromatography: For extremely sensitive compounds, consider setting up the chromatography system to run under a positive pressure of nitrogen or argon to prevent air exposure on the column.

Data Summary & Key Protocols

Table 1: Factors Influencing Deprotected Terminal Enyne Stability

Factor	High Risk Condition	Preventative Measure	Rationale
Atmosphere	Air (Oxygen)	Work under an inert atmosphere (Ar, N₂)	Oxygen is the terminal oxidant in the catalytic cycle for Glaser coupling.[2]
Catalysts	Trace Copper (Cu⁺/Cu²⁺)	Use high-purity reagents; wash glassware with a chelating agent (EDTA)	Copper salts are highly efficient catalysts for the oxidative homocoupling of terminal alkynes.[4]
Temperature	Room Temperature or Elevated	Store at ≤ -20°C; run reactions at the lowest effective temperature	Reduces the kinetic rate of all decomposition pathways.
pH	Basic conditions (if not for a specific reaction)	Maintain neutral pH during workup and storage where possible	Base promotes the formation of the copper-acetylide intermediate required for coupling.[5]
Concentration	Neat or highly concentrated	Store as a dilute solution in a degassed solvent	Reduces the probability of bimolecular reactions like dimerization.
Time	Prolonged storage	Use immediately after preparation and purification	Minimizes the opportunity for slow decomposition to occur.

Diagram 1: Competing Reaction Pathways for a Terminal Enyne

The following diagram illustrates the critical choice a deprotected terminal enyne faces: participating in a desired synthetic transformation or succumbing to the undesired Glaser coupling degradation pathway.

Caption: A terminal enyne can either proceed through a desired reaction or degrade via Glaser coupling.

Experimental Protocols

Protocol 1: General Handling and Storage of Deprotected Terminal Enynes

• Deprotection: After the deprotection reaction is complete, perform the aqueous workup using deoxygenated solvents and water. To deoxygenate, sparge the solvent with argon or nitrogen for at least 30 minutes.

• Drying & Concentration: Dry the organic layer over anhydrous sodium or magnesium sulfate, filter, and concentrate using a rotary evaporator. Crucially, do not evaporate to complete dryness if the product is an oil. Leaving a small amount of solvent can prevent polymerization. Backfill the flask with an inert gas.

• Purification: If column chromatography is required, use the rapid "flash" technique with a pre-treated silica gel as described in the troubleshooting guide.

• Storage:

  • For solids , transfer the compound to a vial inside a glovebox or under a strong stream of inert gas. Seal the vial tightly with a Teflon-lined cap and wrap with Parafilm.

  • For oils , dissolve the compound in a small amount of a high-purity, degassed anhydrous solvent (e.g., toluene, THF).

  • Place the sealed vial in a secondary container and store in a freezer at -20°C or below.

Protocol 2: Monitoring Enyne Stability by ¹H NMR Spectroscopy

This protocol allows for a quick assessment of purity and detection of the primary degradation byproduct.

• Sample Preparation: Under an inert atmosphere, dissolve a small amount (1-2 mg) of the enyne in a deuterated solvent (e.g., CDCl₃) that has been passed through a plug of neutral alumina to remove acidic impurities.

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Identify the Alkyne Proton: Locate the sharp singlet corresponding to the terminal C≡C-H proton (typically δ 2.0-3.5 ppm).

  • Identify Alkene Protons: Locate the signals for the vinylic protons of the enyne system.

  • Check for Dimer: The symmetric diyne byproduct will lack the terminal alkyne proton signal. New signals may appear, often in the same region as your product's other protons, but with different splitting patterns or chemical shifts.

  • Integration: Integrate the terminal alkyne proton against a stable, well-resolved proton signal in your molecule. A decrease in this relative integration over time indicates degradation.

References

• Glaser-Hay Bioconjugations: Development of optimized conditions for Glaser-Hay bioconjugations. PMC - NIH.

• Glaser Coupling Overview: Glaser Coupling. Alfa Chemistry.

• Greener Glaser Conditions: Greener Conditions for Asymmetric Coupling of Terminal Alkynes. ChemRxiv.

• Glaser and Hay Coupling: Glaser Coupling, Hay Coupling. Organic Chemistry Portal.

• Advances in Glaser Coupling: Recent advances and applications of Glaser coupling employing greener protocols. RSC Publishing.

• Protecting Groups for Alkynes: Recent Progress of Protecting Groups for Terminal Alkynes. Synlett.

• Reactions of Alkynes: Synthesis (5) - Reactions of Alkynes. Master Organic Chemistry.

• Enyne Metathesis: Enyne Metathesis. Organic Chemistry Portal.

• Analytical Monitoring: Analytical Methods for the Monitoring of Solid Phase Organic Synthesis. PubMed.

• Stability Testing Techniques: Analytical Techniques In Stability Testing. Separation Science.

• Purification of Unstable Compounds: Unstable proteins: how to subject them to chromatographic separations for purification procedures. PubMed.

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• 2. alfa-chemistry.com [alfa-chemistry.com]
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• 4. pubs.rsc.org [pubs.rsc.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Enyne Metathesis [organic-chemistry.org]
• 7. Recent Progress on Enyne Metathesis: Its Application to Syntheses of Natural Products and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Silyl Protecting Groups: A Comparative Study of TMS, TES, and TIPS in Modern Organic Synthesis

In the landscape of multi-step organic synthesis, the strategic selection of protecting groups is a critical determinant of success. For researchers, scientists, and professionals in drug development, silyl ethers stand out as indispensable tools for the temporary masking of hydroxyl functionalities. Their prevalence is a testament to their tunable stability, ease of introduction, and mild removal conditions. This guide provides an in-depth comparative analysis of three commonly employed silyl protecting groups: Trimethylsilyl (TMS), Triethylsilyl (TES), and Triisopropylsilyl (TIPS). We will delve into their distinct characteristics, supported by experimental data and detailed protocols, to inform strategic synthetic planning.

The Central Role of Steric Hindrance: A Tale of Three Silyl Groups

The fundamental differences between TMS, TES, and TIPS lie in the steric bulk surrounding the silicon atom. This structural variance is the primary driver of their distinct stability and reactivity profiles. The TMS group, with its three methyl substituents, is the smallest and most labile. The TES group, with three ethyl groups, offers intermediate steric bulk and stability. The TIPS group, featuring three bulky isopropyl substituents, is the most sterically hindered and robust of the three.[1] This progressive increase in steric hindrance directly correlates with the stability of the corresponding silyl ether, impeding the approach of nucleophiles or protons to the silicon-oxygen bond.[1][2]

Comparative Stability: A Quantitative Overview

The most critical distinction for a synthetic chemist is the relative stability of the resulting silyl ethers under various reaction conditions. The stability of silyl ethers towards hydrolysis is dramatically influenced by the steric bulk of the substituents on the silicon atom.[2] The general order of stability under both acidic and basic conditions is TMS < TES < TIPS.[3] This difference in stability is not merely qualitative; it has been quantified through studies of their relative rates of hydrolysis.

Silyl Ether	Relative Rate of Acidic Hydrolysis[2][3]	Relative Rate of Basic Hydrolysis[2][3]
TMS	1	1
TES	64	10-100
TIPS	700,000	100,000
Data compiled from multiple sources. The values are relative rates of hydrolysis compared to Trimethylsilyl (TMS) ether, which is set to 1.

This substantial difference in stability is the foundation for orthogonal protection strategies, where one silyl ether can be selectively cleaved in the presence of another. For instance, the lability of a TMS ether allows for its removal under very mild acidic conditions that would leave a TES or TIPS ether intact.[4] Similarly, a TES ether can often be cleaved in the presence of a more robust TIPS ether.[5]

In-Depth Profile of Each Silyl Protecting Group

Trimethylsilyl (TMS)

The TMS group is one of the most fundamental silyl protecting groups. Its small size allows for rapid and efficient silylation of even sterically hindered alcohols.[4] However, this low steric hindrance also renders TMS ethers highly susceptible to cleavage under mild acidic or basic conditions, and they are often not stable to chromatography.[5]

Causality in Application: The high lability of the TMS group makes it an ideal choice for the temporary protection of alcohols during a synthetic sequence where a robust protecting group is not required. It is also frequently used to derivatize compounds to increase their volatility for gas chromatography-mass spectrometry (GC-MS) analysis.

Triethylsilyl (TES)

The TES group offers a balance of reactivity and stability. It is more stable than the TMS group, often surviving chromatographic purification and a wider range of reaction conditions.[5] However, it is still significantly more labile than the more sterically hindered silyl ethers like TIPS.

Causality in Application: The intermediate stability of the TES group makes it a versatile tool. It is robust enough for many synthetic transformations but can be selectively removed in the presence of more stable silyl groups like TIPS, making it valuable in orthogonal protection schemes.[6][7] For example, in a synthesis of the immunosuppressant FK-506, a TES ether was selectively deprotected using aqueous trifluoroacetic acid, leaving two TBS ethers and two TIPS ethers untouched.[5]

Triisopropylsilyl (TIPS)

The TIPS group is characterized by its significant steric bulk, which imparts a high degree of stability to the corresponding silyl ether.[1][4] TIPS ethers are resistant to a wide range of acidic and basic conditions and are stable to most non-fluoride-based reagents.[2] This robustness, however, comes at the cost of slower silylation rates, often requiring more forcing conditions for their introduction, especially with secondary or tertiary alcohols.[4]

Causality in Application: The high stability of the TIPS group makes it the protecting group of choice when the protected hydroxyl group needs to withstand harsh reaction conditions. Its selective retention during the cleavage of less hindered silyl ethers, such as TMS and TES, is a cornerstone of advanced synthetic strategies.[2][6]

Mechanistic Insights: Silylation and Desilylation

The formation and cleavage of silyl ethers proceed through nucleophilic substitution at the silicon center. Understanding these mechanisms is key to controlling the selectivity of these reactions.

Silylation: Formation of Silyl Ethers

The silylation of an alcohol with a silyl chloride (R₃SiCl) is typically carried out in the presence of a base, such as imidazole or triethylamine, to neutralize the HCl byproduct. The reaction is believed to proceed through a pentacoordinate silicon intermediate.

Caption: Mechanism of Silyl Ether Formation.

The choice of silylating agent and base is critical. For the sterically hindered TIPS group, a more reactive silyl triflate (TIPSOTf) in combination with a non-nucleophilic hindered base like 2,6-lutidine is often employed to achieve efficient silylation.[4]

Desilylation: Cleavage of Silyl Ethers

The cleavage of silyl ethers can be achieved under acidic or fluoride-mediated conditions.

Acid-Catalyzed Cleavage: Under acidic conditions, the ether oxygen is protonated, making it a better leaving group. Subsequent nucleophilic attack on the silicon atom, often by the solvent, leads to the cleavage of the Si-O bond. The rate of this reaction is highly dependent on the steric hindrance around the silicon atom.[2]

Caption: Acid-Catalyzed Silyl Ether Cleavage.

Fluoride-Mediated Cleavage: Fluoride ions have a very high affinity for silicon, forming a strong Si-F bond, which is the driving force for this reaction. The fluoride ion attacks the silicon atom to form a pentacoordinate intermediate, which then collapses to release the alkoxide. Tetrabutylammonium fluoride (TBAF) is the most common fluoride source for this purpose.[8]

Caption: Fluoride-Mediated Silyl Ether Cleavage.

Experimental Protocols

The following protocols are representative examples for the protection of a primary alcohol and its subsequent deprotection for each of the three silyl ethers.

Protection of a Primary Alcohol

General Considerations: Reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) with anhydrous solvents.

Reagent/Condition	TMS Protection	TES Protection	TIPS Protection
Silylating Agent	Trimethylsilyl chloride (TMSCl)	Triethylsilyl chloride (TESCl)	Triisopropylsilyl chloride (TIPSCl)
Base	Triethylamine (Et₃N) or Imidazole	Imidazole	Imidazole
Solvent	Dichloromethane (DCM) or Tetrahydrofuran (THF)	Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)	N,N-Dimethylformamide (DMF)
Temperature	0 °C to room temperature	Room temperature	Room temperature to 40 °C
Typical Reaction Time	30 minutes - 2 hours	1 - 4 hours	4 - 24 hours

Representative Procedure (TES Protection):

• To a stirred solution of the primary alcohol (1.0 mmol) and imidazole (1.5 mmol) in anhydrous DCM (10 mL) at room temperature, add TESCl (1.2 mmol) dropwise.

• Stir the reaction mixture and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Deprotection of Silyl Ethers

General Considerations: The choice of deprotection method depends on the stability of other functional groups in the molecule.

Deprotection Method	TMS Cleavage	TES Cleavage	TIPS Cleavage
Mild Acidic	K₂CO₃ in MeOH	10% Acetic acid in THF/H₂O	Not generally effective
Moderate Acidic	1 M HCl in EtOH	p-Toluenesulfonic acid (p-TsOH) in MeOH	Not generally effective
Fluoride-Mediated	TBAF in THF	TBAF in THF	TBAF in THF (may require heating)
Strongly Acidic	HF-Pyridine complex in THF

Representative Procedure (Fluoride-Mediated Deprotection of a TIPS Ether):

• To a stirred solution of the TIPS-protected alcohol (1.0 mmol) in anhydrous THF (10 mL) at room temperature, add a 1.0 M solution of TBAF in THF (1.2 mL, 1.2 mmol).

• Stir the reaction mixture at room temperature, or gently heat if necessary, and monitor its progress by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Which Silyl Group to Choose? A Decision-Making Guide

The selection of the appropriate silyl protecting group is a strategic decision that can significantly impact the efficiency and success of a synthetic route.

Caption: Decision workflow for silyl group selection.

• Choose TMS for temporary protection, when subsequent reaction conditions are mild, or for derivatization for analysis.

• Choose TES as a versatile, moderately stable protecting group that can be used in orthogonal strategies with more robust silyl ethers.

• Choose TIPS for the protection of hydroxyl groups that need to withstand harsh reaction conditions or when maximum stability is required.

By carefully considering the relative stabilities and reactivities of TMS, TES, and TIPS protecting groups, researchers can devise more efficient and robust synthetic strategies, ultimately accelerating the discovery and development of new chemical entities.

References

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• Gelest. (n.d.). Deprotection of Silyl Ethers. [Link]

• Crabtree, R. H. (2019). The Organometallic Chemistry of the Transition Metals. John Wiley & Sons.
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• Gelest. (n.d.). Silyl Groups. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Protecting Groups. [Link]

• ResearchGate. (2017). Are trimethylsilyl protected alkynes stable towards acids and bases?. [Link]

• OpenOChem Learn. (n.d.). Protection of Alcohols. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of silyl ethers. [Link]

• Yang, Y. Q., Cui, J. R., Zhu, L. G., Sun, Y. P., & Wu, Y. (2006). Facile Cleavage of Silyl Protecting Groups with Catalytic Amounts of FeCl3. Synlett, 2006(08), 1260–1262. [Link]

• Hart, D. J., & Kim, D. (2014). Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones. The Journal of Organic Chemistry, 79(19), 9414–9426. [Link]

• Medvedeva, A. S., Novokshonov, V. V., Mareev, A. V., & Borisova, A. I. (2003). Effects of Structural Factors in Silyl Ethers Derived from Terminal Acetylenic Alcohols on 1,4-O→Csp Migration of the Silyl Group. Russian Journal of Organic Chemistry, 39(3), 336–339. [Link]

• Dutkiewicz, M., & Marciniec, B. (2018). Selective Ruthenium-Catalysed Functionalisation Reactions and ROMP of exo-Norbornene-Based Organosilicon Boronic Esters. Molecules, 23(10), 2549. [Link]

• Kumar, R., & Chawla, M. (2011). Chemoselective Deprotection of Triethylsilyl Ethers. Synthetic Communications, 41(13), 1947–1953. [Link]

• ResearchGate. (2002). Efficient Method for the Deprotection of tert-Butyldimethylsilyl Ethers with TiCl4−Lewis Base Complexes: Application to the Synthesis of 1β-Methylcarbapenems. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• ResearchGate. (2011). A Mild and Efficient Approach for the Deprotection of Silyl Ethers by Sodium Periodate. [Link]

• Rios, R. (2005). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Journal of the Mexican Chemical Society, 49(2), 116-118. [Link]

• Reddit. (2021). TMS deprotection of acid- and base-sensitive substrate. [Link]

• Bikson, M., et al. (2020). Guidelines for TMS/tES clinical services and research through the COVID-19 pandemic. Brain Stimulation, 13(4), 1124-1149. [Link]

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A Comparative Guide to the Reactivity of Alkynylsilanes and Terminal Alkynes for Researchers

Prepared by: A Senior Application Scientist

Introduction

In the landscape of modern organic synthesis, alkynes are indispensable building blocks, prized for the versatility of the carbon-carbon triple bond. Among them, terminal alkynes (R-C≡C-H) and their silylated counterparts, alkynylsilanes (R-C≡C-SiR'₃), represent two foundational classes of reagents. While structurally similar, the replacement of the terminal, weakly acidic proton with a sterically and electronically influential silyl group imparts a dramatically different reactivity profile to the alkyne.

This guide provides an in-depth, objective comparison of the reactivity of alkynylsilanes and terminal alkynes. Moving beyond a simple list of reactions, we will explore the causal relationships behind their divergent chemical behavior, supported by experimental data and mechanistic insights. For researchers, scientists, and drug development professionals, understanding these nuances is critical for strategic synthetic planning, enabling rational control over selectivity and unlocking novel molecular architectures. The silyl group is more than a mere protecting group; it is a powerful control element that modulates the inherent reactivity of the alkyne, making alkynylsilanes a class of reagents with their own unique and valuable chemistry.[1][2]

The Controlling Influence: Electronic and Steric Effects of the Silyl Group

The divergent reactivity of alkynylsilanes and terminal alkynes stems directly from the properties of the C-Si bond compared to the C-H bond.

Electronic Effects: The silicon atom is less electronegative than carbon and can influence the alkyne's electron density in complex ways. While alkylsilyl groups are generally considered weakly electron-donating by induction, silicon can also act as an electron-withdrawing group through hyperconjugation, where the C-Si σ-bonding electrons interact with the alkyne's π-system.[3]

Crucially, silicon exhibits the β-silyl effect , a powerful stabilizing interaction for a positive charge on the carbon atom beta to the silicon.[4] In electrophilic additions, this effect can dominate the reaction's regiochemical outcome by stabilizing the vinyl carbocation intermediate.

Steric Effects: Silyl groups, particularly bulky ones like triisopropylsilyl (TIPS) or tert-butyldimethylsilyl (TBS), introduce significant steric hindrance at the silylated carbon.[5][6] This bulk can direct incoming reagents to the less hindered, internal carbon of the alkyne, providing a level of regiocontrol that is often difficult to achieve with terminal alkynes.[1]

Head-to-Head Reactivity Comparison

The following sections compare the performance of terminal alkynes and alkynylsilanes in key synthetic transformations.

Acidity and Nucleophilic Reactivity

The most fundamental difference lies in the acidity of the terminal proton.

• Terminal Alkynes: The sp-hybridized C-H bond is significantly more acidic (pKa ≈ 25) than sp² or sp³ C-H bonds.[7] This allows for easy deprotonation with strong bases (e.g., n-BuLi, NaNH₂, Grignard reagents) to form highly nucleophilic acetylide anions. These anions are workhorses for C-C bond formation via S_N2 reactions and additions to carbonyls and epoxides.[7][8]

• Alkynylsilanes: Lacking this acidic proton, alkynylsilanes are inert to strong bases. This property makes the silyl group the quintessential "protecting group" for a terminal alkyne, preventing unwanted deprotonation or participation in side reactions like Glaser coupling.[1][9][10]

Caption: Contrasting reactivity of terminal alkynes and alkynylsilanes with strong bases.

Metal-Catalyzed Coupling Reactions

In coupling chemistry, the differences are stark and synthetically powerful.

Sonogashira Coupling

This palladium-catalyzed cross-coupling of alkynes with aryl or vinyl halides is a cornerstone of modern synthesis.[11]

• Terminal Alkynes: React directly and efficiently. The primary challenge can be unwanted homocoupling (Glaser coupling) of the terminal alkyne.

• Alkynylsilanes: The C-Si bond is robust and unreactive under standard Sonogashira conditions.[2][12] This allows alkynylsilanes to be used in sequential coupling strategies. For instance, a bis-silylated diyne can be selectively mono-deprotected and coupled, then the second silyl group can be removed and coupled with a different partner, enabling the synthesis of unsymmetrical diynes. While direct coupling at the C-Si bond is possible under modified conditions (e.g., with fluoride activation), its primary role is as a stable protecting group that allows for controlled, stepwise synthesis.[1][12]

Reactant	Coupling Partner	Conditions	Product	Yield	Key Feature
Phenylacetylene	Iodobenzene	Pd(PPh₃)₄, CuI, Et₃N	Diphenylacetylene	~95%	Direct coupling
(TMS)acetylene	1-Iodo-4-nitrobenzene	Pd(PPh₃)₄, CuI, Et₃N	1-Nitro-4-((TMS)ethynyl)benzene	92%	Silyl group is inert[12]
Product from above	after desilylation	1-Iodo-4-methoxybenzene, Pd(PPh₃)₄, CuI, Et₃N	1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene	~85% (over 2 steps)	Sequential, unsymmetrical synthesis

Glaser-Hay Homocoupling

This reaction involves the oxidative dimerization of terminal alkynes to form symmetrical 1,3-diynes, catalyzed by copper salts.[13][14]

• Terminal Alkynes: Readily undergo homocoupling. While useful for synthesizing symmetrical diynes, it is often an undesirable side reaction during cross-coupling reactions like the Sonogashira.[9]

• Alkynylsilanes: Are completely inert to Glaser-Hay conditions because they lack the terminal proton necessary to form the copper acetylide intermediate.[9] This is a significant advantage, as their use entirely suppresses the formation of homocoupled byproducts, leading to cleaner reactions and simpler purification.

Caption: Glaser-Hay coupling: Reactive terminal alkynes vs. inert alkynylsilanes.

Additions to the Carbon-Carbon Triple Bond

Here, the electronic and steric effects of the silyl group exert profound regiochemical and stereochemical control.

Electrophilic Addition (e.g., Iodochlorination)

• Terminal Alkynes: Addition of electrophiles like ICl typically follows Markovnikov's rule, where the more electropositive atom (I⁺) adds to the terminal carbon.[15][16]

• Alkynylsilanes: The regioselectivity is controlled by the β-silyl effect, which stabilizes a positive charge on the internal (β) carbon. This directs the electrophile (e.g., I⁺) to the silylated (α) carbon, leading to a reversal of regioselectivity compared to what might be expected. Furthermore, the diastereoselectivity of the addition can be opposite to that observed with simple terminal alkynes.[4] The steric bulk of the silyl group also plays a role in directing the incoming nucleophile.[4]

Substrate	Reagent	Major Product	Controlling Factor
1-Hexyne	ICl	1-Chloro-2-iodo-1-hexene	Markovnikov's Rule
1-(TMS)-1-hexyne	ICl	(Z)-1-Chloro-2-iodo-1-(TMS)-1-hexene	β-Silyl Effect[4]

Hydrosilylation

The addition of a Si-H bond across the triple bond is a powerful method for synthesizing vinylsilanes.

• Terminal Alkynes: Catalyzed hydrosilylation often gives mixtures of regioisomers (α- and β-adducts) and stereoisomers (E- and Z-). Catalyst choice is critical for controlling the outcome.[17][18][19] For instance, some ruthenium catalysts favor the α-vinylsilane, while others give the β-(Z)-vinylsilane.[17][18][20]

• Alkynylsilanes (as Internal Alkynes): Hydrosilylation of these substrates is often cleaner and more selective. The reaction yields trisubstituted vinylsilanes, and the combination of steric and electronic effects from the existing silyl group can lead to excellent regio- and stereocontrol, frequently favoring trans-addition products.[17]

Cycloaddition Reactions

The silyl group acts as a powerful directing and control element in cycloaddition chemistry.

• [2+2+2] Cyclotrimerization: This reaction builds aromatic rings from three alkyne units. When using alkynylsilanes, the silyl group often dictates the regiochemistry of the cyclization, leading to the formation of a single, predictable regioisomer.[1][21] The resulting silylated arene is a versatile intermediate for further functionalization.

• [3+2] Azide-Alkyne Cycloaddition (CuAAC): This flagship "click" reaction requires a terminal alkyne to form the key copper acetylide intermediate.[22] Consequently, alkynylsilanes do not participate, reinforcing their utility as orthogonal protecting groups in complex syntheses where a terminal alkyne needs to be reserved for a later click reaction step.

The Silyl Group as a Latent Functional Handle

A key advantage of using alkynylsilanes is that the silyl group is not merely removed at the end of a sequence. It can be strategically transformed into a variety of other functional groups, often with high selectivity.

• Protodesilylation: The most common transformation, cleanly removing the silyl group with a fluoride source (like TBAF) or under acidic/basic conditions to regenerate the terminal alkyne for subsequent reactions.[1][2]

• Halodesilylation: The C-Si bond can be selectively cleaved and replaced with a halogen. For example, treatment with iodine monochloride (ICl) or N-bromosuccinimide (NBS) yields iodoalkynes or bromoalkynes, respectively.[1]

• Ipso-Substitution: In silylated aromatic systems (e.g., from cyclotrimerization), the silyl group can direct electrophilic substitution to its position before being replaced, a process known as ipso-substitution. This allows for the installation of groups like iodo or acyl at a specific position.[21]

Featured Experimental Protocol: Sequential Sonogashira Coupling

This protocol illustrates the use of (trimethylsilyl)acetylene to synthesize an unsymmetrical diarylacetylene, a task that is challenging with terminal alkynes directly due to competitive homocoupling.

Caption: Workflow for the synthesis of an unsymmetrical diarylacetylene.

Step 1: First Sonogashira Coupling

• To a dried Schlenk flask under an inert atmosphere (N₂ or Ar), add aryl iodide 1 (1.0 eq), Pd(PPh₃)₄ (0.02 eq), and CuI (0.04 eq).

• Add anhydrous triethylamine (3.0 eq) and anhydrous THF (5 mL per mmol of aryl iodide).

• Add (trimethylsilyl)acetylene (1.2 eq) dropwise via syringe.

• Stir the reaction at room temperature for 4-12 hours, monitoring by TLC.

• Upon completion, dilute with diethyl ether, filter through a pad of Celite, and concentrate in vacuo. Purify by column chromatography to yield the silylated alkyne intermediate.

Step 2: Protodesilylation

• Dissolve the silylated alkyne (1.0 eq) in methanol (10 mL per mmol).

• Add potassium carbonate (2.0 eq) and stir at room temperature for 1-3 hours, monitoring by TLC.

• Once the starting material is consumed, remove the methanol in vacuo.

• Partition the residue between water and diethyl ether. Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate carefully to yield the terminal alkyne. This product is often used directly in the next step.

Step 3: Second Sonogashira Coupling

• Using the same setup as Step 1, combine the terminal alkyne from Step 2 (1.0 eq), aryl iodide 2 (1.0 eq), Pd(PPh₃)₄ (0.02 eq), and CuI (0.04 eq).

• Add anhydrous triethylamine and THF and stir at room temperature until completion.

• Workup and purify as described in Step 1 to obtain the final unsymmetrical diarylacetylene.

Safety Note: Palladium catalysts and organohalides should be handled in a fume hood. Triethylamine is volatile and corrosive. Inert atmosphere techniques are crucial for catalyst longevity and reaction success.

Conclusion

The choice between an alkynylsilane and a terminal alkyne is a critical strategic decision in synthesis design. They are not interchangeable reagents.

• Terminal alkynes are the default choice for their acidic proton, enabling direct formation of nucleophilic acetylides for C-C bond construction.

• Alkynylsilanes offer a superior level of control. They excel in preventing unwanted side reactions like Glaser coupling, enabling sequential and site-selective functionalization. The true power of alkynylsilanes lies in the dual role of the silyl group: first as a robust, removable protecting group, and second as a powerful steric and electronic directing group that governs the regio- and stereochemical outcome of additions and cycloadditions to the triple bond.[1][2]

By understanding the fundamental principles that drive their distinct reactivity, researchers can leverage both classes of compounds to their full potential, executing more efficient, selective, and innovative synthetic strategies.

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A Senior Application Scientist's Guide to Sonogashira Couplings: Copper vs. Copper-Free Methodologies

Authored for Researchers, Scientists, and Drug Development Professionals

The Sonogashira cross-coupling reaction, a cornerstone of modern synthetic chemistry, provides a powerful and versatile method for the formation of carbon-carbon bonds between sp² and sp hybridized carbons.[1][2][3][4][5] First reported in 1975, this reaction has become an indispensable tool in the synthesis of pharmaceuticals, natural products, and advanced organic materials due to its typically mild reaction conditions and broad functional group tolerance.[1][4][6][7][8]

The classic protocol employs a dual catalytic system of palladium and a copper(I) co-catalyst.[1][9][10] However, concerns over the drawbacks associated with copper have spurred the development of robust copper-free alternatives.[1][3][5][11][12] This guide offers an in-depth comparison of these two methodologies, grounded in mechanistic understanding and experimental data, to empower researchers in selecting the optimal approach for their synthetic challenges.

The Classic Approach: Copper-Cocatalyzed Sonogashira Reaction

The original Sonogashira protocol's innovation was the introduction of a copper(I) salt (typically CuI) as a co-catalyst, which dramatically increased the reaction rate and allowed for the use of mild conditions, often room temperature.[1][13] This enhancement is attributed to the facilitation of the transmetalation step, which is often rate-determining.

Mechanism of Action: A Dual Catalytic Cycle

The copper-cocatalyzed reaction operates through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[8][14]

• Palladium Cycle : The active Pd(0) catalyst undergoes oxidative addition with an aryl or vinyl halide (R¹-X) to form a Pd(II) complex.[8][9][14]

• Copper Cycle : Concurrently, the copper(I) salt reacts with the terminal alkyne (H-C≡C-R²) in the presence of a base (typically an amine) to form a copper(I) acetylide intermediate.[8][14] This step is crucial as it activates the alkyne.

• Transmetalation : The copper acetylide transfers the alkyne group to the Pd(II) complex, regenerating the copper(I) catalyst.[9][14][15]

• Reductive Elimination : The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the desired product (R¹-C≡C-R²) and regenerate the active Pd(0) catalyst.[1][14]

Caption: Catalytic cycles of the copper-cocatalyzed Sonogashira reaction.

Advantages & Limitations

• Key Advantage : High reactivity and efficiency for a broad range of substrates, including less reactive aryl bromides, often at room temperature.[1][9][16]

• Key Disadvantage : The primary drawback is the promotion of undesired alkyne homocoupling, known as Glaser coupling, which forms symmetric diynes (R²-C≡C-C≡C-R²).[1][11] This side reaction requires strict exclusion of oxygen, complicating the experimental setup.[1][10] Furthermore, residual copper can be difficult to remove from the final product, which is a significant issue in the synthesis of active pharmaceutical ingredients (APIs) due to copper's toxicity.[11][17]

The Modern Alternative: Copper-Free Sonogashira Reaction

To circumvent the issues associated with the copper co-catalyst, significant research has been dedicated to developing copper-free variants.[1][3][5][12] These reactions rely solely on a palladium catalyst, but often require modified conditions, such as higher temperatures or more specialized ligands and bases, to achieve comparable efficiency.[16][18]

Mechanism of Action: A Palladium-Only Pathway

The mechanism of the copper-free Sonogashira has been a subject of debate. While initially thought to proceed via a simple monometallic palladium cycle, compelling evidence now suggests a more complex pathway involving a tandem Pd/Pd cycle, where a Pd(II) species functionally replaces the copper co-catalyst in activating the alkyne.[19][20]

• Oxidative Addition : As in the classic mechanism, a Pd(0) species reacts with the aryl halide to form a Pd(II) complex.[1]

• Alkyne Activation & Deprotonation : A second palladium complex (often a Pd(II) species or a differently ligated Pd(0) species) coordinates to the alkyne. In the presence of a base, this facilitates the deprotonation to form a palladium acetylide.[14][19]

• Transmetalation (Pd-to-Pd) : In the bimetallic mechanism, the palladium acetylide transfers its alkyne group to the initial aryl-Pd(II) complex.[19]

• Reductive Elimination : The resulting complex undergoes reductive elimination to furnish the final product and regenerate the active palladium catalyst.[1]

Caption: Proposed bimetallic palladium cycle for the copper-free Sonogashira reaction.

Advantages & Limitations

• Key Advantage : The primary benefit is the complete avoidance of Glaser homocoupling, leading to a cleaner reaction profile and simplified purification.[1][11] This is critically important for applications where metal contamination is unacceptable.[11][17]

• Key Disadvantage : Copper-free conditions can be less efficient for less reactive substrates, such as aryl chlorides, and may require higher temperatures, stronger bases (e.g., carbonates instead of amines), and specialized, often bulky and electron-rich, phosphine ligands to achieve good yields.[14][16][21]

Head-to-Head Comparison: A Data-Driven Overview

The choice between these two powerful methodologies depends on the specific requirements of the synthesis, including substrate reactivity, purity requirements, and process constraints.

Feature	Copper-Cocatalyzed Sonogashira	Copper-Free Sonogashira
Catalytic System	Palladium catalyst and Copper(I) co-catalyst (e.g., CuI)	Palladium catalyst only
Typical Pd Catalyst	Pd(PPh₃)₄, PdCl₂(PPh₃)₂[11][16]	Pd(OAc)₂, Pd₂(dba)₃ with specialized phosphine ligands (e.g., cataCXium A, XPhos)[11][18]
Typical Base	Amine bases (e.g., triethylamine, diisopropylamine)[1][16]	Often stronger, non-amine bases (e.g., Cs₂CO₃, K₂CO₃) or hindered amines[16][18]
Reaction Conditions	Generally milder, often proceeding efficiently at room temperature.[1][9]	Often requires higher temperatures (70-120 °C) to drive the reaction.[16][18]
Key Advantage	High reactivity and efficiency for a broad range of substrates.[16]	Avoids alkyne homocoupling (Glaser byproducts); simplified purification.[1][11]
Key Disadvantage	Potential for Glaser homocoupling; difficult removal of toxic copper traces.[1][11][17]	Can be less efficient for unreactive substrates (e.g., aryl chlorides); may require costly ligands.[16]
Substrate Reactivity	I > OTf > Br >> Cl[9][10]	I > OTf > Br > Cl (Aryl chlorides are particularly challenging)[10]
Process Consideration	Requires inert atmosphere (e.g., N₂ or Ar) to prevent oxidative homocoupling.[1]	More tolerant to air, but inert atmosphere is still best practice for catalyst stability.

Experimental Protocols: A Practical Guide

The following are representative, generalized protocols that can be adapted for specific substrates. Causality : In both protocols, the flask is rendered inert to protect the Pd(0) catalyst from oxidation. The base is essential to neutralize the HX byproduct and, in the copper-free case, to facilitate the deprotonation of the alkyne.

Protocol 1: Classic Copper-Cocatalyzed Sonogashira Coupling

This protocol is adapted for the coupling of an aryl iodide with a terminal alkyne.

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A Comparative Guide to C(sp)-C(sp²) Bond Formation: Modern Alternatives to the Sonogashira Coupling

For decades, the Sonogashira coupling has been a cornerstone of synthetic organic chemistry, providing a powerful and reliable method for the formation of C(sp)-C(sp²) bonds. This palladium- and copper-co-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide has been instrumental in the synthesis of a vast array of natural products, pharmaceuticals, and advanced materials. However, the classical Sonogashira reaction is not without its limitations. The use of a copper co-catalyst can lead to the formation of undesired alkyne homocoupling products (Glaser coupling), and the presence of copper can be problematic in the synthesis of sensitive biological molecules due to its toxicity. Furthermore, the reaction often requires the use of amine bases, which can be difficult to remove and may lead to side reactions.

These challenges have spurred the development of a host of alternative methods for C(sp)-C(sp²) bond formation, each with its own unique set of advantages and disadvantages. This guide provides a comparative overview of the most prominent alternatives to the Sonogashira coupling, offering researchers, scientists, and drug development professionals the insights needed to select the optimal synthetic strategy for their specific needs. We will delve into the mechanisms, substrate scopes, and practical considerations of copper-catalyzed, palladium-catalyzed/copper-free, and other emerging coupling reactions, supported by experimental data and detailed protocols.

The Benchmark: Understanding the Sonogashira Coupling

Before exploring the alternatives, it is crucial to understand the mechanism and limitations of the Sonogashira reaction. The reaction typically proceeds via a dual catalytic cycle involving both palladium and copper. The palladium cycle involves the oxidative addition of the aryl/vinyl halide to a Pd(0) species, followed by transmetalation with a copper(I) acetylide and subsequent reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst. The role of the copper(I) is to activate the terminal alkyne by forming the copper(I) acetylide.

Figure 1: Simplified mechanism of the Sonogashira coupling, illustrating the dual catalytic cycles of palladium and copper.

The primary drawbacks of the traditional Sonogashira protocol include:

• Alkyne Homocoupling: The copper co-catalyst can promote the oxidative dimerization of the terminal alkyne, leading to the formation of a 1,3-diyne (Glaser coupling), which can be a significant side product.

• Copper Toxicity: The presence of residual copper can be a major concern in the synthesis of active pharmaceutical ingredients (APIs) and other biologically active molecules.

• Harsh Reaction Conditions: The use of amine bases and sometimes elevated temperatures can be detrimental to sensitive functional groups.

Palladium-Catalyzed, Copper-Free Sonogashira Coupling

To address the issues associated with the copper co-catalyst, a significant effort has been directed towards the development of copper-free Sonogashira coupling reactions. These protocols typically rely on the use of a palladium catalyst in the presence of an amine base, which is believed to play a role in the deprotonation of the alkyne and the stabilization of the palladium catalyst.

The mechanism of the copper-free Sonogashira coupling is still a subject of some debate, but it is generally accepted to proceed through either a deprotonation pathway involving the amine base or through a Pd-acetylide complex formed directly from the terminal alkyne.

Figure 2: Proposed mechanism for the copper-free Sonogashira coupling.

Advantages of Copper-Free Sonogashira Coupling:

• Avoidance of Homocoupling: The absence of a copper co-catalyst significantly reduces or eliminates the formation of alkyne homocoupling byproducts.

• Reduced Toxicity: The elimination of copper is highly advantageous for the synthesis of pharmaceuticals and other biologically sensitive compounds.

• Milder Reaction Conditions: Many copper-free protocols can be performed at room temperature and with weaker bases, increasing the functional group tolerance.

Experimental Protocol: A Representative Copper-Free Sonogashira Coupling

The following protocol is a general procedure for the copper-free Sonogashira coupling of an aryl iodide with a terminal alkyne.

• To a dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl iodide (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and PPh₃ (0.04 mmol, 4 mol%).

• Add the terminal alkyne (1.2 mmol) and a suitable solvent (e.g., THF or DMF, 5 mL).

• Add a suitable amine base, such as triethylamine (TEA) or diisopropylamine (DIPA) (2.0 mmol).

• Stir the reaction mixture at room temperature or heat as required, monitoring the progress by TLC or GC-MS.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution and extract the product with an organic solvent.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

The Castro-Stephens Reaction: A Copper-Mediated Approach

The Castro-Stephens reaction is a classic copper-mediated cross-coupling reaction between a copper(I) acetylide and an aryl or vinyl halide. Unlike the Sonogashira reaction, the Castro-Stephens reaction is typically performed in stoichiometric amounts with respect to copper and often requires elevated temperatures.

The reaction proceeds through the initial formation of a copper(I) acetylide, which then undergoes a coupling reaction with the aryl halide. The exact mechanism is thought to involve an oxidative addition-reductive elimination sequence at the copper center, although a four-center transition state has also been proposed.

Advantages of the Castro-Stephens Reaction:

• Palladium-Free: The reaction does not require a palladium catalyst, which can be an advantage in terms of cost and potential for palladium contamination in the final product.

• Utility for Specific Substrates: The Castro-Stephens reaction can be effective for substrates that are not amenable to the Sonogashira coupling.

Disadvantages of the Castro-Stephens Reaction:

• Stoichiometric Copper: The use of stoichiometric amounts of copper is a significant drawback in terms of waste generation and potential for copper contamination.

• Harsh Reaction Conditions: The reaction often requires high temperatures and polar aprotic solvents like pyridine or DMF.

• Pre-formation of Copper Acetylide: The copper acetylide must be prepared in a separate step, which adds to the overall complexity of the procedure.

Modern Copper-Catalyzed Alkynylation Reactions

Recent advances have led to the development of catalytic versions of copper-mediated alkynylation reactions, which overcome some of the limitations of the classical Castro-Stephens reaction. These modern protocols often utilize a copper(I) catalyst in the presence of a ligand and a base, allowing for the reaction to proceed with catalytic amounts of copper.

Table 1: Comparison of Key Performance Metrics for C(sp)-C(sp²) Coupling Reactions

Feature	Classical Sonogashira	Copper-Free Sonogashira	Castro-Stephens	Modern Cu-Catalyzed
Catalyst	Pd/Cu	Pd	Cu (stoichiometric)	Cu (catalytic)
Homocoupling	Common side reaction	Minimal to none	Can occur	Substrate dependent
Reaction Temp.	Room temp. to moderate heat	Room temp. to moderate heat	High temperatures	Moderate to high heat
Base	Amine bases	Amine bases	Often not required	Various bases
Functional Group Tol.	Moderate	High	Moderate	Good to high
Key Advantage	Widely applicable	Avoids Cu, high tolerance	Pd-free	Catalytic Cu, Pd-free
Key Disadvantage	Homocoupling, Cu toxicity	Catalyst sensitivity	Stoichiometric Cu, harsh	Ligand required

Nickel-Catalyzed C-C Bond Formation

Nickel-catalyzed cross-coupling reactions have emerged as a powerful alternative to their palladium-catalyzed counterparts. Nickel catalysts are generally more abundant and less expensive than palladium catalysts. Furthermore, nickel catalysts can exhibit unique reactivity, enabling the coupling of challenging substrates.

In the context of C(sp)-C(sp²) bond formation, nickel catalysts can promote the coupling of terminal alkynes with a variety of electrophiles, including aryl and vinyl halides, as well as pseudo-halides like triflates and tosylates. The mechanism is believed to be analogous to that of palladium-catalyzed reactions, involving oxidative addition, transmetalation, and reductive elimination.

Advantages of Nickel-Catalyzed Coupling:

• Cost-Effective: Nickel is significantly less expensive than palladium.

• Unique Reactivity: Nickel catalysts can be effective for the coupling of less reactive electrophiles, such as aryl chlorides.

Disadvantages of Nickel-Catalyzed Coupling:

• Air and Moisture Sensitivity: Many nickel catalysts are sensitive to air and moisture, requiring stringent reaction conditions.

• Toxicity: Nickel compounds are generally more toxic than their palladium counterparts.

Conclusion and Future Outlook

While the Sonogashira coupling remains a workhorse in synthetic chemistry, a growing number of powerful alternatives are now available to the modern chemist. The choice of which method to employ will ultimately depend on the specific requirements of the synthesis, including the nature of the substrates, the desired level of purity, and cost considerations.

Copper-free Sonogashira protocols have become the go-to alternative for many applications, particularly in the synthesis of pharmaceuticals and other high-value compounds where copper contamination is a concern. Modern copper-catalyzed reactions and nickel-catalyzed couplings also offer compelling advantages in specific contexts. As the field of cross-coupling chemistry continues to evolve, we can expect to see the development of even more efficient, selective, and sustainable methods for the construction of C(sp)-C(sp²) bonds.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Böhm, V. P. W., & Herrmann, W. A. (2000). A Copper-Free Protocol for the Sonogashira Coupling of Aryl Bromides with Terminal Alkynes at Room Temperature. European Journal of Organic Chemistry, 2000(22), 3679-3681. [Link]

• Stephens, R. D., & Castro, C. E. (1963). The Substitution of Aryl Iodides with Copper(I) Acetylides. A Synthesis of Tolanes and Heterocyclics. The Journal of Organic Chemistry, 28(12), 3313–3315. [Link]

• Monnier, F., & Taillefer, M. (2009). Catalytic C−C, C−N, and C−O Ullmann-Type Coupling Reactions. Angewandte Chemie International Edition, 48(38), 6954-6971. [Link]

The Foundational Principle: A Competition of Affinities

An In-Depth Guide to Validating Reaction Completion with Thin-Layer Chromatography (TLC)

As a Senior Application Scientist, I've witnessed countless hours saved and critical insights gained through the masterful application of a deceptively simple technique: Thin-Layer Chromatography (TLC). While modern analytical instruments offer unparalleled depth, the speed, simplicity, and cost-effectiveness of TLC make it an indispensable tool for real-time reaction monitoring at the bench.[1][2] This guide moves beyond a simple recitation of steps; it delves into the causality behind the protocol, empowering you to not only perform the technique but to troubleshoot and interpret your results with confidence.

At its core, TLC is a separation technique based on the principle of differential partitioning.[2][3] Imagine a race where the racetrack is the stationary phase (typically a polar adsorbent like silica gel coated on a plate) and the "go" signal is the mobile phase (a less polar solvent or solvent mixture).[4][5]

• Stationary Phase: Most commonly, this is silica gel (SiO₂) or alumina (Al₂O₃), both of which are highly polar due to the presence of hydroxyl (-OH) groups.[2]

• Mobile Phase (Eluent): This is a solvent system that travels up the plate via capillary action, carrying the sample components with it.[2][4]

When you spot your reaction mixture onto the plate, you initiate a competition. Polar compounds in your mixture will have a strong affinity for the polar stationary phase and will "stick" to it more, traveling shorter distances up the plate.[6][7] Conversely, non-polar compounds have a weaker affinity for the stationary phase and are more readily dissolved in the mobile phase, causing them to travel further up the plate.[6] This separation allows us to visualize the consumption of starting materials and the formation of products.

Experimental Protocol: A Self-Validating System for Reaction Monitoring

The key to trustworthy TLC analysis is a robust, reproducible protocol. The three-lane spotting system is a classic example of a self-validating method, providing all the necessary controls on a single plate.[1][8]

Step 1: Plate and Chamber Preparation

• Prepare the TLC Plate: Obtain a TLC plate (e.g., silica gel on aluminum backing).[1] Using a soft pencil, gently draw a straight line about 1 cm from the bottom edge.[2][9] This is your origin line. Never use an ink pen, as the dyes can chromatograph and interfere with your results.[5]

• Prepare the Developing Chamber: Place a small amount of your chosen mobile phase (eluent) into a TLC chamber or a beaker with a lid/watch glass—just enough to cover the bottom (less than 1 cm deep).[9] It is critical that the solvent level is below your pencil origin line.[10][11] Place a piece of filter paper inside, allowing it to become saturated with the eluent. This ensures the chamber atmosphere is saturated with solvent vapors, which prevents the eluent from evaporating off the plate as it runs, leading to more consistent results.[9][10]

Step 2: Choosing the Right Mobile Phase

The choice of solvent is the most critical variable for achieving good separation. The goal is to find a system where your starting material has a Retention Factor (Rf) of approximately 0.3-0.5.[12][13] A common starting point for many organic molecules is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[14]

• If spots are too low (low Rf): The eluent is not polar enough to move the compounds off the baseline. Increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture).[15]

• If spots are too high (high Rf): The eluent is too polar, and all components are moving with the solvent front. Decrease the polarity of the mobile phase (e.g., decrease the percentage of ethyl acetate).[15]

Step 3: The Three-Lane Spotting Technique

For robust reaction monitoring, a three-lane system is essential.[8][13] Use a capillary tube to spot small, concentrated spots onto the pencil line.[2][11]

• Lane 1 (SM - Starting Material): Spot a dilute solution of your pure starting material. This is your reference.

• Lane 2 (Co - Co-spot): Spot the starting material first, then, using a different capillary, carefully spot the reaction mixture directly on top of the SM spot. This lane is crucial for confirming identity, especially when Rf values are very close.[8][13]

• Lane 3 (RM - Reaction Mixture): Spot a sample taken directly from your reaction vessel.

Fig 1. General workflow for TLC analysis.

Step 4: Development and Visualization

• Development: Using forceps, carefully place the spotted TLC plate into the prepared chamber and replace the lid.[11] Do not disturb the chamber while the plate is developing. Allow the solvent to travel up the plate until it is about 0.5-1 cm from the top edge.[4][10]

• Marking: Immediately upon removal, use a pencil to mark the highest point the solvent reached (the solvent front).[10] This is essential for calculating Rf values.

• Visualization: If the compounds are not colored, they must be visualized.

  • UV Light: The most common non-destructive method involves viewing the plate under a UV lamp (254 nm).[16] Plates are often impregnated with a fluorescent indicator, causing the entire plate to glow green while compounds that absorb UV light appear as dark spots.[17] This is excellent for aromatic and conjugated systems.[16]

  • Staining: If compounds are not UV-active, destructive staining is required. The plate is dipped in or sprayed with a chemical stain and often heated.[4][18] Common general-purpose stains include potassium permanganate (for oxidizable groups) and p-anisaldehyde.[17][19] Iodine vapor is another simple method that works well for non-polar compounds.[16][19]

Interpreting the Chromatogram: A Logic-Based Approach

The power of the three-lane system becomes apparent during interpretation. By comparing the lanes, you can definitively determine the state of your reaction.[3][20]

• Incomplete Reaction: The reaction mixture (RM) lane will show a spot corresponding to the starting material (compare its height to the SM lane) and a new spot for the product. The starting material will still be clearly visible.[21][22]

• Complete Reaction: The starting material spot will be completely absent from the reaction mixture (RM) lane, and a new product spot will be clearly visible.[3][21] The co-spot (Co) lane will show only the new product spot, as there is no starting material left in the RM to overlap with the initial SM spot.

• Complex Reaction/Side Products: The RM lane may show the disappearance of the starting material but the appearance of multiple new spots, indicating the formation of side products.

Fig 2. Logical decision tree for interpreting reaction monitoring TLC.

The Retention Factor (Rf)

The Rf value is a quantitative measure of a compound's movement up the plate and is calculated as the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[23][24]

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

An Rf value is a constant for a specific compound under identical conditions (stationary phase, mobile phase, temperature).[7][25] While useful for identification, the primary goal in reaction monitoring is observing the disappearance of the starting material's Rf and the appearance of a new product Rf.

Comparison with Other Techniques

While TLC is an excellent tool for rapid, qualitative monitoring, it is important to understand its place among other analytical techniques.

Feature	Thin-Layer Chromatography (TLC)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Liquid-solid partitioning	High-pressure liquid-solid/liquid partitioning	Gas-liquid partitioning
Speed	Very fast (5-20 minutes)[2]	Slower (minutes to hours per sample)	Slower (minutes to hours per sample)
Cost	Very low	High (instrumentation is expensive)	High (instrumentation is expensive)
Resolution	Lower	Very high	Very high
Quantification	Primarily qualitative/semi-quantitative[26][27]	Excellent	Excellent
Sample Req.	Non-volatile compounds[4]	Soluble, non-volatile compounds	Volatile or derivatizable compounds
Best Use Case	Rapid reaction monitoring, purity checks, solvent system screening[1][4]	High-resolution separation, quantification, purity analysis	Analysis of volatile mixtures, quantification

Case Study: Monitoring an Esterification Reaction

Let's consider the acid-catalyzed esterification of benzoic acid with ethanol to form ethyl benzoate. Benzoic acid is significantly more polar than its ester product due to its carboxylic acid group, which can engage in strong hydrogen bonding with the silica gel.

Experimental Data:

A researcher monitors the reaction at T=0, T=1h, and T=2h. The chosen eluent is 4:1 Hexane:Ethyl Acetate.

Compound	Polarity	Expected Rf
Benzoic Acid (Starting Material)	High	Low (~0.3)
Ethyl Benzoate (Product)	Low	High (~0.7)

Observed TLC at T=2h (Reaction Completion):

• Lane 1 (SM): A single spot is observed at Rf ≈ 0.3.

• Lane 2 (Co-spot): A single spot is observed at Rf ≈ 0.7.

• Lane 3 (RM): The spot at Rf ≈ 0.3 has completely disappeared, and a new, strong spot is present at Rf ≈ 0.7.

This result would confirm that the starting material has been fully consumed and converted to the less polar product, signaling that the reaction is complete and can be moved to the workup stage.

Troubleshooting Common Pitfalls

Problem	Potential Cause(s)	Solution(s)
Streaking/Elongated Spots	Sample is too concentrated (overloaded).[28][29]	Dilute the sample before spotting.[28]
Sample is not fully soluble in the eluent.	Choose a different mobile phase.
No Spots Visible	Sample is too dilute.[29]	Spot multiple times in the same location, allowing the solvent to dry between applications.[29]
Compound is not UV-active.	Use a chemical stain for visualization.[28]
Uneven Solvent Front	The TLC plate is touching the side of the chamber or filter paper.[29]	Reposition the plate so it stands freely and vertically.
The bottom of the plate is not level in the solvent.	Ensure the chamber is on a flat surface and the plate is placed evenly.
Rf Values are Inconsistent	The chamber was not properly saturated with solvent vapor.	Always use filter paper in a sealed chamber and allow time for saturation.

By mastering the principles and practices outlined in this guide, researchers can leverage TLC as a powerful, efficient, and reliable tool to make informed decisions at the bench, accelerating the pace of discovery and development.

References

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

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• Wikipedia. (n.d.). Thin-layer chromatography. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Thin Layer Chromatography. Retrieved from [Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC. Retrieved from [Link]

• Friz, M., et al. (2021). Quantitative thin layer chromatography for educational settings. ChemRxiv. Retrieved from [Link]

• University of Rochester. (n.d.). TLC Visualization Methods. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Thin Layer Chromatography: Identifying the Spots. Retrieved from [Link]

• Khan Academy. (n.d.). Calculating retention factors for TLC. Retrieved from [Link]

• Nichols, L. (2021, August 22). Running a TLC [Video]. YouTube. Retrieved from [https://www.youtube.com/watch?v=f CioyrM9iA]([Link] CioyrM9iA)

• Study Mind. (n.d.). Chromatography and Rf Values (GCSE Chemistry). Retrieved from [Link]

• Nichols, L. (2022, May 5). 5.7: Visualizing TLC Plates. Chemistry LibreTexts. Retrieved from [Link]

• University of York. (n.d.). Visualising plates. Chemistry Teaching Labs. Retrieved from [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction. Retrieved from [Link]

• López-García, K., et al. (2019). A simple quantitative method using TLC-image analysis to determine fructooligosaccharides (FOS) in food samples. National Institutes of Health. Retrieved from [Link]

• REACH Devices, LLC. (n.d.). How to set up a TLC analysis. Retrieved from [Link]

• University of Rochester. (n.d.). How To: Run a Prep TLC. Department of Chemistry. Retrieved from [Link]

• Cason, M. L., & Miller, J. A. (2000). Rapid, Simple Quantitation in Thin-Layer Chromatography Using a Flatbed Scanner. Journal of Chemical Education. Retrieved from [Link]

• That Chemist. (2022, June 10). A Practical Guide to TLC (Thin Layer Chromatography) [Video]. YouTube. Retrieved from [Link]

• Virtual Amrita Laboratories. (n.d.). Thin Layer Chromatography. Retrieved from [Link]

• Nichols, L. (2022, May 5). 2.3E: Step-by-Step Procedures for Thin Layer Chromatography. Chemistry LibreTexts. Retrieved from [Link]

• Attimarad, M., et al. (2012). Quantitative Thin-Layer Chromatographic Method for Determination of Amantadine Hydrochloride. National Institutes of Health. Retrieved from [Link]

• BYJU'S. (n.d.). The R f (retardation factor) value is the ratio of the solute's distance travelled to the solvent's distance travelled. Retrieved from [Link]

• Study.com. (n.d.). How can TLC allow you to determine if your reaction has gone to completion. Explain. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Thin Layer Chromatography. Chemistry Online. Retrieved from [Link]

• McMaster University. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• Sandtorv, A. (2021, June 20). 2.4: TLC -ANALYSIS. Chemistry LibreTexts. Retrieved from [Link]

• University of Rochester. (n.d.). How To: Monitor by TLC. Department of Chemistry. Retrieved from [Link]

• Atlas. (n.d.). TLC Results for Reaction Completion. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography. Department of Chemistry. Retrieved from [Link]

• Coconote. (2023, October 14). TLC Monitoring of Reaction Progress. Retrieved from [Link]

• Zhang, W. Y., et al. (1994). [Optimization of the solvent system in thin-layer chromatography (TLC)]. PubMed. Retrieved from [Link]

• Bitesize Bio. (2023, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

• Hemmateenejad, B., et al. (2006). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. RSC Publishing. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, August 2). Monitoring reaction progress? [closed]. Retrieved from [Link]

• ResearchGate. (n.d.). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method | Request PDF. Retrieved from [Link]

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A Senior Application Scientist's Guide to Palladium Catalysts for Enyne Synthesis: A Comparative Analysis

Introduction: The Strategic Importance of the Enyne Motif

The 1,3-enyne structural motif, a conjugated system comprising a carbon-carbon double and triple bond, is a cornerstone in modern organic synthesis. It serves as a versatile building block for a vast array of complex molecules, including natural products, advanced materials, and pharmacologically active compounds. Palladium-catalyzed reactions have become the preeminent strategy for constructing these motifs, prized for their efficiency, mild reaction conditions, and broad functional group tolerance.

However, the sheer number of available palladium catalysts and ligand systems can be daunting. The success of an enyne synthesis—be it a cross-coupling or a cycloisomerization—hinges on the judicious selection of the catalytic system. This guide provides an in-depth, objective comparison of common palladium catalysts, supported by experimental data, to empower researchers in organic synthesis and drug development to make informed decisions, optimize reaction yields, and accelerate their research programs.

Mechanistic Underpinnings: The Palladium Catalytic Cycle

Understanding the fundamental mechanism is critical to rational catalyst selection. While several pathways exist depending on the specific reaction (e.g., Sonogashira coupling, cycloisomerization), a common and illustrative example is the Pd(II)-hydride mediated cycloisomerization of a 1,6-enyne. This process is a highly atom-economical method for constructing five-membered rings.[1]

The catalytic cycle typically begins with the formation of a Pd(II)-hydride species. This active catalyst then undergoes hydropalladation across the alkyne, leading to a vinyl-palladium intermediate. This is followed by an intramolecular carbopalladation onto the tethered alkene to forge the carbocyclic ring. Finally, a β-hydride elimination step releases the diene product and regenerates the active Pd(II)-hydride catalyst, allowing the cycle to continue.[1][2]

Caption: Generalized catalytic cycle for Pd(II)-hydride mediated enyne cycloisomerization.

Comparative Analysis of Palladium Catalyst Systems

The efficacy of a palladium catalyst is a function of the palladium source (pre-catalyst), the ligands, and the reaction conditions. The choice of pre-catalyst, typically a Pd(0) or Pd(II) source, dictates the initiation pathway, while the ligand modulates the catalyst's stability, reactivity, and selectivity.

Below is a summary of quantitative data from various palladium-catalyzed enyne syntheses, highlighting the performance of different catalytic systems.

Reaction Type	Pd Pre-catalyst	Ligand / Additive	Solvent	Temp (°C)	Yield (%)	Key Observation	Reference
Cycloisomerization	Pd(OAc)₂ (5 mol%)	PPh₃	Acetic Acid	80	85	Classic Trost conditions for 1,6-enynes.	[1]
Cycloisomerization	Pd₂(dba)₃·CHCl₃ (4 mol%)	Formic Acid	DCE / MeCN	40	92	High yield and excellent cis-diastereoselectivity for bicyclic products.	[3]
Cycloisomerization	Pd(OAc)₂ (5 mol%)	bbeda	Toluene	RT	>95%	bbeda ligand significantly accelerates the reaction compared to ligand-free systems.	[2]
Macrocyclization	Pd(OAc)₂ (5 mol%)	TDMPP (10 mol%)	Toluene	RT	47	Demonstrates intramolecular alkyne-alkyne coupling to form macrocyclic enynes.	[4]
Sonogashira Coupling	Pd(PPh₃)₄	CuI, Amine	Various	RT - High	Good-Excellent	Standard, widely used conditions for forming C(sp²)-C(sp) bonds.	[5][6][7]
Sonogashira (Cu-free)	Pd(OAc)₂ / Urea	-	Water	RT	Satisfactory-High	An eco-friendly system avoiding copper co-catalyst.	[6]

Discussion of Key Factors Influencing Yield and Selectivity

The Palladium Pre-catalyst: Pd(0) vs. Pd(II)

The choice between a Pd(0) source, like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), and a Pd(II) source, like Palladium(II) acetate (Pd(OAc)₂), is a critical decision.[8]

• Pd(0) Catalysts (e.g., Pd(PPh₃)₄) : These are often considered "active" catalysts as they can directly enter catalytic cycles that begin with oxidative addition (e.g., Sonogashira coupling). However, Pd(PPh₃)₄ is sensitive to air and can be unstable, often requiring more rigorous inert atmosphere techniques like a glove box.[8]

• Pd(II) Catalysts (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) : These are generally more stable and easier to handle than their Pd(0) counterparts. For many catalytic cycles, including the Sonogashira and certain cycloisomerizations, the Pd(II) pre-catalyst must first be reduced in situ to an active Pd(0) species.[7] In other mechanisms, such as the hydropalladation pathway, a Pd(II) species is the active catalyst.[2] The choice of a Pd(II) source can sometimes lead to an "induction period" at the start of a reaction while the active catalyst is being generated.[2]

The Role of Ligands: More Than Just Spectators

Ligands are paramount in tuning the performance of a palladium catalyst. They directly influence the electronic properties and steric environment of the metal center, which in turn affects catalyst stability, activity, and the selectivity of the reaction.

• Phosphine Ligands (e.g., PPh₃, TDMPP) : Triphenylphosphine (PPh₃) is a classic, versatile ligand used in numerous palladium-catalyzed reactions, including the Sonogashira coupling and Trost cycloisomerizations.[7][9] It stabilizes the palladium center but can sometimes require higher temperatures. More specialized phosphines, like tris(2,4-di-tert-butylphenyl)phosphite (TDMPP), can be crucial for achieving chemoselectivity in complex settings, such as macrocyclizations.[4]

• Nitrogen-based Ligands (e.g., bbeda) : Ligands like bis-benzylidene ethylenediamine (bbeda) have proven to be exceptionally effective in enyne cycloisomerizations. They not only stabilize the palladium catalyst, preventing the formation of palladium black, but can also actively participate in the mechanism, for instance, by acting as a source for the formation of the active Pd(II)-hydride species.[2][10] This dual role can dramatically accelerate the reaction rate.[2]

Co-catalysts and Additives

In many enyne syntheses, additives play a crucial role.

• Copper(I) in Sonogashira Coupling : In the classic Sonogashira reaction, a copper(I) salt (e.g., CuI) is used as a co-catalyst. Its primary role is to react with the terminal alkyne to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium center more readily than the alkyne itself.[6] While effective, the use of copper can sometimes lead to undesirable alkyne homocoupling (Glaser coupling), prompting the development of copper-free protocols.[6]

• Acids in Cycloisomerization : In certain cycloisomerization reactions, a Brønsted acid like formic or acetic acid is added. This can facilitate the formation of the active palladium-hydride species, which is essential for the hydropalladation pathway.[3]

Experimental Protocol: High-Yield Synthesis of a Bicyclic Diene via Pd-Catalyzed Cycloisomerization

This protocol is adapted from a high-yielding procedure for the diastereoselective cycloisomerization of a 1,6-enyne, which demonstrates the efficacy of a modern palladium catalyst system.[3]

Reaction: Cycloisomerization of an Ester-Tethered 1,6-Enyne.

Materials:

• 1,6-Enyne Substrate (1.0 equiv)

• Tris(dibenzylideneacetone)dipalladium(0)-chloroform adduct (Pd₂(dba)₃·CHCl₃) (0.04 equiv)

• Formic Acid (HCO₂H) (2.0 equiv)

• 1,2-Dichloroethane (DCE), Anhydrous

• Acetonitrile (MeCN), Anhydrous

Procedure:

• To an oven-dried Schlenk flask under an argon atmosphere, add the 1,6-enyne substrate (e.g., 0.5 mmol, 1.0 equiv).

• Add anhydrous 1,2-dichloroethane (DCE) to dissolve the substrate (to a final concentration of ~0.1 M).

• Add anhydrous acetonitrile (MeCN) to constitute 2% of the total solvent volume. Causality Note: The addition of acetonitrile is crucial for preventing the formation of undesired olefin isomers, thereby increasing the yield of the target 1,4-diene product.[3]

• To this solution, add formic acid (1.0 mmol, 2.0 equiv).

• In a separate vial, weigh Pd₂(dba)₃·CHCl₃ (0.02 mmol, 0.04 equiv) and add it to the reaction flask. Safety Note: Palladium reagents should be handled in a fume hood with appropriate personal protective equipment.

• Seal the flask and place it in a pre-heated oil bath at 40 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS. The reaction is typically complete within 4-6 hours.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the pure bicyclic diene product. Yields for analogous systems are reported to be >90%.[3]

Workflow for Catalyst System Selection and Optimization

Choosing the right catalyst system for a novel enyne synthesis often requires a systematic screening and optimization process. The following workflow provides a logical approach for researchers.

Caption: A systematic workflow for selecting and optimizing a palladium catalyst system.

Conclusion

The synthesis of enynes via palladium catalysis is a powerful and versatile strategy. As demonstrated, catalyst performance is not determined by the palladium source alone but is a synergistic interplay between the metal, its ligands, and the reaction conditions. For cycloisomerization reactions, modern systems like Pd₂(dba)₃ with acid additives or Pd(OAc)₂ with specialized nitrogen-based ligands often provide superior yields and selectivities compared to classical methods. For cross-coupling reactions, the venerable Sonogashira reaction remains a workhorse, with emerging copper-free variants offering greener alternatives. By understanding the underlying mechanisms and systematically evaluating the key reaction parameters, researchers can unlock the full potential of palladium catalysis for their specific synthetic challenges.

References

• Trost, B. M., Ferreira, E. M., & Gutierrez, A. C. (2009). Differential Reactivities of Enyne Substrates in Ruthenium- and Palladium-Catalyzed Cycloisomerizations. PMC. [Online]. Available: [Link]

• Zhao, L., Lu, X., & Xu, W. (2005). Palladium(II)-Catalyzed Enyne Coupling Reaction Initiated by Acetoxypalladation of Alkynes and Quenched by Protonolysis of the Carbon-Palladium Bond. Organic Chemistry Portal. [Online]. Available: [Link]

• Trost, B. M., & Bai, W.-J. (2018). Synthesis of a 1,3-Bridged Macrobicyclic Enyne via Chemoselective Cycloisomerization Using Palladium-catalyzed Alkyne-Alkyne Coupling. National Institutes of Health. [Online]. Available: [Link]

• Dennis, C. R., et al. (2017). Mechanistic Insight into Palladium-Catalyzed Cycloisomerization: A Combined Experimental and Theoretical Study. Journal of the American Chemical Society. [Online]. Available: [Link]

• Organic Chemistry Portal. (n.d.). Substituted 1,3-enyne synthesis by C-C coupling. [Online]. Available: [Link]

• Ning, X., et al. (2024). Synthesis of conjugated 1,3-enynes: Strategy and ligand design. ResearchGate. [Online]. Available: [Link]

• Al-Masum, M. (2025). Recent Advances in Sonogashira Reactions. ResearchGate. [Online]. Available: [Link]

• Lashkari, M., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Publishing. [Online]. Available: [Link]

• Trost, B. M., & Lautens, M. (1985). Cyclization via isomerization: a palladium(2+)-catalyzed carbocyclization of 1,6-enynes to 1,3- and 1,4-dienes. Journal of the American Chemical Society. [Online]. Available: [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Online]. Available: [Link]

• ResearchGate. (2014). Why some people use Pd(OAc)2 whereas others go with Pd(PPh3)4 as catalyst for suzuki coupling polymerisation reactions.? [Online]. Available: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Differential Reactivities of Enyne Substrates in Ruthenium- and Palladium-Catalyzed Cycloisomerizations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of a 1,3-Bridged Macrobicyclic Enyne via Chemoselective Cycloisomerization Using Palladium-catalyzed Alkyne-Alkyne Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
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The Silyl Effect: A Comparative Guide to Stereoselectivity in Alkyne Reactions

For researchers, medicinal chemists, and professionals in drug development, the precise control of stereochemistry is not merely an academic exercise—it is a critical determinant of a molecule's biological activity, efficacy, and safety. In the synthesis of complex organic molecules, alkynes are invaluable building blocks, offering a linear scaffold that can be elaborated into diverse three-dimensional structures. The stereochemical outcome of reactions involving alkynes is profoundly influenced by the substituents on the triple bond. This guide provides an in-depth technical comparison of the stereoselectivity observed in key reactions of terminal (non-silylated) alkynes versus their silyl-substituted counterparts, supported by experimental data and mechanistic insights.

The Dual Role of the Silyl Group: More Than Just a Protecting Group

A trialkylsilyl group, such as trimethylsilyl (TMS) or triethylsilyl (TES), is often introduced to protect the terminal C-H bond of an alkyne from undesired reactions, particularly deprotonation by strong bases. However, its influence extends far beyond simple protection. The silicon atom, being less electronegative than carbon, imparts a unique electronic signature to the alkyne. Furthermore, the steric bulk of the silyl group can dramatically alter the trajectory of incoming reagents. These steric and electronic effects—collectively known as the "silyl effect"—can be harnessed to steer the stereochemical course of a reaction, often leading to outcomes that are complementary or even opposite to those of their non-silylated analogues.[1]

Case Study 1: Hydrosilylation – A Gateway to Stereodefined Vinylsilanes

Hydrosilylation, the addition of a Si-H bond across a triple bond, is one of the most powerful methods for synthesizing vinylsilanes, which are versatile intermediates in organic synthesis. The stereoselectivity of this reaction is highly dependent on the catalyst and the alkyne substitution.

Non-Silyl (Terminal) Alkynes: The Predominance of syn-Addition

In the presence of various transition metal catalysts (e.g., platinum, rhodium, ruthenium), the hydrosilylation of terminal alkynes generally proceeds via a syn-addition mechanism. This leads to the formation of the (E)-vinylsilane as the major product. The reaction is believed to proceed through the Chalk-Harrod mechanism, involving oxidative addition of the silane to the metal center, coordination of the alkyne, insertion into the metal-hydride bond, and subsequent reductive elimination.

Silylalkynes: Accessing the (Z)-Isomer through anti-Addition

In stark contrast, the hydrosilylation of silylalkynes can be directed to yield the (Z)-vinylsilane, a product of formal anti-addition. This remarkable switch in stereoselectivity is often achieved using specific ruthenium catalysts, such as [Cp*Ru(MeCN)₃]PF₆. This process is invaluable as it provides access to the thermodynamically less stable (Z)-isomer, which is a challenging target using conventional methods.

Table 1: Comparison of Stereoselectivity in the Hydrosilylation of Alkynes

Alkyne Substrate	Catalyst	Silane	Product(s)	Ratio (E:Z)	Reference
1-Hexyne	H₂PtCl₆	HSiEt₃	(E)-1-(Triethylsilyl)-1-hexene	>98:2	Trost, B. M. et al.
1-Hexyne	[CpRu(MeCN)₃]PF₆	HSiEt₃	(E)-1-(Triethylsilyl)-1-hexene	>98:2	Trost, B. M. et al.
Trimethylsilylacetylene	[CpRu(MeCN)₃]PF₆	HSiEt₃	(Z)-1,2-Bis(trimethylsilyl)ethene	<2:98	Trost, B. M. et al.

Mechanistic Rationale: The switch to anti-addition with silylalkynes is attributed to a different reaction pathway. Instead of the classic Chalk-Harrod mechanism, a pathway involving a ruthenacyclopropene intermediate is proposed. The regioselectivity of the initial addition is dictated by the electronic and steric properties of the silyl group on the alkyne, and subsequent steps involving the silane lead to the observed (Z)-isomer.

Diagram of Proposed Mechanistic Pathways in Hydrosilylation

Caption: Contrasting mechanisms for the hydrosilylation of non-silyl and silylalkynes.

Case Study 2: Semihydrogenation – Controlling Alkene Geometry

The reduction of alkynes to alkenes is a cornerstone transformation in organic synthesis. The stereochemical outcome, whether a (Z)- or (E)-alkene is formed, is of paramount importance.

Non-Silyl (Terminal) Alkynes: The Classic Route to (Z)-Alkenes

The partial hydrogenation of non-silylated alkynes using catalysts like Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate and quinoline) is a classic and reliable method for the synthesis of (Z)-alkenes. The reaction proceeds via the syn-addition of two hydrogen atoms to the face of the alkyne adsorbed on the catalyst surface.

Silylalkynes: A Strategic Entry to (E)-Alkenes

While direct anti-hydrogenation of alkynes to (E)-alkenes is challenging, a powerful two-step strategy involving silylalkynes provides a solution. This approach leverages the stereoselective hydrosilylation of a terminal alkyne to form an (E)-vinylsilane, followed by protodesilylation to replace the silyl group with a hydrogen atom. This sequence effectively results in a net anti-reduction of the alkyne.

Table 2: Stereochemical Outcomes of Alkyne Semihydrogenation

Alkyne Substrate	Reagents	Product	Stereochemistry	Reference
1-Octyne	H₂, Lindlar's Catalyst	(Z)-1-Octene	>98% Z	Classic textbook reaction
1-Octyne	1. HSiEt₃, Pt catalyst 2. H⁺ (e.g., TFA)	(E)-1-Octene	>95% E	Trost, B. M. et al.

Experimental Protocol: Two-Step anti-Reduction of 1-Octyne

Step 1: Hydrosilylation

• To a solution of 1-octyne (1.0 mmol) in dry THF (5 mL) under an argon atmosphere is added a platinum catalyst (e.g., Karstedt's catalyst, 0.01 mol%).

• Triethylsilane (1.2 mmol) is added dropwise at room temperature.

• The reaction is stirred for 2-4 hours, monitoring by TLC or GC-MS until the starting alkyne is consumed.

• The solvent is removed under reduced pressure to yield the crude (E)-1-(triethylsilyl)-1-octene.

Step 2: Protodesilylation

• The crude vinylsilane is dissolved in dichloromethane (5 mL).

• Trifluoroacetic acid (2.0 mmol) is added, and the mixture is stirred at room temperature for 1-2 hours.

• The reaction is quenched by the slow addition of saturated aqueous sodium bicarbonate.

• The organic layer is separated, dried over MgSO₄, filtered, and concentrated to afford (E)-1-octene.

Diagram of Stereoselective Alkyne Reduction Strategies

Caption: Pathways to achieve both Z- and E-alkenes from terminal alkynes.

Case Study 3: Halogenation – The Impact of the β-Silyl Effect

The addition of halogens (e.g., I₂, Br₂) or interhalogens (e.g., ICl) to alkynes is a fundamental reaction for the synthesis of vinyl halides. The stereoselectivity is often dictated by the formation of a cyclic halonium ion intermediate, which is then opened by a nucleophilic halide in an anti-fashion.

Non-Silyl (Terminal) Alkynes: Predominantly anti-Addition

The halogenation of terminal alkynes typically yields the (E)-dihaloalkene as the major product, consistent with an anti-addition mechanism.

Silylalkynes: A Reversal of Diastereoselectivity

In a striking reversal, the addition of reagents like ICl to silylalkynes often leads to the (Z)-vinyl halide, the product of syn-addition.[1] This change is attributed to the "β-silyl effect," where the silyl group stabilizes a developing positive charge on the β-carbon atom. This stabilization can favor a stepwise mechanism involving a vinyl cation intermediate over a bridged halonium ion. The large silyl group can then direct the incoming nucleophile to the same face, resulting in syn-addition. The degree of this syn-selectivity can be tuned by the steric bulk of the silyl group.[1]

Table 3: Stereoselectivity of ICl Addition to Alkynes

Alkyne Substrate	Product(s)	Ratio (E:Z)	Reference
Phenylacetylene	(E)-1-Chloro-2-iodo-1-phenylethene	>95:5	Brown, H. C. et al.
(Trimethylsilyl)phenylacetylene	(Z)-1-Chloro-2-iodo-1-phenyl-2-(trimethylsilyl)ethene	5:95	Miller, R. B. et al.
(Triisopropylsilyl)phenylacetylene	(Z)-1-Chloro-2-iodo-1-phenyl-2-(triisopropylsilyl)ethene	<2:98	Miller, R. B. et al.

Mechanistic Rationale: The β-silyl effect stabilizes a vinyl cation intermediate, allowing for rotation around the C-C single bond before the nucleophile attacks. The bulky silyl group then sterically directs the nucleophile to attack from the same side, leading to the syn product.

Diagram illustrating the β-Silyl Effect in Halogenation

Caption: Mechanistic divergence in the iodochlorination of alkynes.

Conclusion and Outlook

The presence of a silyl group on an alkyne is a powerful tool for controlling stereoselectivity. It is not merely a passive protecting group but an active participant that can alter reaction mechanisms and invert the stereochemical outcome compared to its non-silylated counterpart. As demonstrated in hydrosilylation, semihydrogenation, and halogenation, the strategic use of silylalkynes opens up synthetic routes to stereoisomers that are otherwise difficult to access. For the modern synthetic chemist, understanding and exploiting the silyl effect is a key strategy for achieving the desired stereochemical control in the synthesis of complex molecules, ultimately impacting the development of new therapeutics and materials.

References

• Trost, B. M., & Ball, Z. T. (2005). The Atom Economical Aldehyde-Alkyne-Amine Coupling: A New Variant and Further Scope of the C-Glycoside Synthesis. Journal of the American Chemical Society, 127(49), 17644–17655. [Link]

• Fürstner, A., & Radkowski, K. (2002). Alkyne Hydrosilylation-Protodesilylation: An Efficient, General, and Stereoselective Trans-Reduction of Alkynes. Angewandte Chemie International Edition, 41(13), 2363-2365. [Link]

• Miller, R. B., & McGarvey, G. (1977). A convenient stereospecific synthesis of (Z)-. alpha.-halo vinylsilanes. Synthetic Communications, 7(7), 475-482. [Link]

• Gelest, Inc. (2017). Other Reactions of Silyl Alkynes. [Link]

Sources

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Comparison of Suzuki vs Sonogashira coupling for vinylsilane synthesis

An In-Depth Guide to Vinylsilane Synthesis: A Comparative Analysis of Suzuki and Sonogashira Couplings

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, vinylsilanes stand out as exceptionally versatile building blocks. Their utility stems from the unique reactivity of the carbon-silicon bond, which allows for a wide array of stereospecific transformations, including Hiyama cross-couplings, electrophilic substitutions, and oxidations. The synthesis of these valuable intermediates, however, presents a choice between several powerful cross-coupling methodologies. This guide provides a detailed comparison of two of the most prominent methods: the Suzuki and Sonogashira couplings, offering insights into their mechanisms, applications, and practical considerations to aid in the selection of the optimal synthetic route.

Mechanistic Foundations: A Tale of Two Catalytic Cycles

Understanding the underlying mechanisms of both the Suzuki and Sonogashira couplings is paramount to troubleshooting and optimizing reaction conditions. While both are palladium-catalyzed cross-coupling reactions, their catalytic cycles and key intermediates differ significantly.

The Suzuki Coupling: A Boron-Based Pathway

The Suzuki coupling involves the reaction of an organoboron species (such as a boronic acid or ester) with an organohalide or triflate. The catalytic cycle is generally accepted to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1: The catalytic cycle of the Suzuki coupling.

The Sonogashira Coupling: A Synergistic Pd/Cu System

The Sonogashira coupling creates a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide/triflate. The classic protocol employs a dual catalytic system with a palladium complex and a copper(I) salt. The palladium cycle is similar to that of the Suzuki coupling, while the copper co-catalyst is believed to form a copper(I) acetylide intermediate, which then participates in the transmetalation step with the palladium(II) complex.

Figure 2: The dual catalytic cycle of the Sonogashira coupling.

Head-to-Head Comparison: Suzuki vs. Sonogashira for Vinylsilane Synthesis

Feature	Suzuki Coupling	Sonogashira Coupling
Key Reagents	Vinylboronic acid/ester + Organohalide/triflate	Silylacetylene + Vinyl halide/triflate
Stereoselectivity	Generally high retention of stereochemistry.	Generally high retention of stereochemistry.
Catalyst System	Pd catalyst, often with a phosphine ligand.	Pd catalyst, often with a Cu(I) co-catalyst (can be run copper-free).
Base	Inorganic bases (e.g., K2CO3, Cs2CO3, K3PO4).	Organic amines (e.g., Et3N, piperidine, DIPA).
Solvents	Toluene, THF, dioxane, often with water.	THF, DMF, toluene, amine solvent.
Byproducts	Boron-based salts, typically water-soluble.	Potential for alkyne homocoupling (Glaser coupling), especially in the presence of oxygen.
Functional Group Tolerance	Generally very broad. Tolerant of many functional groups.	Broad, but can be sensitive to acidic protons and certain functional groups that coordinate to copper.

In-Depth Analysis of Key Parameters

Substrate Scope and Availability

For the Suzuki coupling , a wide variety of vinylboronic acids and their corresponding esters (e.g., MIDA, pinacol) are commercially available or can be readily prepared. These reagents are generally stable and easy to handle. The reaction is compatible with a broad range of vinyl and aryl halides and triflates.

The Sonogashira coupling for vinylsilane synthesis requires a terminal silylacetylene and a vinyl halide or triflate. While many silylacetylenes are commercially available, their synthesis can sometimes be more involved than that of the corresponding vinylboronic acids. The reaction is highly efficient for a wide array of vinyl halides.

Reaction Conditions and Catalytic Systems

Suzuki couplings are often performed under relatively mild conditions, although heating may be required. The choice of base is crucial and can significantly impact the reaction outcome. The presence of water can sometimes be beneficial, and the reaction is generally tolerant to air, although degassing is recommended for optimal results.

Sonogashira couplings are typically run under inert atmosphere to prevent the oxidative homocoupling of the alkyne, which is a common side reaction. Copper-free Sonogashira protocols have been developed to circumvent issues associated with the copper co-catalyst, such as catalyst deactivation and contamination of the product.

Functional Group Tolerance and Stereoselectivity

Both reactions exhibit excellent functional group tolerance, making them suitable for late-stage functionalization in complex molecule synthesis. A key advantage of both couplings is their high degree of stereoselectivity, with the configuration of the double bond in the vinyl partner being retained in the product. This is a critical feature for the synthesis of stereochemically defined vinylsilanes.

Experimental Protocols: A Practical Guide

The following are representative, generalized protocols for the synthesis of a vinylsilane using both Suzuki and Sonogashira couplings.

General Laboratory Workflow

Figure 3: A generalized workflow for cross-coupling reactions.

Protocol 1: Suzuki Coupling for Vinylsilane Synthesis

• Reaction Setup: To an oven-dried flask, add the vinylboronic ester (1.0 eq.), the organohalide (1.2 eq.), the palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%), and the base (e.g., K2CO3, 2.0 eq.).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times. Add the degassed solvent system (e.g., toluene/water or dioxane/water).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the reaction is complete as monitored by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Sonogashira Coupling for Vinylsilane Synthesis

• Reaction Setup: To an oven-dried flask, add the vinyl halide (1.0 eq.), the palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%), and the copper(I) salt (e.g., CuI, 5-10 mol%).

• Solvent and Reagent Addition: Evacuate and backfill the flask with an inert gas. Add the degassed solvent (e.g., THF or DMF) and the amine base (e.g., triethylamine). Finally, add the silylacetylene (1.2 eq.) dropwise.

• Reaction: Stir the reaction at room temperature or with gentle heating until completion.

• Workup: Quench the reaction with saturated aqueous ammonium chloride solution. Extract the product with an organic solvent.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

Conclusion and Recommendations

Both the Suzuki and Sonogashira couplings are powerful and reliable methods for the synthesis of vinylsilanes, each with its own set of advantages and disadvantages.

• Choose Suzuki coupling when:

  • The corresponding vinylboronic acid or ester is readily available.

  • Working with substrates that are sensitive to copper or basic amines.

  • A robust, air-tolerant reaction is desired.

• Choose Sonogashira coupling when:

  • The corresponding silylacetylene is more accessible than the vinylboronic acid.

  • Milder reaction temperatures are required.

  • Copper-free conditions can be employed to avoid potential issues with the co-catalyst.

Ultimately, the choice of method will depend on the specific substrate, the availability of starting materials, and the desired functional group tolerance. By carefully considering the factors outlined in this guide, researchers can make an informed decision to efficiently access the desired vinylsilane building blocks for their synthetic endeavors.

References

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

• Darses, S.; Genet, J.-P. Potassium Organotrifluoroborates: New Partners in Palladium-Catalysed Cross-Coupling Reactions. Chemical Reviews, 2008 , 108 (1), 288–325. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 2007 , 107 (3), 874–922. [Link]

• Liang, Y.; Xie, Y.-X.; Li, J.-H. Copper-Free Sonogashira Coupling Reaction. Coordination Chemistry Reviews, 2010 , 254 (5-6), 623–657. [Link]

A Senior Application Scientist's Guide to Enyne Synthesis: A Comparative Analysis of Key Reagents

Conjugated enynes are pivotal structural motifs in organic chemistry, serving as versatile intermediates in the synthesis of complex molecules, including natural products, pharmaceuticals, and advanced materials.[1][2] The precise and efficient construction of the enyne framework is therefore a subject of continuous investigation and development. While a multitude of synthetic strategies exist, this guide provides a comparative analysis of the most prominent and reliable reagent classes for the synthesis of conjugated enynes, offering insights into their performance, mechanistic underpinnings, and practical applications for researchers, scientists, and drug development professionals.

The Landscape of Enyne Synthesis: Beyond a Single Precursor

The synthesis of a conjugated enyne fundamentally involves the formation of a carbon-carbon bond between an sp²-hybridized carbon of an alkene and an sp-hybridized carbon of an alkyne. Rather than focusing on a single, complex starting material such as [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane, a more instructive approach is to compare the core building blocks and methodologies that offer broad applicability and versatility. The most powerful and widely adopted strategies are transition-metal-catalyzed cross-coupling reactions.[1][3][4] This guide will focus on the comparative performance of reagents in the three most significant of these: the Sonogashira, Negishi, and Stille couplings.

Palladium-Catalyzed Cross-Coupling Reactions: A Comparative Overview

Palladium-catalyzed cross-coupling reactions are the cornerstone of modern enyne synthesis due to their high efficiency, functional group tolerance, and predictable stereochemistry.[2][5] The general workflow for these reactions is depicted below.

Figure 1: Generalized workflow for palladium-catalyzed enyne synthesis.

The choice of the "Vinyl Partner" and "Alkyne Partner" defines the specific named reaction and dictates the reaction's scope and limitations.

Sonogashira Coupling: The Workhorse of Enyne Synthesis

The Sonogashira coupling is arguably the most frequently employed method for constructing enynes, reacting a terminal alkyne with a vinyl halide or triflate.[6][7] This reaction is typically cocatalyzed by a copper(I) salt, which facilitates the formation of a copper acetylide intermediate.[6][7]

Reagents:

• Alkyne Partner: Terminal Alkyne (R-C≡C-H)

• Vinyl Partner: Vinyl Halide (I, Br, Cl) or Vinyl Triflate (OTf)

• Catalysts: Palladium(0) complex (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) and a Copper(I) salt (e.g., CuI)

• Base: Amine base (e.g., triethylamine, diisopropylethylamine)

Advantages:

• Mild Reaction Conditions: Often proceeds at room temperature.[6]

• High Functional Group Tolerance: Compatible with a wide array of functional groups.

• Commercially Available Reagents: Terminal alkynes and vinyl halides are readily available.

Disadvantages:

• Homocoupling: A common side reaction is the Glaser coupling of the terminal alkyne, leading to diyne formation.[7]

• Copper Toxicity: The use of copper can be problematic for certain sensitive substrates and poses environmental concerns.[7] Copper-free Sonogashira protocols have been developed to address this issue.[8]

Negishi Coupling: Enhanced Reactivity with Organozinc Reagents

The Negishi coupling utilizes a pre-formed organozinc reagent, which then couples with a vinyl halide or triflate.[9][10] This approach offers a powerful alternative, particularly when dealing with more complex or sensitive substrates.

Reagents:

• Alkyne Partner: Alkynylzinc Reagent (R-C≡C-ZnX)

• Vinyl Partner: Vinyl Halide (I, Br) or Vinyl Triflate (OTf)

• Catalyst: Palladium(0) or Nickel(0) complex

Advantages:

• High Reactivity: Organozinc reagents are highly reactive, often leading to faster reaction times and higher yields.[11]

• Excellent Functional Group Tolerance: Organozinc reagents are generally more tolerant of functional groups than Grignard or organolithium reagents.[11]

• Stereospecificity: The configuration of the vinyl partner is typically retained in the product.[12]

Disadvantages:

• Moisture Sensitivity: Organozinc reagents are sensitive to moisture and air, requiring anhydrous reaction conditions.

• Preparation of Reagents: The alkynylzinc reagent must be prepared in a separate step, typically from the corresponding terminal alkyne.

Stille Coupling: Stability and Versatility with Organostannanes

The Stille coupling involves the reaction of an organostannane (organotin) reagent with a vinyl halide or triflate.[13][14] Organostannanes are known for their stability and tolerance to a wide range of reaction conditions.

Reagents:

• Alkyne Partner: Alkynylstannane (R-C≡C-SnR'₃)

• Vinyl Partner: Vinyl Halide (I, Br) or Vinyl Triflate (OTf)

• Catalyst: Palladium(0) complex

Advantages:

• Stability of Reagents: Organostannanes are stable to air and moisture, making them easy to handle and store.[15]

• Broad Functional Group Compatibility: The reaction is tolerant of a vast array of functional groups.[16]

• Mild Reaction Conditions: Stille couplings can often be performed under neutral or nearly neutral conditions.

Disadvantages:

• Toxicity of Tin Reagents: Organotin compounds are highly toxic and can be difficult to remove from the final product, which is a significant drawback, especially in pharmaceutical applications.[13][15]

• Stoichiometric Tin Byproducts: The reaction generates stoichiometric amounts of tin byproducts that require careful disposal.

Performance Comparison of Cross-Coupling Reagents

Feature	Sonogashira Coupling	Negishi Coupling	Stille Coupling
Alkyne Reagent	Terminal Alkyne	Alkynylzinc Halide	Alkynylstannane
Vinyl Reagent	Vinyl Halide/Triflate	Vinyl Halide/Triflate	Vinyl Halide/Triflate
Key Advantage	Operational Simplicity	High Reactivity	Reagent Stability
Key Disadvantage	Alkyne Homocoupling	Moisture Sensitivity	Tin Toxicity & Waste
Typical Yields	Good to Excellent	High to Quantitative[9]	Good to Excellent
Stereoselectivity	High (retention)	High (retention)	High (retention)
Functional Group Tolerance	Broad	Very Broad[11]	Excellent[16]

Experimental Protocols

Representative Protocol for Sonogashira Coupling

This protocol describes the synthesis of a difluorinated enyne via a Sonogashira-type coupling.[17]

Figure 2: Workflow for a Sonogashira coupling reaction.

Step-by-Step Procedure:

• To a solution of 2,2-difluoroethenyl tosylate (1.0 equiv) in tetrahydrofuran (THF), add the terminal alkyne (1.2 equiv), PdCl₂(PPh₃)₂ (0.025 equiv), and CuI (0.05 equiv).

• Add diisopropylethylamine (10 equiv) to the mixture.

• Stir the reaction mixture at room temperature for 17 hours.

• Upon completion, dilute the reaction with diethyl ether and filter through a pad of Celite.

• Perform a standard aqueous workup, followed by purification by column chromatography to yield the desired difluorinated enyne.

Representative Protocol for Negishi Coupling

This protocol outlines the synthesis of δ-trans-tocotrienoloic acid using a Negishi coupling.[9]

Step-by-Step Procedure:

• Prepare the homopropargyl zinc reagent by treating the corresponding homopropargyl halide with activated zinc.

• In a separate flask, dissolve the vinyl iodide (1.0 equiv) and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv) in an appropriate anhydrous solvent (e.g., THF).

• Add the freshly prepared homopropargyl zinc reagent solution to the vinyl iodide solution at room temperature under an inert atmosphere.

• Stir the reaction mixture until the starting materials are consumed (monitored by TLC or GC-MS).

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the combined organic layers, and purify by chromatography.

Representative Protocol for Stille Coupling

This protocol describes a general procedure for the Stille coupling of a vinyl triflate with an organotin reagent.[13]

Step-by-Step Procedure:

• To a flame-dried round-bottom flask, add the enol triflate (1.0 equiv) and dissolve in dimethylformamide (DMF).

• Add CuI (0.1 equiv), Pd(dppf)Cl₂·DCM (0.1 equiv), and LiCl (5.3 equiv) to the solution.

• Purge the reaction flask with an inert gas (e.g., Argon) for 10 minutes.

• Add the organotin reagent (1.15 equiv) and heat the solution to 40 °C.

• After 2.5 days, cool the reaction and perform an aqueous workup with an ammonia solution.

• Extract the product with hexane, dry the organic layer, and purify by flash chromatography on basic alumina.

Alternative and Emerging Methodologies

While cross-coupling reactions are dominant, other methods for enyne synthesis offer unique advantages in specific contexts.

• Alkyne Dimerization: The direct coupling of two alkyne molecules can be a highly atom-economical route to enynes.[2][18] This can involve either homocoupling or, more challengingly, cross-coupling of two different alkynes.[19] Rhodium and palladium catalysts have shown promise in mediating these transformations with high regio- and stereoselectivity.[2]

• Elimination Reactions: The double dehydrohalogenation of vicinal or geminal dihalides is a classical method for alkyne synthesis and can be adapted for enyne formation.[20][21] This method is often employed when the corresponding dihaloalkane is readily accessible from an alkene.[20]

• Enyne Metathesis: This powerful reaction, typically catalyzed by ruthenium carbenes, reorganizes the bonds between an alkene and an alkyne to form a new 1,3-diene.[22] While not a direct synthesis of the enyne functional group itself, it is a key transformation of enynes into other valuable structures.

Conclusion

The synthesis of conjugated enynes is a well-developed field with a diverse toolbox of reliable methods. The choice of the optimal reagent and methodology depends on several factors, including the complexity of the target molecule, the desired functional group tolerance, and considerations of cost, safety, and environmental impact.

• Sonogashira coupling remains the first choice for many applications due to its simplicity and the ready availability of starting materials.

• Negishi coupling offers a more reactive alternative, which can be advantageous for challenging substrates, albeit with the need for more stringent reaction conditions.

• Stille coupling provides a highly versatile and functional group tolerant method, but the toxicity and waste associated with organotin reagents limit its application, particularly in industrial settings.

Emerging methods, such as catalytic alkyne dimerizations, continue to offer more atom-economical and sustainable routes to these valuable building blocks. A thorough understanding of the strengths and weaknesses of each approach, as outlined in this guide, is essential for the modern synthetic chemist to efficiently and effectively construct molecules containing the enyne motif.

References

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• Transition Metal-catalyzed Couplings of Alkynes to 1,3-Enynes: Modern Methods and Synthetic Applications.
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• Comprehensive Strategies on the Synthesis of Ene-Yne Derivatives.
• Sonogashira coupling. Wikipedia.
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• Sonogashira Coupling. Chemistry LibreTexts.
• Synthesis of conjugated 1,3‐enynes: Strategy and ligand design.
• Catalytic asymmetric synthesis of 1,4-enynes.
• Yne–Enones Enable Diversity-Oriented Catalytic Cascade Reactions: A Rapid Assembly of Complexity.
• Application Notes: The Utility of Vinylzinc Bromide in Negishi Cross-Coupling Reactions. Benchchem.
• Substituted 1,3-enyne synthesis by C-C coupling. Organic Chemistry Portal.
• Enyne Met
• Transition metal-catalyzed couplings of alkynes to 1,3-enynes: modern methods and synthetic applications. Chemical Society Reviews, RSC Publishing.
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• Sonogashira Coupling. Organic Chemistry Portal.
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• Atom-Economical Cross-Coupling of Internal and Terminal Alkynes to Access 1,3-Enynes. Journal of the American Chemical Society.
• Synthesis of 1,3-Enynes by Iron-Catalyzed Propargylic C–H Functionalization: An Alkyne Analogue for the Eschenmoser Methenylation.
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• Stille reaction. Wikipedia.
• The Mechanisms of the Stille Reaction. University of Windsor.
• Stille Reactions Catalytic in Tin: A “Sn-F” Route for Intermolecular and Intramolecular Couplings†.
• Synthesis of a 1,3-Bridged Macrobicyclic Enyne via Chemoselective Cycloisomerization Using Palladium-catalyzed Alkyne-Alkyne Coupling.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane

This guide provides essential, step-by-step procedures for the safe and compliant disposal of the research chemical [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane (CAS No. 17988-44-2). As a specialized organosilane compound, its handling and disposal require a thorough understanding of its potential hazards to ensure the safety of laboratory personnel and protect the environment. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.

Hazard Profile and Foundational Risk Assessment

Before initiating any disposal protocol, a comprehensive understanding of the compound's chemical nature is paramount. [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane is a silylated alkyne. While specific toxicological data for this exact compound is limited, its structural class informs a cautious approach based on well-documented hazards of similar organosilanes and alkynes.

The primary risks associated with this compound are rooted in its potential irritant properties and flammability. The trimethylsilyl group can also exhibit unique reactivity, making proper waste segregation a critical safety measure.[1][2]

Table 1: Physicochemical and Hazard Data for [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane

Property	Value / Information	Reference(s)
Chemical Name	[2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane	-
CAS Number	17988-44-2	[3]
Molecular Formula	C₁₁H₁₈Si	[4]
Boiling Point	227°C at 760 mmHg	[3]
Flash Point	81.1°C	[3]
Known Hazards	Irritating to eyes, respiratory system, and skin (Xi; R36/37/38).	[3]
Inferred Hazards	Flammable liquid and vapor. Potential for aquatic toxicity.[5][6] May form explosive vapor-air mixtures.[7][8]	-

Essential Safety Protocols & Personal Protective Equipment (PPE)

Safe disposal begins with proactive personal protection. All handling of this compound, including its preparation for disposal, must be conducted within a controlled environment to mitigate exposure risks.

• Work Area : All transfers and packaging of waste must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[9]

• Personal Protective Equipment (PPE) : A standard ensemble of PPE is mandatory:

  • Eye Protection : Safety goggles or glasses with side shields.[10]

  • Hand Protection : Chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity before use.

  • Body Protection : A flame-retardant laboratory coat.

Step-by-Step Disposal Procedure

The disposal of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane must follow institutional and regulatory guidelines for hazardous chemical waste.[11][12][13] Under no circumstances should this chemical be disposed of via sink drains, evaporation, or in the general trash. [11]

Step 1: Waste Characterization and Segregation

The foundation of safe chemical disposal is preventing unintended reactions in the waste container.

• Action : Characterize waste containing [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane as Flammable Organic Waste .

• Causality : This classification is based on the flammability of similar organosilane compounds and ensures it is handled with appropriate precautions against ignition sources.[14]

• Action : Segregate this waste stream from all incompatible materials.[11][15] This includes, but is not limited to:

  • Strong Oxidizing Agents

  • Strong Acids (e.g., nitric, sulfuric)[13][16]

  • Strong Bases

  • Aqueous Waste

• Causality : Mixing organic compounds with strong oxidizers can cause fire or explosions. Acids or bases could potentially catalyze unintended reactions, such as the cleavage of the trimethylsilyl group (protiodesilylation), which could be exothermic or produce volatile byproducts.[17]

Step 2: Container Selection and Management

The integrity of the waste container is critical to prevent leaks and ensure safe transport.

• Action : Select a sturdy, leak-proof waste container made of a chemically compatible material. High-Density Polyethylene (HDPE) or the compound's original shipping container are excellent choices.[11][15][18]

• Causality : Polyethylene offers broad chemical resistance and is less prone to breakage than glass.[19][20] Using the original container guarantees compatibility.

• Action : Keep the waste container securely closed at all times, except when actively adding waste.[11]

• Causality : This minimizes the release of flammable vapors, prevents contamination of the lab environment, and reduces the risk of spills.

Step 3: Waste Collection and Labeling

Accurate labeling is a regulatory requirement and a cornerstone of safety, providing essential information to all personnel who may handle the container.

• Action : As soon as the first drop of waste is added, affix a completed hazardous waste label provided by your institution's Environmental Health & Safety (EHS) department.[15]

• Action : The label must clearly state:

  • The words "Hazardous Waste"

  • The full chemical name: "[2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane"

  • The names of any other solvents or chemicals in the mixture

  • The associated hazards (e.g., Flammable, Irritant)

  • The accumulation start date

• Causality : Proper labeling ensures compliance with federal and local regulations and communicates the container's contents and dangers to waste handlers, preventing accidental mixing of incompatibles.[15]

• Action : Collect contaminated solids, such as gloves, pipette tips, or absorbent materials, in a separate, clearly labeled container lined with a plastic bag. Do not place these items in general trash.[16]

Step 4: On-Site Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely in a designated laboratory area pending pickup.

• Action : Store the sealed and labeled waste container within a designated Satellite Accumulation Area (SAA).

• Action : Place the container in secondary containment, such as a larger plastic bin or tub.[11][15]

• Causality : Secondary containment will confine any potential leaks from the primary container, preventing a wider spill and environmental contamination.

• Action : Ensure the SAA is located away from heat sources, open flames, and high-traffic areas.[7]

Step 5: Final Disposal Arrangement

Final disposal must be managed by trained professionals.

• Action : Once the waste container is full or has reached the institutional time limit for storage in an SAA, contact your EHS department to schedule a waste pickup.[11][15]

• Causality : Only licensed hazardous waste disposal vendors are legally permitted to transport and process chemical waste, ensuring it is managed in an environmentally responsible manner.[12][15]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the safe disposal of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane.

Caption: Workflow for the safe disposal of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane.

Spill and Emergency Procedures

In the event of an accidental release, immediate and correct action is vital.

• Small Spill (Contained within the fume hood) :

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

  • Carefully collect the absorbed material using non-sparking tools and place it into a designated hazardous waste container.[14][21]

  • Decontaminate the area and report the incident to your laboratory supervisor.

• Large Spill (Outside of a fume hood) or Fire :

  • Evacuate the area immediately.

  • Activate the nearest fire alarm.

  • Call your institution's emergency number.

  • Provide details about the chemical involved. Do not attempt to clean up a large spill or fight a chemical fire without proper training and equipment.

References

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• H&S Section 6: Hazardous Materials Recycling & Disposal . College of Chemistry, University of California, Berkeley. [Link]

• Some Aspects of the Chemistry of Alkynylsilanes . Gelest, Inc. [Link]

• SAFETY DATA SHEET - (CYCLOPENTENYLOXY)TRIMETHYLSILANE . Gelest, Inc. [Link]

• SAFETY DATA SHEET - PENTREAT 244-40 OTC . W. R. MEADOWS, INC. [Link]

• Some Aspects of the Chemistry of Alkynylsilanes . National Center for Biotechnology Information (PMC). [Link]

• Other Reactions of Silyl Alkynes . Gelest, Inc. [Link]

• SAFETY DATA SHEET - Organosilane ester . Harwick Standard. [Link]

• [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane Information . LookChem. [Link]

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• One-Pot Synthesis of Terminal Alkynes from Alkenes . JACS Au. [Link]

• Silanes as Protecting Groups for Terminal Alkyne . Gelest, Inc. [Link]

• One-Pot Synthesis of Terminal Alkynes from Alkenes . National Center for Biotechnology Information (PMC). [Link]

• Release of Terminal Alkynes via Tandem Photodeprotection and Decarboxylation of o-Nitrobenzyl Arylpropiolates in a Flow Microchannel Reactor . Bioconjugate Chemistry. [Link]

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Personal protective equipment for handling [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane

Comprehensive Safety & Handling Guide: [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane

This document provides essential safety protocols, operational guidance, and disposal plans for the handling of [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane (CAS No. 17988-44-2). As a specialized organosilane compound, its unique reactivity profile necessitates stringent adherence to safety procedures to mitigate risks to personnel and ensure experimental integrity. This guide is intended for trained researchers, scientists, and drug development professionals.

Core Hazard Assessment and Chemical Profile

[2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane is an alkynylsilane that, while not extensively characterized in public safety literature, possesses functional groups that dictate its primary hazards. The trimethylsilyl (TMS) group makes the compound susceptible to hydrolysis, while the alkynyl and cyclohexenyl moieties contribute to its organic nature and potential flammability.

Inferred Hazards from Structural Analogs:

• Flammability: Similar low-molecular-weight alkynylsilanes and cycloalkene derivatives are flammable liquids.[1][2] Ethynyltrimethylsilane is classified as a highly flammable liquid.[2] Therefore, this compound should be treated as a flammable substance and kept away from all ignition sources.

• Irritancy: Supplier safety information and data from analogous compounds suggest it is an irritant to the skin, eyes, and respiratory system.[2][3]

• Moisture Sensitivity: The trimethylsilyl group can be cleaved by protic sources, including atmospheric moisture, potentially leading to the generation of volatile byproducts.[4][5] This necessitates handling under anhydrous conditions to maintain the compound's integrity and prevent uncontrolled reactions.

Physicochemical Data Summary

Property	Value	Source
CAS Number	17988-44-2	[6]
Molecular Formula	C₁₁H₂₀Si	[6]
Molecular Weight	180.37 g/mol	[6]
Boiling Point	227°C at 760 mmHg	[3]
Flash Point	81.1°C	[3]
Density	0.845 g/cm³	[3]
Hazard Codes	Xi (Irritant)	[3]
Hazard Statements	H315, H319, H335 (Causes skin, eye, and respiratory irritation) - Inferred	[3]

Note: Physicochemical data is primarily sourced from chemical suppliers and should be used as a guide. Always refer to a specific Safety Data Sheet (SDS) from your vendor.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is the final and most direct barrier between the researcher and the chemical. A risk-based approach must be taken, with PPE levels adjusted based on the scale and nature of the operation.

Mandatory Baseline PPE

This equipment is required for all handling operations involving this compound, regardless of quantity.

• Hand Protection : Chemical-resistant nitrile or neoprene gloves are mandatory. For transfers of significant quantities (>10 mL) or extended procedures, wearing two pairs of gloves (double-gloving) is a recommended best practice.[7][8] Inspect gloves for any signs of degradation or perforation before each use.[8]

• Eye and Face Protection : At a minimum, chemical splash goggles that provide a complete seal around the eyes are required.[9] For operations with a heightened risk of splashing, such as bulk transfers or reactions under positive pressure, a polycarbonate face shield must be worn in addition to safety goggles.[8][10]

• Body Protection : A flame-retardant laboratory coat is essential due to the compound's flammability risk.[11] Ensure the coat is fully buttoned and the sleeves cover the wrists.

• Footwear : Closed-toe shoes, preferably made of a chemically resistant material, must be worn at all times in the laboratory.[7]

PPE Selection Logic Diagram

The following diagram outlines the decision-making process for selecting appropriate PPE based on the specific task.

Caption: PPE selection workflow based on task-specific risks.

Operational Plan: Step-by-Step Handling Protocol

Due to its moisture sensitivity, [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane must be handled under an inert atmosphere. The following protocol is based on standard Schlenk line techniques, which are essential for working with air- and moisture-sensitive reagents.[12][13]

Inert Atmosphere Handling Workflow

The diagram below illustrates the fundamental steps for safely transferring the reagent.

Caption: Standard workflow for handling air-sensitive reagents.

Detailed Procedure

• Glassware Preparation : Ensure all glassware, syringes, and needles are thoroughly dried in an oven (min. 4 hours at 120°C) and assembled while hot. Allow the apparatus to cool to room temperature under a positive pressure of dry nitrogen or argon gas.[13]

• Inert Atmosphere : All manipulations must be performed in a certified chemical fume hood. Utilize a Schlenk line or a glove box to maintain an inert atmosphere throughout the experiment.[14]

• Reagent Access : The compound is likely supplied in a bottle with a septum-sealed cap (e.g., an AcroSeal™ or Sure/Seal™ bottle).[15][16] Secure the bottle in the fume hood.

• Syringe Transfer :

  • Select a clean, dry glass syringe with a Luer lock fitting. The syringe volume should be appropriate for the amount of reagent to be transferred.

  • Flush the syringe and needle assembly at least 10 times with dry nitrogen or argon.[16]

  • Puncture the septum of the reagent bottle with the needle and introduce a positive pressure of inert gas from your manifold.

  • Invert the bottle and slowly withdraw the desired volume of liquid into the syringe.

  • Remove the syringe and immediately insert the needle into the septum of the reaction flask.

  • Slowly add the reagent to the reaction mixture.

• Post-Transfer : Immediately rinse the syringe and needle with a dry, inert solvent (e.g., anhydrous toluene or THF) and then quench any residue as described in the disposal section. Never leave a syringe contaminated with a reactive reagent unattended.[15]

Emergency and Disposal Plans

Spill Management

Prompt and correct response to a spill is critical to prevent injury and fire.

• Small Spill (<10 mL) :

  • Alert personnel in the immediate area.

  • Wearing your full baseline PPE, cover the spill with a non-reactive absorbent material such as vermiculite or sand. Do not use paper towels , as this can increase the surface area and fire risk.

  • Using spark-proof tools, carefully scoop the absorbed material into a designated, labeled waste container.[17]

  • Wipe the area with a cloth dampened with an inert solvent (e.g., toluene), followed by soap and water.

• Large Spill (>10 mL) :

  • Immediately evacuate the laboratory and alert others.

  • Activate the fire alarm if there is any sign of fire.

  • Notify your institution's Environmental Health & Safety (EHS) department and follow their emergency procedures.[17] Do not attempt to clean up a large spill without specialized training and equipment.

First Aid

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[18]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[19]

• Ingestion : Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[20]

Waste Disposal Plan

All waste must be handled as hazardous. Never dispose of this chemical down the drain.

• Waste Segregation :

  • Liquid Waste : Collect all waste containing the compound in a clearly labeled, sealed container designated for flammable organic waste.

  • Solid Waste : Contaminated items (gloves, absorbent material, silica gel) must be placed in a separate, labeled container for solid hazardous waste.

• Decontamination of Equipment :

  • Residual reagent in reaction flasks or on equipment must be safely quenched before cleaning.

  • Quenching Protocol : In a fume hood, slowly and carefully add a less reactive alcohol like isopropanol to the vessel with stirring. Once the initial reaction subsides, slowly add methanol, followed by water to ensure complete hydrolysis.[15][16] This process can be exothermic; use an ice bath for cooling if necessary.

• Final Disposal : All waste containers must be disposed of through your institution's official hazardous waste management program.[21]

By adhering to these stringent PPE, handling, and disposal protocols, researchers can safely manage the risks associated with [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane and ensure a secure laboratory environment.

References

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• MIT. (n.d.). Handling air-sensitive reagents AL-134.
• Sigma-Aldrich. (n.d.). Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• Ossila. (n.d.). Air Free Techniques | Handling Air-Sensitive Materials.
• Advanced ChemBlocks. (n.d.). 2-(Cyclohexen-1-yl)ethynyl-trimethyl-silane 95.00%.
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• Sigma-Aldrich. (2025). Chlorotrimethylsilane SAFETY DATA SHEET.
• Wikipedia. (n.d.). Trimethylsilyl group.
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• Sigma-Aldrich. (2025). (E)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-2-buten-1-one SAFETY DATA SHEET.
• Sigma-Aldrich. (2025). Tris(trimethylsilyl)silane SAFETY DATA SHEET.
• LookChem. (n.d.). [2-(Cyclohex-1-en-1-yl)ethynyl]trimethylsilane.
• Gelest, Inc. (2015). ETHYNYLTRIMETHYLSILANE, 98% SAFETY DATA SHEET.
• Airgas. (2015). Trimethylsilane SAFETY DATA SHEET.
• National Institutes of Health. (2017). Silyl-protective groups influencing the reactivity and selectivity in glycosylations.
• Sigma-Aldrich. (2025). 1-Ethynyl-1-cyclohexanol SAFETY DATA SHEET.
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